Sec-butyl butyrate-d2

Core Science & Biosynthesis

Synthesis and Characterization of sec-Butyl Butyrate-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of deuterated sec-butyl butyrate (B1204436) (sec-butyl butyrate-d2). The selective incorporation of deuterium (B1214612) into this ester offers a valuable tool for various research applications, including its use as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS), and as a tracer in metabolic studies.[1][2] This document outlines a detailed synthetic protocol based on the well-established Fischer esterification reaction and discusses the expected outcomes from key analytical characterization techniques.

Synthesis of sec-Butyl Butyrate-d2

The synthesis of sec-butyl butyrate-d2 can be strategically achieved through the Fischer esterification, a classic and robust method for forming esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.[3][4][5][6][7] The deuterium label can be introduced by utilizing either a deuterated butyric acid precursor or deuterated sec-butanol. This guide will focus on a synthetic route employing a deuterated butyric acid, such as butyric acid-d7, which is commercially available.

Synthetic Scheme

The overall reaction involves the acid-catalyzed esterification of butyric acid-d7 with sec-butanol.

Figure 1: Synthesis of sec-Butyl Butyrate-d7 via Fischer Esterification.

Experimental Protocol

This protocol outlines the laboratory-scale synthesis of sec-butyl butyrate-d7.

Materials:

• Butyric acid-d7 (CD₃(CD₂)₂COOH)

• sec-Butanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl ether (or other suitable extraction solvent)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine butyric acid-d7 (1.0 eq) and a molar excess of anhydrous sec-butanol (e.g., 3.0 eq).

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%) to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 2-4 hours). The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). To drive the equilibrium towards the product, a Dean-Stark apparatus can be used to remove the water formed during the reaction.[6][7]

• Workup: After cooling to room temperature, dilute the reaction mixture with diethyl ether. Carefully transfer the mixture to a separatory funnel and wash sequentially with:

  • Water

  • Saturated sodium bicarbonate solution (to neutralize the acidic catalyst)

  • Brine

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent and excess sec-butanol.

• Purification: The crude product can be purified by fractional distillation to yield pure sec-butyl butyrate-d7.

Characterization of sec-Butyl Butyrate-d2

The successful synthesis of sec-butyl butyrate-d2 is confirmed through various analytical techniques. The following sections detail the expected results from these characterizations, with comparisons to the non-deuterated analog where appropriate.

Physical Properties

The physical properties of sec-butyl butyrate-d2 are expected to be very similar to those of its non-deuterated counterpart.

Property	Value (for non-deuterated sec-butyl butyrate)
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21 g/mol
Appearance	Clear, colorless liquid
Boiling Point	~152 °C
Refractive Index	~1.400 @ 20 °C

Note: The molecular weight of sec-butyl butyrate-d7 would be approximately 151.25 g/mol .

Spectroscopic Data

NMR spectroscopy is a powerful tool for confirming the isotopic labeling in sec-butyl butyrate-d2.

¹H NMR: In the proton NMR spectrum of sec-butyl butyrate-d7, the signals corresponding to the butyryl group (the triplet at ~0.9 ppm, the sextet at ~1.6 ppm, and the triplet at ~2.2 ppm) will be absent. The spectrum will be dominated by the signals from the sec-butyl group.

¹³C NMR: The carbon-13 NMR spectrum will show signals for all eight carbon atoms. The signals for the deuterated carbons in the butyryl group will exhibit splitting due to C-D coupling and will have a lower intensity.

²H NMR: Deuterium NMR will show a signal corresponding to the deuterium atoms in the butyryl group, confirming the presence and location of the deuterium label.[8]

The following table summarizes the expected ¹H NMR chemical shifts for non-deuterated sec-butyl butyrate for comparison.

Protons	Chemical Shift (ppm)	Multiplicity
CH₃ (butyrate)	~0.9	Triplet
CH₂ (butyrate)	~1.6	Sextet
CH₂C=O (butyrate)	~2.2	Triplet
CH₃ (sec-butyl)	~0.9	Triplet
CH₂ (sec-butyl)	~1.5	Multiplet
CH (sec-butyl)	~4.8	Sextet
CH₃ (on CH)	~1.2	Doublet

Mass spectrometry provides definitive evidence of deuteration by showing an increase in the molecular weight of the compound. For sec-butyl butyrate-d7, the molecular ion peak ([M]⁺) in the mass spectrum will appear at m/z 151, which is 7 mass units higher than that of the non-deuterated compound (m/z 144).[9] The fragmentation pattern will also be altered due to the presence of deuterium.

The IR spectrum of sec-butyl butyrate-d2 will be very similar to that of the unlabeled compound, dominated by a strong C=O stretching vibration for the ester functional group at approximately 1735 cm⁻¹. The key difference will be the presence of C-D stretching vibrations, which typically appear in the region of 2100-2250 cm⁻¹, an area that is usually clear in the spectrum of the non-deuterated analog.

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow from synthesis to characterization of sec-butyl butyrate-d2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. quora.com [quora.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 9. PubChemLite - Sec-butyl butyrate (C8H16O2) [pubchemlite.lcsb.uni.lu]

An In-depth Technical Guide to the Physicochemical Properties of Deuterated sec-Butyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of deuterium (B1214612), a stable, non-radioactive isotope of hydrogen, into pharmacologically active molecules represents a significant advancement in drug development. This process, known as deuteration, can modulate the metabolic fate of a drug by altering the strength of carbon-hydrogen bonds. The C-D bond is stronger than the C-H bond, which can lead to a slower rate of metabolic cleavage, a phenomenon known as the kinetic isotope effect. This can result in an improved pharmacokinetic profile, including increased half-life, enhanced bioavailability, and reduced formation of toxic metabolites. This technical guide provides a comprehensive overview of the physicochemical properties of deuterated sec-butyl butyrate (B1204436), a representative deuterated ester, to aid researchers in its synthesis, characterization, and application. While specific experimental data for deuterated sec-butyl butyrate is not widely available in public literature, this guide combines data for the non-deuterated analogue with established principles of deuterium isotope effects to provide a thorough predictive analysis.

Physicochemical Properties

The introduction of deuterium into a molecule can subtly alter its physical properties. Generally, deuterated compounds exhibit slightly higher boiling points and densities compared to their non-deuterated counterparts. This is attributed to the increased molecular weight and slight changes in intermolecular forces.

Table 1: Physicochemical Properties of sec-Butyl Butyrate

Property	Value
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21 g/mol [1][2]
CAS Number	819-97-6[1][2]
Boiling Point	152.5 °C at 760 mmHg[3]
Density	0.857 g/cm³ at 16 °C[1]
Refractive Index	1.411 at 20 °C[3]

Table 2: Predicted Physicochemical Properties of Deuterated sec-Butyl Butyrate (sec-Butyl Butyrate-d₂)

Property	Predicted Value	Rationale
Molecular Formula	C₈H₁₄D₂O₂	Based on the commercially available deuterated form.[4][5]
Molecular Weight	146.22 g/mol	Calculated based on the molecular formula.[4]
CAS Number	1335436-14-0	For sec-butyl butyrate-d2.[4]
Boiling Point	Slightly higher than 152.5 °C	Increased molecular weight and intermolecular forces.
Density	Slightly higher than 0.857 g/cm³	Increased molecular weight.
Refractive Index	Similar to 1.411	Minimal expected change.

Spectroscopic Analysis

Spectroscopic techniques are essential for the structural elucidation and purity assessment of deuterated compounds. The following sections detail the expected spectroscopic characteristics of deuterated sec-butyl butyrate.

Mass Spectrometry

Mass spectrometry is a critical tool for confirming the molecular weight and assessing the isotopic purity of deuterated compounds. The fragmentation pattern of deuterated sec-butyl butyrate is expected to be similar to its non-deuterated counterpart, with key fragments shifted by the mass of the deuterium atoms.[6][7][8]

Table 3: Predicted Mass Spectrometry Fragmentation of Deuterated sec-Butyl Butyrate (sec-Butyl Butyrate-d₂)

Assuming deuteration at the α-position of the butyrate moiety (CH₃CH₂CD₂COOCH(CH₃)CH₂CH₃).

m/z (Non-deuterated)	Fragment (Non-deuterated)	m/z (Deuterated)	Fragment (Deuterated)
144	[M]⁺	146	[M]⁺
89	[CH₃CH₂CH₂COOH]⁺	91	[CH₃CH₂CD₂COOH]⁺
71	[CH₃CH₂CH₂CO]⁺	73	[CH₃CH₂CD₂CO]⁺
57	[CH₃CH₂CH₂]⁺	57	[CH₃CH₂CH₂]⁺
43	[CH₃CH₂CO]⁺	43	[CH₃CH₂CO]⁺

NMR Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure and the specific sites of deuteration.

• ¹H NMR: The proton spectrum of deuterated sec-butyl butyrate will show the absence of signals at the positions where deuterium has been incorporated.

• ¹³C NMR: The carbon atoms bonded to deuterium will exhibit a characteristic triplet in the proton-decoupled ¹³C NMR spectrum due to coupling with the spin-1 deuterium nucleus. A slight upfield shift (to lower ppm) is also expected for the deuterated carbon and adjacent carbons.[9][10]

Table 4: Predicted ¹H NMR Chemical Shifts for Deuterated sec-Butyl Butyrate (sec-Butyl Butyrate-d₂)

Assuming deuteration at the α-position of the butyrate moiety.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
CH₃ (butyrate)	~0.9	t
CH₂ (butyrate)	~1.6	sextet
CD₂ (butyrate)	-	-
O-CH	~4.8	sextet
CH₃ (sec-butyl)	~1.2	d
CH₂ (sec-butyl)	~1.5	m
CH₃ (sec-butyl)	~0.9	t

Table 5: Predicted ¹³C NMR Chemical Shifts for Deuterated sec-Butyl Butyrate (sec-Butyl Butyrate-d₂)

Assuming deuteration at the α-position of the butyrate moiety.

Carbon	Predicted Chemical Shift (δ, ppm)	Multiplicity
C=O	~173	s
O-CH	~72	s
CD₂	~35	t
CH₂ (butyrate)	~18	s
CH₃ (butyrate)	~13	s
CH₂ (sec-butyl)	~29	s
CH₃ (sec-butyl, adjacent to O)	~19	s
CH₃ (sec-butyl, terminal)	~10	s

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the presence of C-D bonds. The stretching vibration of the C-D bond appears at a lower frequency (around 2100-2250 cm⁻¹) compared to the C-H bond (around 2850-3000 cm⁻¹).[1][11][12]

Table 6: Predicted IR Absorption Frequencies for Deuterated sec-Butyl Butyrate (sec-Butyl Butyrate-d₂)

Functional Group	Predicted Wavenumber (cm⁻¹)
C=O (ester)	~1735
C-D stretch	~2100-2250
C-H stretch	~2850-3000
C-O stretch	~1180

Experimental Protocols

Synthesis of Deuterated sec-Butyl Butyrate

A common method for the synthesis of deuterated esters is the Fischer esterification of a deuterated carboxylic acid with an alcohol in the presence of an acid catalyst.

Protocol: Synthesis of sec-Butyl Butyrate-d₂ (α-deuterated)

• Synthesis of α-deuterated butyric acid: Butyric acid can be deuterated at the α-position by reaction with a strong base (e.g., LDA) in an aprotic solvent followed by quenching with a deuterium source like D₂O.

• Esterification:

  • In a round-bottom flask equipped with a reflux condenser, combine α-deuterated butyric acid (1 equivalent) and sec-butanol (1.5 equivalents).

  • Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, 2-3 drops).

  • Heat the mixture to reflux for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and remove the solvent under reduced pressure.

  • Purify the crude product by distillation to obtain pure deuterated sec-butyl butyrate.

Caption: Synthesis workflow for deuterated sec-butyl butyrate.

Isotopic Purity Determination

The isotopic purity of the synthesized deuterated sec-butyl butyrate can be determined using mass spectrometry and NMR spectroscopy.

Protocol: Isotopic Purity by Mass Spectrometry

• Prepare a dilute solution of the deuterated ester in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile).

• Infuse the sample directly into a high-resolution mass spectrometer or inject it into a GC-MS or LC-MS system.

• Acquire the mass spectrum in the molecular ion region.

• Determine the relative intensities of the peaks corresponding to the non-deuterated (M), mono-deuterated (M+1), di-deuterated (M+2), etc., species.

• Calculate the isotopic purity as the percentage of the desired deuterated species relative to the sum of all isotopic species.

Protocol: Isotopic Purity by ¹H NMR Spectroscopy

• Prepare a solution of the deuterated ester in a suitable NMR solvent (e.g., CDCl₃).

• Acquire a quantitative ¹H NMR spectrum.

• Integrate the residual proton signal at the site of deuteration and compare it to the integral of a non-deuterated proton signal in the molecule.

• The percentage of deuteration can be calculated from the ratio of these integrals.

Caption: Analytical workflow for isotopic purity determination.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. 2-Butyl butyrate | C8H16O2 | CID 13174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 819-97-6: sec-Butyl butyrate | CymitQuimica [cymitquimica.com]
• 4. Sec-butyl butyrate-d2 | Isotope-Labeled Compounds | 1335436-14-0 | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. GCMS Section 6.14 [people.whitman.edu]
• 8. Fragmentation and mass spectra of Esters - Chemistry!!! Not Mystery [chemistrynotmystery.com]
• 9. Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Mass Spectral Fragmentation of Sec-Butyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectral fragmentation pattern of sec-butyl butyrate (B1204436) (butan-2-yl butanoate). Understanding the fragmentation pathways of this and similar ester compounds is crucial for their identification and structural elucidation in complex matrices, a common requirement in flavor and fragrance analysis, metabolomics, and drug development. This document outlines the primary fragmentation mechanisms, presents the expected mass spectral data, details a representative experimental protocol for analysis, and provides a visual representation of the fragmentation pathways.

Core Fragmentation Pathways of Sec-Butyl Butyrate

The mass spectrum of sec-butyl butyrate is characterized by several key fragmentation pathways common to esters, primarily driven by the presence of the carbonyl group and the alkyl chains. The molecular ion (M+•) of sec-butyl butyrate (C₈H₁₆O₂) has a mass-to-charge ratio (m/z) of 144. Upon electron ionization, the molecular ion is often unstable and undergoes fragmentation. The most prominent fragmentation mechanisms include alpha-cleavage and McLafferty rearrangement.

Alpha-Cleavage: This involves the cleavage of the C-C bond adjacent to the carbonyl group. For sec-butyl butyrate, this can occur on either side of the carbonyl.

• Cleavage on the Acyl Side: Loss of the propyl radical (•C₃H₇) from the butyrate moiety results in the formation of the butyrylium ion at m/z 71 . This is often a very prominent peak in the spectrum.

• Cleavage on the Alkoxy Side: Cleavage of the bond between the carbonyl carbon and the oxygen atom can lead to the formation of the sec-butoxycarbonyl cation. More favorable is the cleavage of the C-O bond, leading to the formation of the butyrate cation and a sec-butyl radical, or the sec-butyl cation at m/z 57 and a butyrate radical.

McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds with a γ-hydrogen on the alkyl chain. In the case of the butyrate portion of the molecule, a six-membered transition state is formed, leading to the elimination of a neutral alkene (propene, C₃H₆) and the formation of a radical cation at m/z 88 .

Further fragmentation of the primary fragment ions leads to the complex pattern observed in the mass spectrum. For instance, the butyrylium ion (m/z 71) can lose a molecule of carbon monoxide (CO) to form a propyl cation at m/z 43 . The sec-butyl cation (m/z 57) can lose an ethene molecule to yield an ethyl cation at m/z 29.

Quantitative Mass Spectral Data

The following table summarizes the major expected fragments for sec-butyl butyrate, their mass-to-charge ratios (m/z), and their typical relative abundances. Please note that the relative abundances can vary depending on the specific instrumentation and experimental conditions.

m/z	Proposed Fragment Ion	Ion Formula	Relative Abundance
144	Molecular Ion	[C₈H₁₆O₂]⁺•	Very Low to Absent
88	McLafferty Rearrangement Product	[C₄H₈O₂]⁺•	Moderate
71	Butyrylium Ion (α-cleavage)	[C₄H₇O]⁺	High (Often Base Peak)
57	Sec-butyl Cation	[C₄H₉]⁺	High
43	Propyl Cation	[C₃H₇]⁺	High
41	Allyl Cation	[C₃H₅]⁺	Moderate
29	Ethyl Cation	[C₂H₅]⁺	Moderate

Experimental Protocol for GC-MS Analysis

This section provides a detailed methodology for the analysis of sec-butyl butyrate using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of sec-butyl butyrate in a volatile organic solvent such as methanol (B129727) or ethyl acetate (B1210297) at a concentration of 1 mg/mL.

• Serial Dilution: Perform serial dilutions of the stock solution to prepare working standards with concentrations ranging from 1 to 100 µg/mL.

• Sample Extraction (for complex matrices): For samples such as biological fluids or food products, a liquid-liquid extraction or solid-phase microextraction (SPME) would be necessary to isolate the volatile and semi-volatile organic compounds, including sec-butyl butyrate.

2. Gas Chromatography (GC) Conditions:

• GC System: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless injector.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1 (can be adjusted based on sample concentration).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.

  • Ramp: Increase to 250 °C at a rate of 20 °C/min, hold for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• MS System: Agilent 5977A MSD or equivalent single quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 20-200.

• Scan Speed: 1000 amu/s.

• Data Acquisition: Full scan mode.

4. Data Analysis:

• The acquired mass spectra are compared with reference spectra in a database such as the NIST Mass Spectral Library for compound identification.

• The fragmentation pattern is analyzed to confirm the structure of sec-butyl butyrate.

Visualization of Fragmentation Pathways

The following diagrams illustrate the primary fragmentation pathways of sec-butyl butyrate upon electron ionization.

Caption: Primary fragmentation of sec-butyl butyrate.

Caption: GC-MS experimental workflow.

An In-depth Technical Guide to the 1H and 13C NMR Chemical Shifts of sec-Butyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for sec-butyl butyrate (B1204436). Designed for professionals in research and development, this document details predicted NMR data, outlines a thorough experimental protocol for acquiring such spectra, and presents the information in a clear, accessible format.

Introduction to NMR Spectroscopy of Esters

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. For esters like sec-butyl butyrate, ¹H and ¹³C NMR provide critical information about the connectivity and chemical environment of each atom. In ¹H NMR, the chemical shift, integration, and multiplicity of the signals reveal the nature of the proton environments. In ¹³C NMR, the chemical shift of each carbon atom provides insight into its hybridization and surrounding functional groups.

Predicted NMR Data for sec-Butyl Butyrate

Due to a lack of readily available experimental spectra in public databases, the following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for sec-butyl butyrate. These predictions are based on computational algorithms that provide reliable estimations for small organic molecules.

¹H NMR Chemical Shifts (Predicted)

Atom	Label	Multiplicity	Predicted Chemical Shift (ppm)
CH₃ (butyrate)	a	Triplet	0.93
CH₂ (butyrate)	b	Sextet	1.64
CH₂ (butyrate)	c	Triplet	2.22
CH (sec-butyl)	d	Sextet	4.85
CH₂ (sec-butyl)	e	Quintet	1.58
CH₃ (sec-butyl)	f	Doublet	1.21
CH₃ (sec-butyl)	g	Triplet	0.89

¹³C NMR Chemical Shifts (Predicted)

Atom	Label	Predicted Chemical Shift (ppm)
C=O	1	173.5
CH (sec-butyl)	2	72.0
CH₂ (butyrate)	3	36.5
CH₂ (sec-butyl)	4	29.0
CH₂ (butyrate)	5	18.5
CH₃ (sec-butyl)	6	19.4
CH₃ (butyrate)	7	13.7
CH₃ (sec-butyl)	8	9.7

Structural Representation and NMR Assignments

The following diagram illustrates the chemical structure of sec-butyl butyrate with atoms labeled for correlation with the NMR data tables.

Figure 1. Structure of sec-butyl butyrate with atom numbering.

Experimental Protocol for ¹H and ¹³C NMR Spectroscopy

This section provides a detailed methodology for acquiring high-quality ¹H and ¹³C NMR spectra of sec-butyl butyrate.

1. Sample Preparation

• Sample Purity: Ensure the sec-butyl butyrate sample is of high purity and free from particulate matter. If necessary, filter the sample through a small plug of glass wool in a Pasteur pipette.

• Solvent Selection: Use a deuterated solvent of high purity, such as chloroform-d (B32938) (CDCl₃) or acetone-d₆. The choice of solvent can slightly influence chemical shifts.

• Concentration:

  • For ¹H NMR, dissolve 5-10 mg of sec-butyl butyrate in approximately 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C NMR, a higher concentration is recommended due to the lower natural abundance of the ¹³C isotope. Aim for 20-50 mg of the sample in the same volume of solvent.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the sample. TMS provides a reference signal at 0 ppm for both ¹H and ¹³C spectra.

• NMR Tube: Use a clean, dry, and high-quality 5 mm NMR tube. Ensure the final sample volume is sufficient to cover the detection region of the NMR probe (typically a height of 4-5 cm).

2. NMR Spectrometer Setup

• Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is recommended for better signal dispersion and resolution.

• Tuning and Matching: Tune and match the NMR probe to the appropriate frequency for the nucleus being observed (¹H or ¹³C) to ensure optimal sensitivity.

• Shimming: Shim the magnetic field to achieve high homogeneity across the sample volume. This is crucial for obtaining sharp, well-resolved NMR signals. An automated shimming routine is often sufficient, but manual shimming may be required for optimal results.

3. ¹H NMR Acquisition Parameters

• Pulse Sequence: A standard single-pulse experiment is typically used.

• Acquisition Time (at): Set to 2-4 seconds to ensure good digital resolution.

• Relaxation Delay (d1): A delay of 1-2 seconds is generally sufficient for ¹H NMR of small molecules.

• Number of Scans (ns): For a sample of this concentration, 8 to 16 scans should provide an excellent signal-to-noise ratio.

• Spectral Width (sw): A spectral width of 12-16 ppm is appropriate to cover the expected chemical shift range for organic molecules.

4. ¹³C NMR Acquisition Parameters

• Pulse Sequence: A standard pulse-acquire sequence with proton decoupling (e.g., zgpg30) is commonly used to simplify the spectrum and improve sensitivity through the Nuclear Overhauser Effect (NOE).

• Acquisition Time (at): Typically 1-2 seconds.

• Relaxation Delay (d1): A delay of 2-5 seconds is recommended to allow for the generally longer relaxation times of carbon nuclei.

• Number of Scans (ns): A significantly higher number of scans is required compared to ¹H NMR. Start with 128-256 scans and increase as needed to achieve a good signal-to-noise ratio.

• Spectral Width (sw): A spectral width of 200-240 ppm is standard for ¹³C NMR.

5. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Carefully phase the spectrum to ensure all peaks are in the pure absorption mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift axis by setting the TMS signal to 0 ppm.

• Integration: For ¹H NMR, integrate the signals to determine the relative number of protons corresponding to each resonance.

Logical Workflow for NMR Analysis

The following diagram outlines the logical workflow for the NMR analysis of sec-butyl butyrate, from sample preparation to final data interpretation.

Figure 2. Workflow for NMR analysis of sec-butyl butyrate.

This comprehensive guide provides the necessary data and protocols for the successful NMR analysis of sec-butyl butyrate, catering to the needs of researchers and professionals in the field of drug development and chemical sciences.

An In-depth Technical Guide on the Isotopic Purity and Enrichment of sec-Butyl Butyrate-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction to sec-Butyl Butyrate-d2

sec-Butyl butyrate-d2 is a stable isotope-labeled version of sec-butyl butyrate (B1204436), an ester with a characteristic fruity odor. In the "-d2" isotopologue, two hydrogen atoms in the sec-butyl group have been replaced with deuterium (B1214612), a heavy isotope of hydrogen. This substitution results in a molecule with a higher molecular weight, which can be readily distinguished from its non-deuterated counterpart by mass spectrometry and other analytical techniques.

Deuterated compounds like sec-butyl butyrate-d2 are valuable tools in various scientific disciplines, particularly in drug metabolism and pharmacokinetic (DMPK) studies, as well as in quantitative analytical methods. They are frequently used as internal standards in bioanalytical assays (e.g., LC-MS, GC-MS) to ensure the accuracy and precision of the quantification of the target analyte.[1][2][3][4] The similar physicochemical properties of the deuterated standard to the analyte of interest allow for correction of variability during sample preparation and analysis.

Data Presentation: Isotopic Purity and Enrichment

The isotopic purity of a deuterated compound refers to the percentage of the compound that contains the desired number of deuterium atoms. Isotopic enrichment is a more detailed measure that describes the distribution of different isotopologues (molecules with varying numbers of deuterium atoms) within a sample.

While specific batch data for the isotopic distribution of commercially available sec-butyl butyrate-d2 is not publicly available, a representative dataset is presented in Table 1 for illustrative purposes. This data is typical for a deuterated compound with a high degree of isotopic enrichment. Commercial suppliers often state a chemical purity of ≥98%.

Table 1: Representative Isotopic Distribution of sec-Butyl Butyrate-d2

Isotopologue	Notation	Relative Abundance (%)
Non-deuterated	d0	0.5
Monodeuterated	d1	2.5
Dideuterated	d2	97.0

Table 2: Representative Isotopic Enrichment Specifications for sec-Butyl Butyrate-d2

Parameter	Specification
Chemical Purity	≥98%
Isotopic Purity (d2)	≥97%
Deuterium Incorporation	≥99 atom % D

Experimental Protocols

The determination of isotopic purity and enrichment of sec-butyl butyrate-d2 relies on well-established analytical techniques, primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Determination of Isotopic Enrichment by Mass Spectrometry (GC-MS or LC-MS)

Mass spectrometry is a powerful technique for determining the isotopic distribution of a compound by separating ions based on their mass-to-charge ratio.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of sec-butyl butyrate-d2 in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • Prepare a similar solution of non-deuterated sec-butyl butyrate as a reference standard.

• Instrumentation and Data Acquisition:

  • Utilize a high-resolution mass spectrometer coupled with either a gas chromatograph (GC) or a liquid chromatograph (LC) for sample introduction.

  • For GC-MS, employ an appropriate column (e.g., DB-5ms) and temperature program to achieve good chromatographic separation.

  • For LC-MS, use a suitable column (e.g., C18) and mobile phase (e.g., methanol/water gradient) for separation.

  • Acquire mass spectra in full scan mode over a mass range that includes the molecular ions of both the deuterated and non-deuterated compounds.

• Data Analysis:

  • Identify the molecular ion cluster for both the deuterated and non-deuterated sec-butyl butyrate.

  • Correct for the natural abundance of isotopes (e.g., ¹³C) in the non-deuterated standard to establish its theoretical isotopic distribution.

  • Measure the relative intensities of the ion signals corresponding to the d0, d1, and d2 isotopologues in the mass spectrum of the sec-butyl butyrate-d2 sample.

  • Calculate the percentage of each isotopologue to determine the isotopic distribution and enrichment.

Determination of Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the chemical environment of atomic nuclei. ¹H NMR can be used to determine the degree of deuteration by observing the reduction in signal intensity at the deuterated positions.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve a known amount of sec-butyl butyrate-d2 in a deuterated solvent (e.g., chloroform-d, CDCl₃).

  • Add a known amount of an internal standard with a well-defined proton signal that does not overlap with the analyte signals.

• Instrumentation and Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient relaxation delay between scans to allow for full relaxation of all protons, which is crucial for accurate quantification.

• Data Analysis:

  • Integrate the signals corresponding to the protons on the sec-butyl group and compare them to the integral of the internal standard.

  • The reduction in the integral value of the signals corresponding to the deuterated positions, relative to the signals from the non-deuterated parts of the molecule and the internal standard, is used to calculate the percentage of deuterium incorporation and thus the isotopic purity.

Synthesis of sec-Butyl Butyrate-d2

Reaction:

Butyric Acid + sec-Butanol-d2 --(Acid Catalyst)--> sec-Butyl Butyrate-d2 + Water

Proposed Protocol:

• Reactant Preparation:

  • In a round-bottom flask, combine butyric acid (1 equivalent) and sec-butanol-d2 (1.2 equivalents). The deuterated alcohol is the key starting material for introducing the deuterium labels.

  • Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

• Reaction Conditions:

  • Heat the mixture to reflux. The reaction temperature will depend on the boiling point of the reactants.

  • Use a Dean-Stark apparatus to remove the water formed during the reaction, which drives the equilibrium towards the formation of the ester.

  • Monitor the reaction progress by a suitable technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Neutralize the acid catalyst with a weak base, such as a saturated sodium bicarbonate solution.

  • Extract the ester into an organic solvent like diethyl ether.

  • Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and filter.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation to obtain pure sec-butyl butyrate-d2.

Visualizations

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of sec-butyl butyrate-d2 via Fischer esterification.

Caption: General workflow for the synthesis of sec-butyl butyrate-d2.

Use as an Internal Standard in Quantitative Analysis

As sec-butyl butyrate-d2 is commonly used as an internal standard, the following diagram outlines the logical workflow for its application in a typical quantitative LC-MS/MS analysis.

Caption: Use of sec-butyl butyrate-d2 as an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Stability of sec-Butyl Butyrate-d2 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability of sec-butyl butyrate-d2 in organic solvents. Due to its application as an internal standard and tracer in pharmacokinetic and metabolic studies, understanding its stability is crucial for ensuring data accuracy and integrity. This document summarizes the known chemical properties, potential degradation pathways, and recommended handling and storage conditions. While specific quantitative stability data for the deuterated form is limited in publicly available literature, this guide infers its stability based on the known behavior of its non-deuterated analogue, sec-butyl butyrate (B1204436), and general principles of ester chemistry. Detailed experimental protocols for stability testing are also provided to enable researchers to generate data specific to their application.

Introduction

Sec-butyl butyrate-d2 is the deuterated form of sec-butyl butyrate, an ester known for its fruity aroma. In the pharmaceutical and research sectors, deuterated compounds like sec-butyl butyrate-d2 are valuable as internal standards for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS). The substitution of hydrogen with deuterium (B1214612) can also influence the pharmacokinetic and metabolic profiles of molecules, making them useful as tracers in drug development.

The stability of such standards is a critical parameter, as their degradation can lead to inaccurate quantification and interpretation of experimental results. This guide addresses the stability of sec-butyl butyrate-d2 in the context of its use in organic solvents, which are common media for sample preparation, storage, and analysis.

Chemical Properties of sec-Butyl Butyrate

To understand the stability of the deuterated compound, it is essential to first consider the properties of sec-butyl butyrate.

Property	Value
CAS Number	819-97-6
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21 g/mol
Appearance	Colorless to pale yellow liquid[1]
Boiling Point	152 °C
Solubility	Soluble in organic solvents, limited solubility in water[1]

Stability Profile of sec-Butyl Butyrate-d2 in Organic Solvents

Direct quantitative stability data for sec-butyl butyrate-d2 in various organic solvents is not extensively available in peer-reviewed literature. However, based on the general reactivity of esters and information on the non-deuterated form, a qualitative stability profile can be constructed. The primary degradation pathways for esters like sec-butyl butyrate in organic solvents are hydrolysis, transesterification, and, to a lesser extent, thermal and photodegradation.

Table 1: Qualitative Stability of sec-Butyl Butyrate in Common Organic Solvents

Solvent Class	Representative Solvents	Expected Stability	Potential Degradation Pathways
Aprotic Non-polar	Hexane (B92381), Heptane (B126788), Cyclohexane	High	Minimal degradation expected.
Aprotic Polar	Acetonitrile (B52724), Tetrahydrofuran (THF), Dichloromethane (DCM)	Moderate to High	Susceptible to hydrolysis if water is present.
Protic Polar	Methanol, Ethanol, Isopropanol	Low to Moderate	Susceptible to transesterification, especially in the presence of acid or base catalysts.
Aqueous/Organic Mixtures	Acetonitrile/Water, Methanol/Water	Low	Hydrolysis is a significant degradation pathway, rate is pH-dependent.

Key Considerations:

• Presence of Water: Traces of water in aprotic organic solvents can lead to slow hydrolysis of the ester, forming sec-butanol and butyric acid. This reaction is accelerated by the presence of acidic or basic impurities.

• Presence of Alcohols: In alcoholic solvents, sec-butyl butyrate can undergo transesterification, where the sec-butoxy group is exchanged with the alkoxy group of the solvent. This reaction is also catalyzed by acids and bases.

• Temperature: Elevated temperatures can accelerate both hydrolysis and transesterification reactions.

• pH: In aqueous-organic mixtures, the rate of hydrolysis is significantly influenced by pH. Ester hydrolysis is catalyzed by both acid and base.

• Deuterium Isotope Effect: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. While the deuteration in sec-butyl butyrate-d2 is on the butyl group, it is not at a position that would be directly involved in the common degradation reactions like hydrolysis or transesterification at the ester linkage. Therefore, a significant kinetic isotope effect on its stability is not expected for these pathways.

Potential Degradation Pathways

The primary chemical degradation pathways for sec-butyl butyrate-d2 in organic solvents are hydrolysis and transesterification.

Hydrolysis

Hydrolysis is the reaction of the ester with water to produce a carboxylic acid and an alcohol. This reaction can be catalyzed by either acid or base.

Caption: Acid or base-catalyzed hydrolysis of sec-butyl butyrate-d2.

Transesterification

Transesterification is the reaction of an ester with an alcohol to form a new ester and a new alcohol. This is a significant pathway in alcohol-based solvents.

Caption: Acid or base-catalyzed transesterification in an alcohol solvent.

Experimental Protocols for Stability Testing

To obtain quantitative data on the stability of sec-butyl butyrate-d2 in a specific organic solvent system, a formal stability study should be conducted. The following protocol is a general guideline that can be adapted to specific research needs.

Objective

To determine the stability of sec-butyl butyrate-d2 in selected organic solvents under specified storage conditions (e.g., temperature, light exposure) over a defined period.

Materials and Methods

• Test Substance: sec-Butyl butyrate-d2 of known purity.

• Solvents: High-purity (e.g., HPLC grade) organic solvents.

• Apparatus: Calibrated analytical balance, volumetric flasks, pipettes, autosampler vials with inert caps, HPLC-UV/MS or GC-MS system.

• Storage Conditions: Controlled temperature chambers (e.g., 25°C/60% RH, 40°C/75% RH, -20°C, 4°C), photostability chamber.

Experimental Workflow

Caption: General workflow for a stability study of sec-butyl butyrate-d2.

Stability-Indicating Analytical Method

A validated stability-indicating analytical method is crucial for separating the parent compound from any potential degradation products.

• For HPLC: A reversed-phase C18 column is often suitable. The mobile phase could consist of an acetonitrile/water or methanol/water gradient. UV detection can be used for quantification, while mass spectrometry (MS) is essential for the identification of degradation products.

• For GC: A capillary column with a suitable stationary phase (e.g., DB-WAX or DB-1) can be used. Flame ionization detection (FID) is suitable for quantification, and MS is used for identification.

Forced Degradation Studies

To identify potential degradation products and to demonstrate the specificity of the analytical method, forced degradation studies should be performed on a sample of sec-butyl butyrate-d2. This involves exposing the compound to harsh conditions:

• Acidic Conditions: e.g., 0.1 N HCl at 60°C.

• Basic Conditions: e.g., 0.1 N NaOH at 60°C.

• Oxidative Conditions: e.g., 3% H₂O₂ at room temperature.

• Thermal Stress: e.g., 105°C.

• Photostability: Exposure to light according to ICH Q1B guidelines.

Recommended Storage and Handling

Based on the inferred stability profile, the following storage and handling procedures are recommended for solutions of sec-butyl butyrate-d2 in organic solvents:

• Solvent Selection: For long-term storage, aprotic, non-polar solvents such as hexane or heptane are preferred. If a more polar solvent is required, acetonitrile is a reasonable choice, provided it has a low water content.

• Temperature: Store solutions at low temperatures, preferably at -20°C, to minimize the rate of any potential degradation.

• Exclusion of Water and Alcohols: Use anhydrous solvents and take measures to prevent the introduction of moisture. Avoid storing the compound in alcoholic solvents for extended periods unless transesterification is not a concern for the intended application.

• Inert Atmosphere: For very long-term storage or if the solvent is susceptible to peroxide formation (e.g., THF), storage under an inert atmosphere (e.g., nitrogen or argon) is advisable.

• Light Protection: Store solutions in amber vials or otherwise protected from light to prevent potential photodegradation.

Conclusion

While specific quantitative stability data for sec-butyl butyrate-d2 is not widely published, a thorough understanding of its chemical nature as an ester allows for a reliable qualitative assessment of its stability in various organic solvents. The primary risks to its stability are hydrolysis and transesterification, which are promoted by the presence of water, alcohols, acids, and bases. For applications requiring high accuracy, it is imperative to perform a stability study under conditions that mimic the intended use and storage. By following the recommended storage and handling procedures and employing validated stability-indicating analytical methods, researchers can ensure the integrity of sec-butyl butyrate-d2 as an analytical standard.

References

• 1. CAS 819-97-6: sec-Butyl butyrate | CymitQuimica [cymitquimica.com]

Commercial Sourcing and Synthesis of High-Purity sec-Butyl Butyrate-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and a detailed synthetic protocol for high-purity sec-butyl butyrate-d2. This deuterated ester is a valuable tool in various research applications, including metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based quantification.

Commercial Availability

The commercial availability of high-purity sec-butyl butyrate-d2 is limited, with a few specialized chemical suppliers offering this isotopically labeled compound. Additionally, deuterated precursors necessary for its synthesis are more readily available, providing a viable alternative for in-house production. The following table summarizes potential commercial sources for sec-butyl butyrate-d2 and its key deuterated precursors. Purity and isotopic enrichment levels are critical parameters and should be confirmed with the supplier at the time of inquiry, as these may vary by lot.

Compound	Supplier	CAS Number	Molecular Formula	Reported Purity/Isotopic Enrichment
sec-Butyl butyrate-d2	MedChemExpress	1335436-14-0	C₈H₁₄D₂O₂	Information available upon request.[1]
Invivochem	1335436-14-0	C₈H₁₄D₂O₂	≥98% purity.[2]
(±)-sec-Butyl-d9 Alcohol	CDN Isotopes	1202864-22-9	CD₃CD₂CD(OH)CD₃	98 atom % D.[3]
Butyric-2,2-d2 Acid	CDN Isotopes	19136-92-6	CH₃CH₂CD₂COOH	98 atom % D.[4]

Synthetic Protocol: Synthesis of sec-Butyl Butyrate-d2

A common and effective method for the synthesis of sec-butyl butyrate-d2 is through the Fisher esterification of a deuterated precursor with its non-deuterated counterpart. Below is a detailed protocol for the synthesis of sec-butyl butyrate-d2 utilizing butyric acid and (±)-sec-butyl-d9 alcohol. This approach is often more cost-effective due to the higher commercial availability of the deuterated alcohol.

Materials and Equipment:

• (±)-sec-Butyl-d9 Alcohol (≥98 atom % D)

• Butyric acid (≥99%)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus (fractional distillation setup recommended for high purity)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

Experimental Procedure:

1. Reaction Setup:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, combine (±)-sec-butyl-d9 alcohol and a 1.2 molar equivalent of butyric acid.
• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 2-3% of the total volume of the reactants) to the mixture while stirring.
• Attach a reflux condenser to the flask and ensure a steady flow of cooling water.

2. Esterification:

• Heat the reaction mixture to a gentle reflux using a heating mantle.
• Maintain the reflux for 4-6 hours to ensure the reaction proceeds to equilibrium. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) if desired.

3. Work-up and Neutralization:

• Allow the reaction mixture to cool to room temperature.
• Transfer the mixture to a separatory funnel.
• Carefully add a saturated solution of sodium bicarbonate to neutralize the unreacted butyric acid and the sulfuric acid catalyst. Caution: Carbon dioxide gas will be evolved; vent the separatory funnel frequently.
• Continue adding the sodium bicarbonate solution until effervescence ceases.
• Allow the layers to separate. The upper organic layer contains the desired sec-butyl butyrate-d9.
• Drain the lower aqueous layer and wash the organic layer twice with deionized water.

4. Drying and Isolation:

• Transfer the organic layer to a clean, dry Erlenmeyer flask.
• Add a sufficient amount of anhydrous magnesium sulfate to the ester to remove any residual water.
• Swirl the flask and let it stand for 15-20 minutes. The drying agent should move freely when the flask is swirled, indicating sufficient drying.
• Decant or filter the dried ester into a clean, dry round-bottom flask suitable for distillation.

5. Purification by Fractional Distillation:

• Assemble a fractional distillation apparatus.
• Heat the crude ester to its boiling point (the boiling point of non-deuterated sec-butyl butyrate (B1204436) is approximately 159 °C; the deuterated analog will have a very similar boiling point).
• Collect the fraction that distills at a constant temperature. This fraction will be the high-purity sec-butyl butyrate-d9.
• The purity of the final product can be confirmed by Gas Chromatography-Mass Spectrometry (GC-MS) to determine both chemical purity and isotopic enrichment.

Process Workflow

The following diagram illustrates the key stages in the synthesis and purification of high-purity sec-butyl butyrate-d2.

Caption: Workflow for the synthesis and purification of sec-butyl butyrate-d9.

This guide provides a foundational understanding for researchers and professionals in acquiring or synthesizing high-purity sec-butyl butyrate-d2. For any specific application, it is recommended to consult the certificate of analysis from the supplier or conduct in-house validation of the synthesized product to ensure it meets the required specifications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sec-butyl butyrate-d2 | Isotope-Labeled Compounds | 1335436-14-0 | Invivochem [invivochem.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. cdnisotopes.com [cdnisotopes.com]

The Use of Deuterated Esters in Metabolic Research: A Technical Guide Featuring sec-Butyl Butyrate-d2 as a Hypothetical Tracer

Disclaimer: This document provides a general technical guide on the application of deuterated esters as tracers in metabolic studies. Due to a lack of specific published research on sec-butyl butyrate-d2 as a metabolic tracer, this guide uses it as a hypothetical example to illustrate the principles and methodologies involved. The experimental protocols and data presented are illustrative and should be adapted and validated for specific research applications.

Introduction to Deuterated Tracers in Metabolomics

Stable isotope tracing has become an indispensable tool for elucidating the complexities of metabolic pathways.[1] Among stable isotopes, deuterium (B1214612) (²H or D) offers several advantages as a tracer. Deuterium is a non-radioactive, stable isotope of hydrogen, making it safe for use in a wide range of biological systems, including human studies.[2] Its low natural abundance (approximately 0.015%) simplifies the detection of labeled molecules against a low background.[3] Furthermore, the ease and relatively low cost of incorporating deuterium into organic molecules make deuterated compounds attractive tracers for metabolic research.[4]

Deuterated esters, such as sec-butyl butyrate-d2, represent a class of compounds that can be used to probe fatty acid and energy metabolism. Upon entering a biological system, these esters are hydrolyzed into their constituent alcohol and carboxylic acid. The deuterated moiety, in this case, butyrate-d2, can then be traced as it is incorporated into various downstream metabolic pathways.

Advantages of Using Deuterated Tracers:

• Safety: Non-radioactive nature allows for safe handling and use in human subjects.[2]

• Low Natural Abundance: Simplifies the detection and quantification of the tracer.[3]

• Cost-Effective Synthesis: Deuterium is generally less expensive than other stable isotopes like ¹³C.

• Versatility: Can be incorporated into a wide variety of molecules to trace numerous metabolic pathways.

• Multiple Analytical Platforms: Can be detected by both mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[4]

Hypothetical Metabolic Fate of sec-Butyl Butyrate-d2

Once introduced into a biological system, sec-butyl butyrate-d2 would be hydrolyzed by esterases to yield sec-butanol and deuterated butyrate (B1204436) (butyrate-d2). The primary focus of a metabolic study would be to trace the fate of the butyrate-d2 molecule. Butyrate is a short-chain fatty acid that plays a significant role in energy metabolism. It can be activated to butyryl-CoA, which can then enter several key metabolic pathways.

A primary fate of butyryl-CoA is its entry into the fatty acid β-oxidation pathway, leading to the production of acetyl-CoA. This acetyl-CoA can then enter the tricarboxylic acid (TCA) cycle for energy production or be used for the synthesis of other biomolecules, such as fatty acids and cholesterol. The deuterium label can be tracked through these pathways to quantify the contribution of exogenous butyrate to these metabolic pools.

Hypothetical metabolic pathway of sec-butyl butyrate-d2.

Experimental Design and Workflow

A typical metabolic tracing study using sec-butyl butyrate-d2 would involve several key stages, from the administration of the tracer to the analysis and interpretation of the data. The workflow can be adapted for in vitro (cell culture) or in vivo (animal models, human subjects) studies.

General experimental workflow for a metabolic tracing study.

Quantitative Data Presentation

The primary quantitative output of a stable isotope tracing study is the measurement of isotopic enrichment in various metabolites over time. This data can be presented in tabular format to facilitate comparison between different experimental conditions.

Table 1: Hypothetical Deuterium Enrichment in Key Metabolites Following Administration of sec-Butyl Butyrate-d2 to Cultured Hepatocytes.

Metabolite	Time Point (hours)	% Deuterium Enrichment (Mean ± SD, n=3)
Butyrate	0.5	85.2 ± 4.1
1	65.7 ± 3.8
4	20.1 ± 2.5
12	5.3 ± 1.1
Acetyl-CoA	0.5	10.5 ± 1.2
1	15.8 ± 1.9
4	8.2 ± 0.9
12	2.1 ± 0.4
Citrate	0.5	5.1 ± 0.6
1	8.9 ± 1.0
4	4.5 ± 0.5
12	1.0 ± 0.2
Palmitate	4	2.3 ± 0.3
12	5.7 ± 0.7
24	8.1 ± 1.0
Cholesterol	12	1.8 ± 0.2
24	4.2 ± 0.5
48	6.5 ± 0.8

Experimental Protocols

Detailed and standardized protocols are crucial for the reproducibility of metabolic tracing experiments. Below is a general protocol for metabolite extraction from cultured cells for subsequent LC-MS analysis.

Protocol: Metabolite Extraction from Adherent Mammalian Cells

Materials:

• Cultured cells in 6-well plates

• sec-Butyl Butyrate-d2 tracer

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727) (LC-MS grade), 80% in water, pre-chilled to -80°C

• Cell scraper

• Microcentrifuge tubes, pre-chilled

• Centrifuge capable of 16,000 x g and 4°C

• Vacuum concentrator (e.g., SpeedVac)

Procedure:

• Cell Culture and Labeling:

  • Seed cells in 6-well plates and grow to the desired confluency (e.g., 80-90%).

  • Remove the growth medium and wash the cells once with pre-warmed PBS.

  • Add the labeling medium containing the desired concentration of sec-butyl butyrate-d2.

  • Incubate the cells for the desired time points.

• Metabolic Quenching and Metabolite Extraction:

  • At each time point, aspirate the labeling medium.

  • Immediately wash the cells twice with ice-cold PBS to remove any remaining extracellular tracer.

  • Add 1 mL of pre-chilled 80% methanol to each well to quench metabolic activity and extract metabolites.

  • Place the plate on dry ice for 5 minutes.

  • Scrape the cells from the plate in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Sample Processing:

  • Vortex the tubes vigorously for 30 seconds.

  • Centrifuge the tubes at 16,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

  • Carefully transfer the supernatant, which contains the polar and semi-polar metabolites, to a new pre-chilled microcentrifuge tube.

  • Dry the metabolite extracts to completion using a vacuum concentrator.

• Storage:

  • Store the dried metabolite pellets at -80°C until ready for LC-MS analysis.

• Reconstitution for Analysis:

  • Prior to analysis, reconstitute the dried extracts in a suitable solvent for the chosen chromatography method (e.g., 50% acetonitrile (B52724) in water).

Conclusion

The use of deuterated tracers, exemplified here by the hypothetical sec-butyl butyrate-d2, provides a powerful approach to investigate metabolic pathways in a dynamic and quantitative manner. While specific studies on sec-butyl butyrate-d2 are not yet available, the principles and methodologies outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to design and execute metabolic tracing studies with deuterated esters. Careful experimental design, rigorous sample handling, and appropriate analytical techniques are paramount to obtaining high-quality data that can unravel the intricate workings of cellular metabolism.

References

• 1. Stable Isotope Tracers for Metabolic Pathway Analysis | Springer Nature Experiments [experiments.springernature.com]
• 2. Stable isotope tracers and exercise physiology: past, present and future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances and prospects in deuterium metabolic imaging (DMI): a systematic review of in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deuterium Metabolic Imaging – Back to the Future - PMC [pmc.ncbi.nlm.nih.gov]

The Core Principles of Deuterated Esters in Volatile Organic Compound Analysis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of deuterated esters as internal standards in the quantitative analysis of volatile organic compounds (VOCs). By leveraging the principle of isotope dilution, these labeled compounds offer enhanced accuracy and precision in analytical methodologies. This document details the synthesis of deuterated esters, experimental protocols for VOC analysis using various sample introduction techniques, and presents key quantitative performance data.

Introduction: The Role of Deuterated Internal Standards

In quantitative analytical chemistry, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), an internal standard (IS) is a substance added in a constant amount to samples, calibration standards, and blanks. The IS helps to correct for the loss of analyte during sample preparation and analysis. An ideal internal standard has chemical and physical properties similar to the analyte of interest but is clearly distinguishable by the detector.

Deuterated compounds, where one or more hydrogen atoms are replaced by their heavier isotope, deuterium (B1214612) (²H or D), serve as excellent internal standards for mass spectrometry-based methods.[1] Since deuterium-labeled analogs have nearly identical chemical properties and chromatographic retention times to their non-labeled counterparts, they effectively mimic the analyte's behavior during extraction, derivatization, and injection.[1] However, due to the mass difference, they are easily differentiated by a mass spectrometer, allowing for accurate quantification even with variations in sample volume, extraction efficiency, or instrument response.[2] This technique, known as stable isotope dilution analysis (SIDA), is a gold standard for precise quantification.[3]

Synthesis of Deuterated Esters

The synthesis of deuterated esters for use as internal standards is a critical first step. The goal is to produce a high-purity labeled compound with a significant mass shift from the analyte of interest to avoid spectral overlap.[1] A common method for synthesizing esters is the Fischer esterification, a reaction between a carboxylic acid and an alcohol in the presence of an acid catalyst.[4]

Experimental Protocol: Synthesis of Ethyl Acetate-d8

This protocol describes the synthesis of ethyl acetate-d8 (CD₃COOCD₂CD₃) via a Fischer esterification reaction, a representative example for creating deuterated ester internal standards.

Materials:

• Acetic acid-d4 (CD₃COOD)

• Ethanol-d6 (CD₃CD₂OD)

• Concentrated sulfuric acid (H₂SO₄)

• Anhydrous sodium carbonate (Na₂CO₃)

• Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Distillation apparatus

• Separatory funnel

• Heating mantle

Procedure:

• Reaction Setup: In a dry round-bottom flask, combine 30 mL of acetic acid-d4 and 30 mL of ethanol-d6.[5]

• Catalyst Addition: Slowly and carefully add 5-6 mL of concentrated sulfuric acid to the mixture while cooling the flask in an ice bath to control the exothermic reaction.[5][6]

• Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux for 1-3 hours using a heating mantle.[5][7] This allows the reaction to proceed towards equilibrium without loss of volatile reactants or products.

• Distillation: After cooling the reaction mixture to room temperature, reconfigure the apparatus for simple distillation. Gently heat the flask and collect the distillate that boils below 100°C.[5] This initial distillate will contain ethyl acetate-d8, unreacted starting materials, water-d2, and the acid catalyst.

• Washing and Neutralization: Transfer the distillate to a separatory funnel. Add approximately 30 mL of a saturated sodium bicarbonate or 5% sodium carbonate solution to neutralize the sulfuric acid and any remaining acetic acid-d4. Cap the funnel, vent frequently, and shake until gas evolution ceases.[5][8]

• Separation: Allow the layers to separate. The upper organic layer is the crude ethyl acetate-d8. Drain and discard the lower aqueous layer. Repeat the washing step with another 20-30 mL of the carbonate solution, followed by a wash with saturated sodium chloride solution to help remove residual water.[5][9]

• Drying: Transfer the organic layer to a clean, dry flask and add an anhydrous drying agent like calcium chloride or magnesium sulfate.[2] Allow it to stand for at least 15-20 minutes to remove dissolved water.

• Final Distillation: Decant or filter the dried ethyl acetate-d8 into a clean distillation flask and perform a final fractional distillation, collecting the fraction that boils at approximately 78°C (the boiling point of ethyl acetate).[5]

• Purification and Characterization: The purity and isotopic enrichment of the synthesized ethyl acetate-d8 should be confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ²H NMR) and Gas Chromatography-Mass Spectrometry (GC-MS).[10] High isotopic purity (typically >99%) is crucial to prevent interference with the quantification of the non-labeled analyte.[11]

A generalized workflow for the synthesis of deuterated esters.

Analytical Methodologies for VOCs

The choice of analytical technique for VOCs often depends on the sample matrix (e.g., water, soil, air, biological fluids) and the volatility of the target compounds. Common sample introduction methods coupled with GC-MS include Static Headspace (SHS), Solid-Phase Microextraction (SPME), and Purge and Trap (P&T). In each method, the deuterated ester internal standard is added at the beginning of the sample preparation process to ensure it experiences the same conditions as the analyte.

Static Headspace (SHS) GC-MS

SHS is a robust technique for analyzing volatile compounds in liquid or solid samples.[12] The principle relies on the equilibrium of volatile analytes between the sample matrix and the gaseous phase (headspace) in a sealed vial. An aliquot of the headspace is then injected into the GC.[12]

This protocol is adapted for the determination of residual solvents in a pharmaceutical product, following principles outlined in USP <467>.[13]

Materials and Equipment:

• Headspace vials (20 mL) with PTFE/silicone septa

• Headspace autosampler and GC-MS system

• Deuterated internal standard solution (e.g., ethyl acetate-d8 in a suitable solvent like DMSO or water)

• Sample (e.g., pharmaceutical powder)

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the sample powder into a 20 mL headspace vial.

• Internal Standard Addition: Add a precise volume of the deuterated ester internal standard solution to the vial. Also add the appropriate solvent (e.g., water or DMSO) to dissolve or suspend the sample.[14]

• Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and aluminum cap.

• Equilibration: Place the vial in the headspace autosampler's oven. The sample is heated for a specific time to allow the volatile compounds to partition into the headspace and reach equilibrium.[12]

• Injection: A portion of the headspace gas is automatically injected into the GC-MS system for analysis.

Static Headspace (SHS) experimental workflow.

Solid-Phase Microextraction (SPME) GC-MS

SPME is a solvent-free extraction technique where a fused-silica fiber coated with a stationary phase is exposed to the sample or its headspace.[11] VOCs partition from the sample matrix onto the fiber, which is then transferred to the GC injector for thermal desorption and analysis.[15]

This protocol is based on the principles of ISO Standard 17943 for the determination of VOCs in water.[11]

Materials and Equipment:

• SPME fiber assembly (e.g., DVB/CAR/PDMS)

• SPME autosampler and GC-MS system

• Headspace vials (20 mL) with PTFE/silicone septa

• Deuterated internal standard solution (e.g., toluene-d8, benzene-d6)

Procedure:

• Sample Preparation: Place a 10 mL water sample into a 20 mL headspace vial. Add approximately 3 g of salt (e.g., NaCl) to increase the ionic strength of the solution and promote the partitioning of VOCs into the headspace.[11]

• Internal Standard Addition: Spike the sample with a known amount of the deuterated ester or other suitable deuterated internal standard solution.

• Incubation and Extraction: Seal the vial and place it in the autosampler. Incubate the sample at a controlled temperature (e.g., 40°C) for a set time (e.g., 10 minutes) with agitation.[11] Then, expose the SPME fiber to the headspace for a defined extraction time (e.g., 10 minutes) to adsorb the VOCs.[11]

• Desorption and Analysis: Retract the fiber into the needle and immediately transfer it to the heated GC injector port (e.g., 270°C) for thermal desorption of the analytes onto the GC column.[11]

Solid-Phase Microextraction (SPME) experimental workflow.

Purge and Trap (P&T) GC-MS

P&T is a dynamic headspace technique primarily used for VOCs in water and soil samples. An inert gas is bubbled (purged) through the sample, stripping the volatile compounds, which are then concentrated on an adsorbent trap. The trap is subsequently heated to desorb the VOCs into the GC-MS system.[2]

This protocol follows the general principles of U.S. EPA Method 8260.[8][16]

Materials and Equipment:

• Purge and Trap concentrator system

• GC-MS system

• Purge tubes and sample vials (e.g., 5 mL)

• Deuterated internal standard solution

Procedure:

• Sample Preparation: Place a 5 mL water sample into the purging vessel of the P&T system.[8]

• Internal Standard Addition: Add a known amount of the deuterated internal standard solution directly to the sample.

• Purging: Purge the sample with an inert gas (e.g., helium) at a specific flow rate and for a set duration (e.g., 11 minutes). The VOCs are stripped from the water and carried to an adsorbent trap.

• Desorption: After purging, the trap is rapidly heated (e.g., to 270°C), and the trapped analytes are desorbed and transferred to the GC column for analysis.[8] A desorb time of 0.5 to 2 minutes is often used to minimize water transfer to the GC-MS system.[17]

• Baking: The trap is then baked at a higher temperature to remove any residual compounds before the next sample.[8]

Purge and Trap (P&T) experimental workflow.

Data Presentation: Quantitative Performance Metrics

The use of deuterated ester internal standards significantly improves the quantitative performance of VOC analysis. Key validation parameters include the Limit of Detection (LOD), Limit of Quantification (LOQ), linearity, accuracy (recovery), and precision (Relative Standard Deviation, %RSD).

GC-MS and Sample Introduction Parameters

The following tables summarize typical instrumental parameters for the analysis of VOCs using different sample introduction techniques coupled with GC-MS.

Table 1: Example GC-MS Parameters for VOC Analysis

Parameter	Setting	Reference
GC Column	VOCOL, 60 m x 0.25 mm, 1.5 µm	[11]
Carrier Gas	Helium	[11]
Flow Rate	1.0 mL/min (constant flow)	[11][18]
Injection Mode	Splitless (for SPME/P&T)	[11]
Oven Program	35°C (1 min), ramp 10°C/min to 150°C, ramp 20°C/min to 250°C (hold 20 min)	[11]
MS Ion Source Temp.	230°C
MS Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV

| Acquisition Mode | Selected Ion Monitoring (SIM) or Full Scan |[1] |

Table 2: Example Purge and Trap (P&T) Parameters (EPA Method 8260C)

Parameter	Setting	Reference
Sample Size	5 mL	[8]
Purge Gas	Helium	[8]
Purge Time	11.0 min	[8]
Trap Type	Tekmar #9 trap	[8]
Desorb Temperature	270°C	[8]
Desorb Time	6.0 min	[8]

| Bake Temperature | 270°C |[8] |

Table 3: Example Headspace SPME Parameters (ISO 17943)

Parameter	Setting	Reference
SPME Fiber	DVB/CAR/PDMS, 50/30 µm	[11]
Incubation Temp.	40°C	[11]
Incubation Time	10 min	[11]
Extraction Time	10 min	[11]
Desorption Temp.	270°C	[11]

| Desorption Time | 10 min |[11] |

Method Performance Data

The following tables present a compilation of method performance data from various studies employing deuterated internal standards for VOC analysis.

Table 4: Method Detection Limits (MDLs) and Limits of Quantification (LOQs)

Compound	Matrix	Method	MDL/LOD (µg/L)	LOQ (µg/L)	Reference
Benzene	-	GC-IT-MS-ID	< 5 (µg/g)	< 15 (µg/g)	[10]
Toluene	-	GC-IT-MS-ID	< 5 (µg/g)	< 15 (µg/g)	[10]
Ethylbenzene	-	GC-IT-MS-ID	< 5 (µg/g)	< 15 (µg/g)	[10]
Xylenes	-	GC-IT-MS-ID	< 5 (µg/g)	< 15 (µg/g)	[10]
Chlorobenzene	Urine	HS-SPME-GC-MS	0.001	-	[18]
2,5-Dimethylfuran	Urine	HS-SPME-GC-MS	0.001	-	[18]
Ethyl Acetate (B1210297)	Urine	HS-SPME-GC-MS	0.099	-	[18]

| General VOCs | Water | P&T-GC-MS | Typically < 0.5 | ~1.0 |[5][16] |

Table 5: Linearity, Precision, and Accuracy (Recovery)

Analyte Class	Matrix	Method	Linearity (r²)	Precision (%RSD)	Accuracy (Recovery %)	Reference
BTEX	-	GC-IT-MS-ID	> 0.99	-	-	[10]
Pesticides	Soybeans	GC-ID-MS	-	2.2 - 4.8	83 - 109
66 VOCs	Soil	P&T-GC-MS	> 0.99	< 25	70 - 130

| 77 VOCs | Water | P&T-GC-MS | %RSD of RFs < 15% | - | - |[5] |

Conclusion

Deuterated esters and other deuterated analogs are indispensable tools for the accurate and precise quantification of volatile organic compounds. Their use in stable isotope dilution analysis, coupled with robust sample introduction techniques like SHS, SPME, and P&T, and sensitive detection by GC-MS, provides a reliable framework for researchers in diverse fields. The detailed protocols and performance data presented in this guide offer a solid foundation for the development and validation of analytical methods, ensuring high-quality, defensible results in pharmaceutical, environmental, and clinical research.

References

• 1. An Isotopic Labeling Approach Linking Natural Products with Biosynthetic Gene Clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hobbychemistry.wordpress.com [hobbychemistry.wordpress.com]
• 3. vernier.com [vernier.com]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. scribd.com [scribd.com]
• 7. Purification of Ethyl acetate - Chempedia - LookChem [lookchem.com]
• 8. Sciencemadness Discussion Board - Ethyl acetate synthesis from ethanol and dilute acetic acid - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Ethyl acetate-d8 | High-Purity Deuterated Solvent [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. ETHYL ACETATE (D8, 99.5%) | Eurisotop [eurisotop.com]
• 13. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthetic procedures for the preparation of deuterium-labeled analogs of naturally occurring steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. quora.com [quora.com]
• 16. cerritos.edu [cerritos.edu]
• 17. Purification and characterization of fully deuterated enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. sigmaaldrich.com [sigmaaldrich.com]

An In-Depth Technical Guide to CAS Number 1335436-14-0: Sec-butyl butyrate-d2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the properties, synthesis, and applications of the deuterated ester, Sec-butyl butyrate-d2 (CAS Number 1335436-14-0). Primarily utilized as an internal standard in quantitative bioanalysis and as a tracer in pharmacokinetic studies, this isotopically labeled compound offers significant advantages in accuracy and precision for liquid chromatography-mass spectrometry (LC-MS) based assays. This document details its physicochemical properties, outlines general experimental protocols for its use, and discusses the broader context of deuterated compounds in modern drug discovery and development.

Introduction

Sec-butyl butyrate-d2 is the deuterated form of sec-butyl butyrate (B1204436), an ester known for its fruity aroma. In the realm of pharmaceutical research and development, the strategic replacement of hydrogen atoms with deuterium, a stable isotope of hydrogen, has become a valuable tool. This substitution can alter the metabolic fate of a molecule, often leading to a slower rate of metabolism due to the kinetic isotope effect. This property is leveraged to improve the pharmacokinetic profiles of drug candidates. However, the primary application of compounds like Sec-butyl butyrate-d2 is not as a therapeutic agent itself, but as a critical tool for the precise quantification of its non-deuterated counterpart or other analogous analytes in complex biological matrices.

Physicochemical Properties

Quantitative data for Sec-butyl butyrate-d2 is not extensively available in public literature. Therefore, the properties of its non-deuterated analog, sec-butyl butyrate (CAS Number: 819-97-6), are provided below for reference. It is anticipated that the deuterated form will have very similar physical properties, with a slight increase in molecular weight.

Table 1: Physicochemical Properties of Sec-butyl butyrate-d2

Property	Value	Source
CAS Number	1335436-14-0	MedChemExpress
Chemical Name	Sec-butyl butyrate-d2	MedChemExpress
Synonyms	Butyric Acid sec-Butyl Ester-d2	MedChemExpress
Molecular Formula	C₈H₁₄D₂O₂	MedChemExpress
Molecular Weight	146.22 g/mol	MedChemExpress
Appearance	Not specified (likely a colorless liquid)	Inferred from non-deuterated form
Solubility	Soluble in organic solvents such as DMSO and ethanol. Limited solubility in water.	Inferred from non-deuterated form

Table 2: Physicochemical Properties of sec-Butyl butyrate (Non-deuterated analog)

Property	Value	Source
CAS Number	819-97-6	PubChem
Molecular Formula	C₈H₁₆O₂	PubChem
Molecular Weight	144.21 g/mol	PubChem
Boiling Point	152.5 °C at 760 mmHg	Chemsrc
Density	0.876 g/cm³	Chemsrc
Flash Point	46.7 °C	Chemsrc
Refractive Index	1.411	Chemsrc

Synthesis

Conceptual Synthetic Pathway:

The synthesis would likely involve the esterification of butyric acid with deuterated sec-butanol (butan-2-d-ol) or the reaction of a deuterated butyric acid derivative with sec-butanol. The Fischer esterification, which involves reacting a carboxylic acid with an alcohol in the presence of an acid catalyst, is a common method for ester synthesis.

Caption: Conceptual synthesis of Sec-butyl butyrate-d2 via Fischer esterification.

Applications in Research and Drug Development

The primary utility of Sec-butyl butyrate-d2 lies in its application as an internal standard for quantitative analysis and as a tracer in pharmacokinetic studies.

Internal Standard in Bioanalysis

In quantitative LC-MS assays, an ideal internal standard (IS) should have physicochemical properties very similar to the analyte of interest to compensate for variations during sample preparation and analysis. Deuterated compounds are considered the gold standard for internal standards because their chemical behavior is nearly identical to their non-deuterated counterparts, yet they are distinguishable by their mass.[1] The use of a deuterated IS helps to correct for matrix effects, variations in ionization efficiency, and sample loss during extraction, leading to highly accurate and precise quantification of the target analyte.[2]

Tracer in Pharmacokinetic Studies

Deuterated compounds can be used as tracers to study the absorption, distribution, metabolism, and excretion (ADME) of a drug. By administering a deuterated version of a drug, researchers can differentiate it from the endogenous or co-administered non-deuterated form, allowing for detailed investigation of its pharmacokinetic profile.[3]

Experimental Protocols

While specific experimental protocols for Sec-butyl butyrate-d2 are not published, the following sections provide detailed methodologies for its common applications, based on established practices for deuterated internal standards.

Quantitative Analysis of sec-Butyl butyrate using Sec-butyl butyrate-d2 as an Internal Standard via LC-MS

Objective: To accurately quantify the concentration of sec-butyl butyrate in a biological matrix (e.g., plasma) using Sec-butyl butyrate-d2 as an internal standard.

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of sec-butyl butyrate (the analyte) in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a stock solution of Sec-butyl butyrate-d2 (the internal standard) in the same solvent at a concentration of 1 mg/mL.

• Preparation of Calibration Standards and Quality Control Samples:

  • Prepare a series of calibration standards by spiking known concentrations of the analyte stock solution into the blank biological matrix.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

  • Add a fixed concentration of the internal standard stock solution to all calibration standards and QC samples.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each standard, QC, and unknown sample, add 300 µL of acetonitrile (B52724) containing the internal standard.

  • Vortex the samples for 1 minute to precipitate proteins.

  • Centrifuge the samples at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube for LC-MS analysis.

• LC-MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A suitable gradient to achieve separation of the analyte and IS from matrix components.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • sec-Butyl butyrate: [M+H]⁺ → characteristic fragment ion.

      • Sec-butyl butyrate-d2: [M+H]⁺ → corresponding characteristic fragment ion.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte for the calibration standards.

  • Use the calibration curve to determine the concentration of the analyte in the QC and unknown samples.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

In Vitro Metabolic Stability Assay

Objective: To assess the metabolic stability of a test compound in liver microsomes, using Sec-butyl butyrate-d2 as an internal standard for the quantification of the parent compound.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (10 mM in DMSO).

  • Prepare a working solution of the test compound (100 µM in incubation buffer).

  • Prepare liver microsomes (e.g., human, rat) at a concentration of 20 mg/mL.

  • Prepare NADPH regenerating system.

• Incubation:

  • In a 96-well plate, combine the liver microsomes, incubation buffer, and the test compound working solution.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the plate at 37°C with shaking.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solution (e.g., cold acetonitrile) containing Sec-butyl butyrate-d2 as the internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Analyze the supernatant by LC-MS to quantify the remaining parent compound at each time point, using the method described in section 5.1.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression line.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Caption: Workflow for an in vitro metabolic stability assay.

Signaling Pathways and Logical Relationships

Sec-butyl butyrate-d2 is not known to be directly involved in any specific signaling pathways as it is primarily a bioanalytical tool. The most relevant logical relationship to visualize is its role within a pharmacokinetic study, illustrating the concept of the kinetic isotope effect.

Caption: Logical relationship of a deuterated tracer in a pharmacokinetic study.

Conclusion

Sec-butyl butyrate-d2 (CAS Number 1335436-14-0) is a valuable tool for researchers, scientists, and drug development professionals. Its primary application as a deuterated internal standard in bioanalytical methods ensures the accuracy and reliability of quantitative data, which is crucial for regulatory submissions and decision-making in drug development. Furthermore, its use as a tracer in pharmacokinetic studies provides deep insights into the ADME properties of drug candidates. While specific data on the compound itself is limited, its utility can be fully understood within the broader context of the application of stable isotope-labeled compounds in modern pharmaceutical sciences. This guide provides a foundational understanding and practical methodologies for the effective implementation of Sec-butyl butyrate-d2 in a research and development setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: GC-MS Method for the Quantitative Analysis of Sec-Butyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of sec-butyl butyrate (B1204436) using Gas Chromatography-Mass Spectrometry (GC-MS). Sec-butyl butyrate (butan-2-yl butanoate) is an ester compound relevant in flavor and fragrance industries and can serve as a model compound in various research and development settings.[1] The protocol herein provides a comprehensive workflow, including sample preparation via Headspace Solid-Phase Microextraction (HS-SPME), optimized instrument parameters, and data analysis guidelines to ensure high accuracy and reproducibility.

Experimental Workflow

The overall workflow for the GC-MS analysis of sec-butyl butyrate is outlined below. This process is designed to isolate the volatile analyte from the sample matrix, separate it from other components, and provide sensitive detection and quantification.

References

• 1. 2-Butyl butyrate | C8H16O2 | CID 13174 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of sec-Butyl Butyrate using sec-Butyl Butyrate-d2 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sec-butyl butyrate (B1204436) is a volatile ester compound that finds applications in various industries, including flavors, fragrances, and as a specialty solvent. Accurate quantification of sec-butyl butyrate is essential for quality control, formulation development, and research purposes. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like sec-butyl butyrate.[1]

The use of a stable isotope-labeled internal standard, such as sec-butyl butyrate-d2, is a robust method for achieving high accuracy and precision in quantitative analysis. This method, known as isotope dilution mass spectrometry, corrects for variations in sample preparation, injection volume, and ionization efficiency, as the deuterated internal standard behaves nearly identically to the analyte of interest throughout the analytical process.[2] This application note provides a detailed protocol for the quantitative analysis of sec-butyl butyrate in a solvent matrix using sec-butyl butyrate-d2 as an internal standard.

Experimental Protocols

Materials and Reagents

• sec-Butyl Butyrate: (≥98% purity)

• sec-Butyl Butyrate-d2: (≥98% purity, deuterium (B1214612) incorporation ≥98%)

• Dichloromethane (B109758): HPLC grade or higher

• Volumetric flasks, pipettes, and syringes

• GC vials with PTFE-lined septa

Standard and Sample Preparation

• Standard Stock Solutions:

  • Prepare a stock solution of sec-butyl butyrate at a concentration of 1 mg/mL in dichloromethane.

  • Prepare a stock solution of the internal standard (ISTD), sec-butyl butyrate-d2, at a concentration of 1 mg/mL in dichloromethane.

• Internal Standard Working Solution:

  • Prepare a working solution of sec-butyl butyrate-d2 at a concentration of 10 µg/mL by diluting the stock solution with dichloromethane.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the sec-butyl butyrate stock solution into a constant volume of the internal standard working solution. Dilute with dichloromethane to achieve final concentrations of sec-butyl butyrate ranging from 0.1 µg/mL to 50 µg/mL. The concentration of the internal standard will be constant across all calibration standards.

• Sample Preparation:

  • Accurately weigh or measure the sample containing sec-butyl butyrate.

  • Dissolve or dilute the sample in a known volume of dichloromethane.

  • Spike the diluted sample with the sec-butyl butyrate-d2 internal standard working solution to a final concentration of 10 µg/mL.

  • Vortex the sample to ensure homogeneity.

  • Transfer the final solution to a GC vial for analysis.

GC-MS Instrumentation and Parameters

The analysis can be performed on a standard gas chromatograph coupled to a single quadrupole mass spectrometer. The following parameters are recommended and may require optimization for different instruments.

Parameter	Value
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Acquisition Mode	Selected Ion Monitoring (SIM)

Mass Spectrometer Settings (SIM Mode)

For quantitative analysis, the mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. The characteristic ions for sec-butyl butyrate and its deuterated internal standard are monitored. The fragmentation of butyl butyrate typically involves cleavage of the ester bond and rearrangements.[3][4] For sec-butyl butyrate-d2, the masses of the fragment ions containing the deuterium label will be shifted.

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
sec-Butyl Butyrate	71	89, 57
sec-Butyl Butyrate-d2 (ISTD)	73	91, 59

Data Presentation

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of the analyte (sec-butyl butyrate) to the internal standard (sec-butyl butyrate-d2) against the concentration of the analyte. The linearity of the method should be evaluated.

Concentration (µg/mL)	Analyte Area	ISTD Area	Area Ratio (Analyte/ISTD)
0.1	15,234	1,510,876	0.010
0.5	76,170	1,525,345	0.050
1.0	153,876	1,530,112	0.101
5.0	785,432	1,545,678	0.508
10.0	1,589,765	1,550,345	1.025
25.0	3,998,543	1,560,987	2.561
50.0	8,056,789	1,570,123	5.131
R²	0.9995

Method Validation Data

The following table summarizes typical method validation parameters.

Parameter	Result
Linear Range	0.1 - 50 µg/mL
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of sec-butyl butyrate.

Principle of Isotope Dilution Mass Spectrometry

Caption: The principle of isotope dilution for accurate quantification.

Conclusion

The GC-MS method described, utilizing sec-butyl butyrate-d2 as an internal standard, provides a reliable and accurate approach for the quantification of sec-butyl butyrate. The use of a deuterated internal standard effectively compensates for potential variations during sample handling and analysis, leading to high-quality quantitative data. This protocol is suitable for a variety of sample matrices compatible with GC-MS analysis and can be adapted for specific research, quality control, and drug development applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Discuss the mass spectral fragmentation of butyl butyrate with the given .. [askfilo.com]
• 4. ccsenet.org [ccsenet.org]

Application Note: Quantitative Analysis of Short-Chain Fatty Acids in Biological Matrices by LC-MS/MS using Deuterated Internal Standards

Authored for: Researchers, scientists, and drug development professionals.

Introduction

Short-chain fatty acids (SCFAs), primarily acetate, propionate, and butyrate, are metabolites produced by the gut microbiota through the fermentation of dietary fibers.[1][2] These molecules are not merely metabolic byproducts but act as crucial signaling molecules that link the gut microbiome with host physiology and pathology.[3][4] They play significant roles in maintaining intestinal homeostasis, regulating the immune system, and influencing the gut-brain axis.[[“]][6] Dysregulation of SCFA levels has been implicated in various conditions, including inflammatory bowel disease, metabolic disorders, and neurological diseases.[7]

Accurate and robust quantification of SCFAs in complex biological matrices such as plasma, serum, feces, and tissue is essential for understanding their physiological roles and their potential as biomarkers.[8][9] However, the analysis of SCFAs presents analytical challenges due to their high polarity, volatility, and poor ionization efficiency in mass spectrometry.[10][11] To overcome these challenges, a common strategy involves chemical derivatization to enhance their chromatographic retention and mass spectrometric detection.[3][12][13]

This application note details a robust and sensitive method for the quantification of SCFAs using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) coupled with the use of stable isotope-labeled (deuterated) internal standards. The use of deuterated standards is critical for accurate quantification as it corrects for variability during sample preparation and analysis, including extraction efficiency, derivatization yield, and matrix effects.[7][14]

Experimental Protocols

This section provides detailed methodologies for sample preparation, derivatization, and LC-MS/MS analysis for the quantification of SCFAs in various biological matrices.

Sample Preparation

The initial step involves the extraction of SCFAs from the biological matrix. The following protocols are adapted for different sample types.

a) Plasma/Serum:

• Thaw plasma or serum samples on ice.

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma/serum.

• Add 10 µL of the deuterated internal standard mix (containing, for example, d4-acetate, d5-propionate, and d7-butyrate at appropriate concentrations).

• For protein precipitation, add 400 µL of ice-cold acetonitrile.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new 1.5 mL tube for derivatization.

b) Fecal Samples:

• Homogenize approximately 100 mg of fecal sample in 1 mL of a suitable extraction solvent (e.g., 70% isopropanol (B130326) or a phosphate-buffered saline solution) to preserve SCFA levels.[13][15]

• Vortex vigorously for 5 minutes to ensure thorough mixing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Filter the supernatant through a 0.22 µm syringe filter into a clean tube.

• To 100 µL of the filtered supernatant, add 10 µL of the deuterated internal standard mix.

• Proceed to the derivatization step.

c) Tissue Samples:

• Weigh approximately 50 mg of frozen tissue.

• Add 500 µL of ice-cold extraction solvent (e.g., ethanol (B145695) or acetonitrile) containing the deuterated internal standards.[16]

• Homogenize the tissue using a bead beater or a tissue homogenizer until a uniform suspension is achieved.

• Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube for derivatization.

Derivatization Protocol using 3-Nitrophenylhydrazine (B1228671) (3-NPH)

Derivatization with 3-NPH is a widely used method that improves the chromatographic and mass spectrometric properties of SCFAs.[11][13][17]

• To the supernatant obtained from the sample preparation step, add 20 µL of 200 mM 3-nitrophenylhydrazine hydrochloride in 50% acetonitrile.[17]

• Add 20 µL of 120 mM N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC) in 50% acetonitrile.[17]

• Vortex the mixture and incubate at 40°C for 30 minutes.[17]

• After incubation, quench the reaction by adding 200 µL of 0.1% formic acid in water.[17]

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are general conditions for the analysis of 3-NPH derivatized SCFAs. These may need to be optimized for specific instruments.

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.9 µm particle size) is commonly used.[18]

• Mobile Phase A: 0.1% Formic Acid in Water.[19]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[19]

• Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the derivatized SCFAs. For example: 0-1 min, 10% B; 1-8 min, ramp to 80% B; 8-9 min, hold at 80% B; 9-10 min, return to 10% B and re-equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.

• Ion Source Parameters:

  • Ion Spray Voltage: -4500 V[17]

  • Temperature: 450 °C[17]

  • Gas 1 (Nebulizer Gas): 55 psi[17]

  • Gas 2 (Heater Gas): 50 psi[17]

  • Curtain Gas: 25 psi[17]

• Detection: Multiple Reaction Monitoring (MRM) mode. The specific precursor-to-product ion transitions for each SCFA and its deuterated internal standard need to be optimized.

Quantitative Data

The following tables summarize typical quantitative data for SCFAs in different biological matrices, showcasing the utility of the described method. The concentrations are presented as examples and can vary significantly based on diet, age, and health status.

Table 1: SCFA Concentrations in Human Plasma

Analyte	Concentration Range (µM)
Acetate	50 - 200
Propionate	5 - 20
Butyrate	2 - 10
Isobutyrate	1 - 5
Valerate	1 - 5
Isovalerate	1 - 5

Table 2: SCFA Concentrations in Mouse Cecal Contents

Analyte	Germ-Free Mice (µM)	Specific-Pathogen-Free (SPF) Mice (µM)
Acetate	~100	>20,000
Propionate	Near Limit of Detection	~5,000
Butyrate	Near Limit of Detection	~4,000

Data adapted from a study comparing germ-free and SPF mice, highlighting the microbial contribution to SCFA production.[20]

Table 3: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.99 for all analytes[16]
Lower Limit of Quantification (LLOQ)	160 - 310 nM[20]
Intra-day Precision (%RSD)	< 3%[20]
Inter-day Precision (%RSD)	< 1%[20]
Accuracy (% Recovery)	95 - 117%[16]

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the LC-MS/MS quantification of SCFAs.

Caption: Experimental workflow for SCFA quantification.

SCFA Signaling Pathways

This diagram illustrates the primary signaling pathways through which SCFAs exert their biological effects.

Caption: SCFA signaling through GPCRs and HDAC inhibition.

Conclusion

The LC-MS/MS method detailed in this application note, utilizing deuterated internal standards and chemical derivatization, provides a robust, sensitive, and accurate platform for the quantification of short-chain fatty acids in a variety of biological matrices. This methodology is a valuable tool for researchers and drug development professionals seeking to investigate the role of SCFAs in health and disease, and to explore their potential as therapeutic targets and biomarkers. The provided protocols and data serve as a comprehensive guide for the implementation of this powerful analytical technique.

References

• 1. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of derivatization-based LC-MS/MS method for quantification of short-chain fatty acids in human, rat, and mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. consensus.app [consensus.app]
• 6. [PDF] Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism | Semantic Scholar [semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Facile Profiling Method of Short Chain Fatty Acids Using Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LC/MS/MS Method Package for Short Chain Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Quantification of Fecal Short Chain Fatty Acids by Liquid Chromatography Tandem Mass Spectrometry—Investigation of Pre-Analytic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. lipidmaps.org [lipidmaps.org]
• 18. Quantifying Gut Microbial Short-Chain Fatty Acids and Their Isotopomers in Mechanistic Studies Using a Rapid, Readily Expandable LC–MS Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Targeted analysis of Short Chain Fatty Acids (SCFAs) in human serum using derivatization and LC-HRMS analysis [protocols.io]
• 20. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for LC-MS Analysis of Butyrate Following Derivatization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrate (B1204436), a short-chain fatty acid (SCFA) produced by the gut microbiota from the fermentation of dietary fibers, is a crucial signaling molecule involved in maintaining gut homeostasis, modulating the immune system, and influencing the gut-brain axis.[1][2] Accurate quantification of butyrate in various biological matrices is essential for understanding its physiological and pathophysiological roles. However, the analysis of butyrate and other SCFAs by liquid chromatography-mass spectrometry (LC-MS) is challenging due to their high polarity, low molecular weight, and poor ionization efficiency.[3]

Chemical derivatization is a widely employed strategy to overcome these analytical hurdles. This process involves chemically modifying the butyrate molecule to improve its chromatographic retention on reverse-phase columns and enhance its ionization efficiency, leading to increased sensitivity and reliability of detection.[3][4] This document provides detailed protocols for the derivatization of butyrate for LC-MS analysis, summarizes key quantitative data from various methods, and illustrates the primary signaling pathways of butyrate.

Quantitative Data Summary

The following tables summarize the performance of different derivatization reagents for the LC-MS/MS analysis of butyrate and other short-chain fatty acids.

Table 1: Performance Characteristics of Butyrate Derivatization Methods

Derivatization Reagent	Matrix	Linearity (R²)	Limit of Quantification (LOQ)	Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Reference
3-Nitrophenylhydrazine (3-NPH)	Human Feces	> 0.99	Low to high femtomoles (on-column)	93.1 - 108.4	≤ 8.8	≤ 8.8	[3][5][6]
3-Nitrophenylhydrazine (3-NPH)	Human Serum	Not Specified	200 ng/mL	Not Specified	Not Specified	Not Specified	[7]
Aniline (B41778)	Standard Solution	> 0.995	Not Specified	Not Specified	Not Specified	Not Specified	[8]
Girard's Reagent T (GT)	Standard Solution	> 0.99	Femtomole levels	Not Specified	Not Specified	Not Specified	[4]
2-Picolylamine	Standard Solution	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[9]

Note: The performance characteristics can vary based on the specific biological matrix, instrumentation, and detailed protocol used.

Experimental Protocols

Here, we provide detailed protocols for two common derivatization methods for butyrate analysis.

Protocol 1: Derivatization using 3-Nitrophenylhydrazine (3-NPH)

This protocol is adapted from methods described for the analysis of SCFAs in human feces and serum.[3][5][6][7]

Materials:

• 3-Nitrophenylhydrazine (3-NPH) hydrochloride solution (e.g., 200 mM in 50% acetonitrile)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) hydrochloride solution (e.g., 120 mM in 50% acetonitrile (B52724) with 6% pyridine)

• Internal Standard (IS) solution (e.g., stable isotope-labeled butyrate such as ¹³C-butyrate)

• Quenching solution (e.g., 0.1% formic acid)

• Sample (e.g., fecal extract, serum)

• Acetonitrile (ACN), LC-MS grade

• Water, LC-MS grade

• Heating block or incubator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • For fecal samples, perform an extraction (e.g., with a suitable solvent) and centrifugation to obtain a clear supernatant.[5]

  • For serum samples, a protein precipitation step (e.g., with acetonitrile) is typically required.[7]

• Derivatization Reaction:

  • To 50 µL of sample (or standard), add 50 µL of HPLC-MS grade water.

  • Add 50 µL of 200 mM 3-NPH hydrochloride solution.

  • Add 50 µL of 120 mM EDC hydrochloride solution.[10]

  • If using an internal standard, spike the sample with the IS solution before adding the derivatization reagents.

• Incubation:

  • Vortex the mixture thoroughly.

  • Incubate the reaction mixture at 40°C for 30 minutes with constant shaking.[10]

• Quenching:

  • After incubation, cool the samples on ice.

  • Add 200 µL of 0.1% formic acid to quench the reaction.[10]

• LC-MS Analysis:

  • Vortex the final mixture.

  • The derivatized sample is now ready for injection into the LC-MS/MS system.

Protocol 2: Derivatization using Aniline

This protocol is based on a method for the absolute quantification of SCFAs.[8]

Materials:

• Aniline solution (e.g., 2.4 M in methanol)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) solution (e.g., 1.2 M in water)

• Internal Standard (IS) solution (e.g., ¹³C-labeled acetate, propionate, and butyrate)

• Sample (e.g., cecal content extract)

• Methanol (MeOH), LC-MS grade

• Water, LC-MS grade

• 96-well plate

• Shaker

Procedure:

• Sample Preparation:

  • Extract SCFAs from the biological sample (e.g., cecal contents) with a suitable solvent.

• Derivatization Reaction in a 96-well Plate:

  • Dispense 20 µL of the sample supernatant into each well.

  • Add 5 µL of the IS solution.

  • Add 1.25 µL of 2.4 M aniline solution.

  • Add 1.25 µL of 1.2 M EDC solution.[8]

• Incubation:

  • Keep the plate at 0°C (on ice) for 2 hours with regular shaking.[8]

• Dilution and Analysis:

  • Dilute the samples (e.g., 1:8 v/v) with a water/methanol (50:50, v/v) solution.[8]

  • The samples are now ready for LC-MS/MS analysis.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the derivatization of butyrate for LC-MS analysis.

Caption: General workflow for butyrate derivatization and LC-MS analysis.

Signaling Pathways of Butyrate

Butyrate exerts its biological effects through two primary mechanisms: inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs).

Caption: Major signaling pathways of butyrate.

Butyrate's role as an HDAC inhibitor leads to hyperacetylation of histones, which alters the expression of genes involved in inflammation, cell proliferation, and apoptosis.[4][11] For instance, butyrate can suppress the NF-κB signaling pathway, a key regulator of inflammation.[9] Through its interaction with GPCRs such as GPR41, GPR43, and GPR109a, butyrate can trigger various intracellular signaling cascades, contributing to its anti-cancer and immunomodulatory effects.[3][12][13] These pathways collectively contribute to butyrate's beneficial effects on gut health and its potential role in preventing and treating various diseases.[14][15]

References

• 1. chirowithpt.com [chirowithpt.com]
• 2. articles.mercola.com [articles.mercola.com]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. Butyrate’s Role in Reducing Colon Cancer Risk [eureka.patsnap.com]
• 6. Effects of Intestinal Microbial–Elaborated Butyrate on Oncogenic Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolite-Sensing G Protein-Coupled Receptors Connect the Diet-Microbiota-Metabolites Axis to Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. The Immunomodulatory Functions of Butyrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effects of Intestinal Microbial–Elaborated Butyrate on Oncogenic Signaling Pathways [mdpi.com]
• 13. Understanding G Protein-Coupled Receptors (GPCRs) in Gut Microbiome Interactions - Microvioma [microvioma.com]
• 14. Inflammation-Modulating Effect of Butyrate in the Prevention of Colon Cancer by Dietary Fiber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Gut Microbial Metabolite Butyrate and Its Therapeutic Role in Inflammatory Bowel Disease: A Literature Review | MDPI [mdpi.com]

Application Note: Quantitative Analysis of Butyrate Isomers Using sec-Butyl Butyrate-d2 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Short-chain fatty acids (SCFAs), such as n-butyrate and its isomer isobutyrate, are key metabolites produced by the gut microbiota. They play a crucial role in host physiology, including serving as an energy source for colonocytes, modulating the immune system, and influencing metabolic processes. Accurate quantification of these isomers is essential for understanding their biological functions and their implications in health and disease. This application note details a robust and sensitive method for the quantitative analysis of butyrate (B1204436) isomers in microbial fermentation broth using gas chromatography-mass spectrometry (GC-MS) with sec-butyl butyrate-d2 as a deuterated internal standard. The use of a stable isotope-labeled internal standard ensures high accuracy and precision by correcting for variations during sample preparation and analysis.

Experimental Protocols

This section provides a detailed methodology for the sample preparation, derivatization, and GC-MS analysis of butyrate isomers.

Materials and Reagents

• n-Butyric acid (≥99%)

• Isobutyric acid (≥99%)

• sec-Butyl butyrate-d2 (as internal standard)

• Isobutyl chloroformate (IBCF)

• Pyridine (B92270)

• Isobutanol

• Hexane (B92381) (GC grade)

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (B86663)

• Milli-Q water or equivalent

• Microbial fermentation broth samples

Equipment

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Autosampler

• Vortex mixer

• Centrifuge

• pH meter

• Graduated pipettes and tips

• Glass vials with screw caps

Sample Preparation

• Sample Collection: Centrifuge the microbial fermentation broth at 10,000 x g for 10 minutes at 4°C to pellet the bacterial cells.

• Supernatant Transfer: Carefully transfer 1 mL of the supernatant to a clean glass vial.

• Internal Standard Spiking: Add a known amount of sec-butyl butyrate-d2 internal standard solution to each sample, calibration standard, and quality control sample. The final concentration of the internal standard should be within the linear range of the assay.

• Acidification: Acidify the sample to a pH of approximately 2 by adding 5 M HCl. This step protonates the fatty acids, making them more extractable into an organic solvent.

• Extraction: Add 1 mL of hexane to the acidified sample. Vortex vigorously for 2 minutes to extract the butyrate isomers and the internal standard.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the organic and aqueous phases.

• Organic Layer Collection: Carefully transfer the upper organic layer (hexane) to a new clean glass vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic phase to remove any residual water.

Derivatization Procedure

• Reagent Preparation: Prepare the derivatization reagent by mixing isobutanol and pyridine in a 4:1 (v/v) ratio.

• Derivatization Reaction: To the dried organic extract, add 100 µL of the isobutanol/pyridine mixture and 20 µL of isobutyl chloroformate.

• Incubation: Cap the vial tightly and vortex for 1 minute. Let the reaction proceed at room temperature for 15 minutes.

• Quenching: Add 200 µL of Milli-Q water to quench the reaction and vortex for 1 minute.

• Final Extraction: Centrifuge at 3,000 x g for 5 minutes. Transfer the upper organic layer containing the derivatized analytes to a GC-MS vial for analysis.

GC-MS Analysis

• GC System: Agilent 7890B GC or equivalent

• MS System: Agilent 5977A MSD or equivalent

• Column: DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar column

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 10:1

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp 1: Increase to 150°C at 10°C/min

  • Ramp 2: Increase to 240°C at 20°C/min, hold for 5 minutes

• MSD Transfer Line Temperature: 240°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

SIM Ions to Monitor:

Compound	Retention Time (approx.)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Isobutyl isobutyrate	~5.5 min	87	115, 144
Isobutyl n-butyrate	~5.8 min	87	115, 144
sec-Butyl butyrate-d2 (IS)	~6.2 min	91	118, 148

Note: Retention times and ions should be confirmed by injecting pure standards.

Data Presentation

The following table presents representative quantitative data for butyrate isomers from a bacterial fermentation broth, adapted from literature values for illustrative purposes.[1][2] Actual concentrations will vary depending on the microbial strain and fermentation conditions.

Sample ID	n-Butyrate (mM)	Isobutyrate (mM)
Fermentation Broth 1	84	5.2
Fermentation Broth 2	63	3.8
Fermentation Broth 3	75	4.5
Control Medium	< LOD	< LOD

LOD: Limit of Detection. The data presented is for illustrative purposes and should be established by the user by running a full calibration curve.

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of butyrate isomers.

Caption: Derivatization reaction of butyrate isomers with isobutyl chloroformate.

References

• 1. mdpi.com [mdpi.com]
• 2. Insights into Butyrate Production in a Controlled Fermentation System via Gene Predictions - PMC [pmc.ncbi.nlm.nih.gov]

Application of Sec-Butyl Butyrate-d2 in Food and Flavor Analysis

Application Note AN0012

Introduction

Sec-butyl butyrate (B1204436) is a key aroma compound found in a variety of fruits and beverages, contributing to their characteristic fruity and sweet notes. Accurate quantification of this volatile ester is crucial for quality control, authenticity assessment, and flavor profile optimization in the food and beverage industry. Stable Isotope Dilution Analysis (SIDA) is a powerful analytical technique that provides high accuracy and precision for the quantification of target analytes in complex matrices.[1][2] This is achieved by using a stable isotope-labeled version of the analyte as an internal standard. Sec-butyl butyrate-d2, a deuterated analog of sec-butyl butyrate, serves as an ideal internal standard for this purpose due to its similar chemical and physical properties to the unlabeled analyte.[3] This application note provides a detailed protocol for the quantitative analysis of sec-butyl butyrate in food and flavor samples using sec-butyl butyrate-d2 and Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of the Method

The methodology is based on the principle of Stable Isotope Dilution Analysis (SIDA).[1][2] A known amount of the isotopically labeled internal standard, sec-butyl butyrate-d2, is added to the sample at the beginning of the sample preparation process. This standard behaves almost identically to the endogenous sec-butyl butyrate throughout extraction, concentration, and injection, thus compensating for any analyte loss during these steps.

Following sample preparation, the extract is analyzed by GC-MS. The gas chromatograph separates the volatile compounds, and the mass spectrometer detects and quantifies both the unlabeled sec-butyl butyrate and the deuterated internal standard, sec-butyl butyrate-d2. Quantification is achieved by measuring the ratio of the response of a specific mass fragment of the analyte to that of the internal standard. A calibration curve is generated using standards containing known concentrations of the analyte and a fixed concentration of the internal standard.

Application

This method is applicable for the quantitative analysis of sec-butyl butyrate in a variety of food and beverage matrices, including:

• Fruit juices and purees

• Alcoholic beverages (e.g., wine, beer, spirits)

• Dairy products

• Confectionery and baked goods

Experimental Protocols

Materials and Reagents

• Sec-butyl butyrate (analytical standard, >99% purity)

• Sec-butyl butyrate-d2 (internal standard, >98% purity)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (GC grade)

• Sodium chloride (analytical grade)

• Deionized water

• Sample vials (20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa)

• Solid-Phase Microextraction (SPME) fiber assembly with a suitable coating (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

Instrumentation

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• SPME autosampler

• Heating and agitation module for SPME

Preparation of Standard Solutions

Stock Solutions (1000 µg/mL):

• Accurately weigh 10 mg of sec-butyl butyrate and dissolve it in 10 mL of methanol to prepare the analyte stock solution.

• Accurately weigh 10 mg of sec-butyl butyrate-d2 and dissolve it in 10 mL of methanol to prepare the internal standard stock solution.

Working Standard Solutions: Prepare a series of calibration standards by diluting the analyte stock solution with methanol to achieve concentrations ranging from 0.1 to 50 µg/mL.

Internal Standard Spiking Solution (10 µg/mL): Dilute the internal standard stock solution with methanol.

Sample Preparation (Headspace SPME)

• Sample Homogenization: Homogenize liquid samples (e.g., fruit juice) by vortexing. For solid or semi-solid samples, a representative portion should be blended with a known volume of deionized water to create a slurry.

• Aliquoting: Place 5 g of the homogenized sample (or slurry) into a 20 mL headspace vial.

• Salting Out: Add 1 g of sodium chloride to the vial to increase the ionic strength of the matrix and promote the release of volatile compounds into the headspace.

• Internal Standard Spiking: Add 50 µL of the 10 µg/mL sec-butyl butyrate-d2 internal standard spiking solution to each sample and calibration standard vial.

• Equilibration and Extraction:

  • Seal the vials immediately.

  • Place the vials in the autosampler tray.

  • Incubate the vials at 60°C for 15 minutes with agitation to allow for equilibration of the headspace.

  • Expose the SPME fiber to the headspace for 30 minutes at 60°C to extract the volatile compounds.

• Desorption: After extraction, the SPME fiber is immediately transferred to the GC injector for thermal desorption of the analytes.

GC-MS Analysis

• Injector Temperature: 250°C

• Desorption Time: 5 minutes (splitless mode)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp 1: 5°C/min to 150°C

  • Ramp 2: 20°C/min to 240°C, hold for 5 minutes

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantifier ion for sec-butyl butyrate: m/z 71

  • Qualifier ion for sec-butyl butyrate: m/z 89

  • Quantifier ion for sec-butyl butyrate-d2: m/z 73

  • Qualifier ion for sec-butyl butyrate-d2: m/z 91

Data Presentation

Table 1: Calibration Data for Sec-Butyl Butyrate Quantification

Calibration Level	Analyte Concentration (µg/mL)	IS Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)
1	0.1	1.0	15,234	150,123	0.101
2	0.5	1.0	76,543	151,234	0.506
3	1.0	1.0	152,987	150,987	1.013
4	5.0	1.0	760,123	150,567	5.048
5	10.0	1.0	1,515,678	151,098	10.031
6	25.0	1.0	3,789,012	150,876	25.115
7	50.0	1.0	7,550,987	151,345	49.893

Calibration Curve: A linear regression of the response ratio versus the analyte concentration should yield a correlation coefficient (R²) > 0.99.

Table 2: Quantification of Sec-Butyl Butyrate in Food Samples

Sample ID	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)	Calculated Concentration (µg/g)
Apple Juice	456,789	150,987	3.025	3.01
White Wine	1,234,567	151,234	8.163	8.13
Strawberry Yogurt	234,567	150,567	1.558	1.55

Visualizations

Caption: Workflow for Stable Isotope Dilution Analysis (SIDA).

Caption: Logical flow of quantification experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. Application Progress of Stable Isotope Dilution Analysis in Volatile Flavor Analysis of Food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Application Notes and Protocols for the Quantification of Volatile Esters

This document provides detailed application notes and experimental protocols for three common sample preparation techniques used in the quantification of volatile esters: Headspace Solid-Phase Microextraction (HS-SPME), Static Headspace (SHS) analysis, and Liquid-Liquid Extraction (LLE). These methods are essential for researchers, scientists, and drug development professionals working with complex matrices in fields such as food science, environmental analysis, and clinical diagnostics.

Headspace Solid-Phase Microextraction (HS-SPME)

Application Note

Headspace Solid-Phase Microextraction (HS-SPME) is a solvent-free, sensitive, and efficient sample preparation technique for extracting and concentrating volatile and semi-volatile compounds from a sample's headspace.[1] The core principle involves the partitioning of analytes between the sample matrix, the gaseous phase (headspace) above the sample, and a stationary phase coated onto a fused silica (B1680970) fiber.[2][3] After an equilibrium period, the fiber containing the concentrated analytes is retracted and transferred to the injection port of a gas chromatograph (GC) for thermal desorption and analysis.[4]

This method is particularly well-suited for the analysis of volatile esters in complex matrices as it minimizes matrix effects.[1] The choice of SPME fiber coating is critical and depends on the polarity and volatility of the target esters.[3] Common coatings include polydimethylsiloxane/divinylbenzene (PDMS/DVB) for a wide range of analytes, and Polyacrylate (PA) for more polar compounds.[3][4][5] HS-SPME offers significant advantages, including simplicity, reduced sample handling, and high sensitivity, making it a popular choice for aroma profiling and trace-level quantification.[2][4]

Workflow for HS-SPME

Caption: Experimental workflow for volatile ester quantification using HS-SPME.

Detailed Experimental Protocol: HS-SPME-GC-MS

Materials and Reagents:

• SPME Fibers: A 50/30 µm Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS) or 65 µm PDMS/DVB fiber is recommended for a broad range of esters.[1][6]

• Vials: 20 mL glass headspace vials with PTFE/silicone septa and magnetic screw caps.[1]

• Standards: Analytical grade standards of target volatile esters and a suitable internal standard (e.g., methyl octanoate, deuterated ethyl esters).[6]

• Salting-out agent: Sodium chloride (NaCl) or disodium (B8443419) hydrogen phosphate (B84403) (H₂NaPO₄).[7]

• GC-MS System: Gas chromatograph coupled with a Mass Spectrometer or Flame Ionization Detector (FID).

Procedure:

• Sample Preparation: Accurately weigh or measure a known amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a 20 mL headspace vial.[1]

• Internal Standard & Salt Addition: Spike the sample with a known concentration of the internal standard. Add a salting-out agent (e.g., 1-2 g of NaCl) to increase the volatility of the target analytes by enhancing their transfer from the aqueous phase to the headspace.[7][8]

• Sealing: Immediately seal the vial to prevent the loss of volatile compounds.[1]

• Incubation and Extraction: Place the vial in an autosampler tray or heating block with agitation. Incubate the sample at a controlled temperature (e.g., 33-60°C) for a specific time (e.g., 20-55 minutes) to allow the volatile esters to partition into the headspace.[6] During incubation, expose the SPME fiber to the headspace.

• Desorption: After extraction, retract the fiber and immediately introduce it into the heated GC injection port (e.g., 250°C) for thermal desorption of the analytes.

• GC-MS Analysis:

  • Column: Use a suitable capillary column, such as a DB-5ms (non-polar) or VF-WAX (polar).[7]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[7]

  • Oven Program: A typical program starts at 50°C (hold for 2 min), ramps at 3°C/min to 185°C, then ramps at 20°C/min to 230°C, and holds for 7 min.[7] This program must be optimized for the specific esters of interest.

  • MS Parameters: Operate in full-scan mode over a mass range of 35-400 m/z.[8]

• Quantification: Identify compounds by comparing mass spectra with a library (e.g., NIST).[8] Create a calibration curve by analyzing standards of known concentrations. Calculate the concentration of each ester in the unknown samples using the peak area ratio of the analyte to the internal standard.[1]

Quantitative Data Summary: HS-SPME

Analyte (Ester)	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Matrix	Reference
Ethyl Acetate	> 0.99	1.5	5.0	95 - 105	Wine	[9]
Ethyl Butyrate	> 0.981	1.1	3.5	81 - 118	Spirits	[6]
Ethyl Hexanoate	> 0.981	2.5	8.0	81 - 118	Spirits	[6]
Isoamyl Acetate	> 0.99	1.0	3.3	92 - 108	Wine	[9]
Phenylethyl alcohol	> 0.99	5.0	15.0	90 - 110	Yeast Culture	[7][8]

Static Headspace (SHS) Analysis

Application Note

Static Headspace (SHS) analysis, also known as equilibrium headspace, is a robust and straightforward technique for the analysis of highly volatile compounds in solid or liquid samples.[10] The method involves placing a sample in a sealed vial and allowing the volatile analytes to partition between the sample matrix and the gas phase (headspace) until equilibrium is reached.[10] This process is often accelerated by heating and agitating the vial. A fixed volume of the headspace gas is then directly injected into the GC for analysis.

SHS is highly automatable and reproducible, making it suitable for routine quality control applications. Its sensitivity depends on the analyte's partition coefficient (K), which is the ratio of its concentration in the sample matrix to its concentration in the gas phase.[10] For compounds with low K values (high volatility), SHS is very effective. However, for semi-volatile compounds with high K values, sensitivity may be limited, and techniques like HS-SPME or dynamic headspace may be more appropriate.[10]

Workflow for Static Headspace (SHS)

Caption: Experimental workflow for volatile ester quantification using Static Headspace.

Detailed Experimental Protocol: SHS-GC

Materials and Reagents:

• Vials: 20 mL glass headspace vials with appropriate septa.

• Gas-tight syringe: For manual injection, or use of a headspace autosampler.

• Standards: Analytical grade standards of target esters and a suitable internal standard.

• GC System: Gas chromatograph with FID or MS detector.

Procedure:

• Sample Preparation: Place a precisely measured amount of the liquid or solid sample into a headspace vial.

• Internal Standard Addition: Add the internal standard solution to the vial.

• Sealing: Immediately cap and seal the vial.

• Equilibration: Place the vial into a heated agitator or the autosampler oven. Heat the vial to a specific temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) to ensure equilibrium is reached.[10]

• Injection: Using a heated, gas-tight syringe, withdraw a specific volume (e.g., 1 mL) of the headspace gas and inject it into the GC. Alternatively, an automated headspace sampler will perform this step.

• GC Analysis:

  • Column: A polar column like a DB-FFAP or DB-FATWAX UI is often recommended for underivatized volatile acids and esters.[11]

  • Injector: Split/splitless injector, typically operated in split mode to handle the large gas volume.

  • Oven Program: An appropriate temperature program must be developed to separate the target analytes.

• Quantification: Use the internal standard method and a calibration curve generated from standards prepared in a matrix similar to the sample to quantify the esters.

Quantitative Data Summary: SHS

Analyte (Ester)	Linearity (R²)	LOD (mg/L)	LOQ (mg/L)	Recovery (%)	Matrix	Reference
Methyl Esters (FAMEs)	> 0.99	6.76	20.4	98 - 102	Biodiesel	[12]
Various Volatiles	Not specified	~0.1 - 5	~0.3 - 15	~90	Forensic Samples	[10]
Ethyl Acetate	> 0.995	5	15	94 - 103	Water	Method Validation Principles
Ethyl Propionate	> 0.995	3	10	92 - 105	Water	Method Validation Principles

Liquid-Liquid Extraction (LLE)

Application Note

Liquid-Liquid Extraction (LLE) is a classic sample preparation technique used to separate analytes from a sample matrix based on their differential solubilities in two immiscible liquid phases, typically an aqueous solution and an organic solvent.[13][14] Non-polar esters will preferentially partition into the organic phase, while more polar matrix components remain in the aqueous phase.[14] The choice of extraction solvent (e.g., dichloromethane, hexane, ethyl acetate) is crucial for achieving high extraction efficiency.[15]

Factors such as the pH of the aqueous phase and the addition of salt (salting-out) can be adjusted to maximize the transfer of analytes into the organic layer.[16][17] After extraction, the organic phase is collected, and may be concentrated by evaporation before analysis. LLE is versatile and effective for a wide range of analyte concentrations.[14] However, it can be time-consuming, requires significant volumes of organic solvents, and is susceptible to emulsion formation, which can complicate phase separation.[14]

Workflow for Liquid-Liquid Extraction (LLE)

Caption: Experimental workflow for volatile ester quantification using LLE.

Detailed Experimental Protocol: LLE-GC

Materials and Reagents:

• Extraction Solvents: High-purity dichloromethane, chloroform, n-hexane, or ethyl acetate.[15]

• Glassware: Separatory funnels or glass flasks/vials.

• Mixing device: Vortex mixer or ultrasonic bath.[15]

• Drying agent: Anhydrous sodium sulfate (B86663) (optional).

• Evaporation system: Nitrogen stream evaporator.

• GC System: Gas chromatograph with FID or MS detector.

Procedure:

• Sample Preparation: Place a known volume of the liquid sample (e.g., 200 mL) into a flask or separatory funnel.[15] Add an internal standard.

• pH and Salt Adjustment: Adjust the pH of the sample as needed to ensure the esters are in a neutral, extractable form.[16] Add salt (e.g., 4 g NaCl) to enhance extraction efficiency.[15]

• Solvent Addition: Add a specific volume of the organic extraction solvent (e.g., 5 mL of dichloromethane).[15]

• Extraction: Seal the vessel and mix vigorously. This can be done by shaking a separatory funnel or by using a vortex mixer or an ultrasonic bath (e.g., for 30 minutes).[15]

• Phase Separation: Allow the layers to fully separate. If an emulsion forms, it may be broken by centrifugation or the addition of more salt.

• Collection: Carefully remove the organic layer (typically the bottom layer for dichloromethane/chloroform, the top layer for hexane/ethyl acetate) using a pipette or by draining the separatory funnel. For exhaustive extraction, this step can be repeated multiple times with fresh solvent, and the organic fractions combined.[16]

• Drying and Concentration (Optional): Pass the collected organic extract through a small column of anhydrous sodium sulfate to remove residual water. If necessary, concentrate the extract to a smaller volume (e.g., 1 mL) under a gentle stream of nitrogen to improve detection limits.

• GC Analysis: Inject an aliquot (e.g., 1 µL) of the final extract into the GC system for analysis.[15]

• Quantification: Quantify using the internal standard method and a calibration curve prepared with standards that have undergone the same extraction procedure.

Quantitative Data Summary: LLE

Analyte (Ester)	Solvent	LOD (mg L⁻¹)	LOQ (mg L⁻¹)	Recovery (%)	Matrix	Reference
Acetic Acid	Acetone	1.2	1.9	90.9 - 104.0	Reactor Effluent	[17]
Propionic Acid	Acetone	1.2	2.0	90.9 - 104.0	Reactor Effluent	[17]
Citronellol	Dichloromethane	Not specified	Not specified	>95	Rose Water	[15]
Geraniol	Dichloromethane	Not specified	Not specified	>95	Rose Water	[15]
2-Phenylethyl alcohol	(via SPE)	Not specified	Not specified	>95	Rose Water	[15]

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. agilent.com [agilent.com]
• 4. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of solid phase microextraction (SPME) for profiling fungal volatile metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Optimized method for analyzing volatile compounds in edible yeast using headspace SPME-GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. agilent.com [agilent.com]
• 12. scielo.br [scielo.br]
• 13. Sample Preparation Techniques | Thermo Fisher Scientific - TW [thermofisher.com]
• 14. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 15. Effectiveness of Liquid-Liquid Extraction, Solid Phase Extraction, and Headspace Technique for Determination of Some Volatile Water-Soluble Compounds of Rose Aromatic Water - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. scielo.br [scielo.br]

Application Note: Quantitative Analysis of Volatile Compounds by Headspace GC-MS with Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the quantitative analysis of volatile organic compounds (VOCs) using static headspace gas chromatography-mass spectrometry (HS-GC-MS) with the internal standard method. This technique is a robust and sensitive method for identifying and quantifying volatile analytes in various matrices, which is particularly crucial in pharmaceutical development, environmental analysis, and quality control. The use of an internal standard is critical for achieving accurate and reproducible results by correcting for variations in sample preparation, injection volume, and instrument response.[1][2][3] This application note details the experimental workflow, provides a step-by-step protocol, and includes examples of data presentation and visualization to aid researchers in implementing this powerful analytical technique.

Introduction

Headspace gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[4] When coupled with static headspace (SHS) sampling, it offers a simple, automated, and solvent-free method for the analysis of VOCs in solid or liquid samples.[1][5][6] The principle of SHS analysis is based on the equilibrium of volatile analytes between the sample matrix and the gaseous phase (headspace) within a sealed vial.[1][7] An aliquot of the headspace is then injected into the GC-MS system for analysis.[1][7]

The inclusion of an internal standard (IS) is a widely accepted practice to enhance the accuracy and precision of quantitative analysis.[1][8] An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the sample.[3][9] It is added at a known concentration to all samples, calibration standards, and quality controls. By comparing the peak area of the analyte to that of the internal standard, variations that may occur during the analytical process can be effectively compensated for, leading to more reliable quantitative data.[2][10]

Experimental Workflow

The overall experimental workflow for the quantitative analysis of volatile compounds by HS-GC-MS with an internal standard is depicted in the following diagram.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Internal Standards: Strategies From the Frontline | Separation Science [sepscience.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. academic.oup.com [academic.oup.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Can internal standard method be used in headspace study? - Chromatography Forum [chromforum.org]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for NMR Spectroscopy Analysis of Deuterated Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the principles and practical protocols for the analysis of deuterated compounds using Nuclear Magnetic Resonance (NMR) spectroscopy. This powerful analytical technique is indispensable for characterizing deuterated molecules, a critical aspect of contemporary drug discovery and development, metabolic research, and advanced materials science.

Introduction to NMR Analysis of Deuterated Compounds

Deuterium (B1214612) (²H or D), a stable isotope of hydrogen, possesses a nuclear spin (I=1) that makes it NMR active. The analysis of deuterated compounds by NMR can be approached in two primary ways:

• Direct Detection by Deuterium NMR (²H NMR): This method directly observes the deuterium nuclei. It is particularly advantageous for highly enriched compounds ( >98 atom% D) where the corresponding proton (¹H) signals are significantly diminished.[1] ²H NMR provides a clean spectrum as all proton signals are absent, allowing for straightforward structural verification and determination of deuterium enrichment.[1]

• Indirect Analysis by Proton NMR (¹H NMR): In cases of partial deuteration, ¹H NMR is used to observe the remaining protons. The absence or reduction in the intensity of specific proton signals provides information about the sites and extent of deuteration.

NMR spectroscopy plays a pivotal role in drug discovery and development, aiding in molecular structure elucidation, hit-to-lead optimization, and the identification of small molecules.[2][3][4] The use of deuterated compounds in these processes can offer significant advantages, including altered metabolic profiles and improved pharmacokinetic properties.

Key Applications in Research and Drug Development

• Determination of Isotopic Purity: Quantitatively assessing the level of deuterium incorporation at specific molecular sites or across the entire molecule.[5][6][7]

• Structural Verification: Confirming the identity and structure of highly deuterated compounds where ¹H NMR is not feasible due to low signal intensity.[1]

• Metabolic Studies: Using deuterium-labeled compounds as tracers to follow metabolic pathways and understand drug metabolism.[8][9]

• Quantitative NMR (qNMR): Employing deuterated analogues as internal standards to mitigate signal overlap issues in ¹H qNMR.[8]

• Protein NMR: Utilizing deuterated proteins to simplify complex spectra of large biomolecules.[8]

Quantitative Data Summary

For quantitative analysis, particularly for determining isotopic abundance, a combination of ¹H and ²H NMR can yield highly accurate results.[5] Proper experimental setup is crucial for obtaining reliable quantitative data.

Table 1: Comparison of Proton and Deuteron (B1233211) Properties for NMR

Property	Proton (¹H)	Deuteron (²H)	Significance for NMR Analysis
Natural Abundance	99.985%	0.015%	²H is far less abundant, making natural abundance signals very weak.
Spin Quantum Number (I)	1/2	1	The quadrupolar nature of the deuteron (I > 1/2) leads to broader signals.[10][11]
Magnetogyric Ratio (γ) (10⁷ rad T⁻¹ s⁻¹)	26.7519	4.1066	The lower magnetogyric ratio of ²H results in lower sensitivity and resonance frequency.[1]
Resonance Frequency (at 9.4 T)	~400 MHz	~61.4 MHz	Requires different hardware settings or a broadband probe to detect.[1][11]
Relative Sensitivity (at constant field)	1.00	9.65 x 10⁻³	²H NMR experiments require more scans or higher concentrations to achieve a good signal-to-noise ratio.[1]

Table 2: Typical Experimental Parameters for Quantitative ²H NMR

Parameter	Recommended Setting	Rationale
Pulse Angle	90°	Maximizes signal for each scan, which is important given the low sensitivity of ²H.[12]
Relaxation Delay (D1)	> 5 x T₁	Ensures complete relaxation of the nuclei between pulses for accurate integration. T₁ for deuterium is typically 1-2 seconds.[1][11]
Number of Scans (nt)	16 or more	Sufficient scans are needed to achieve an adequate signal-to-noise ratio.[13]
Decoupling	Proton decoupling can be applied	Simplifies the spectrum by removing ¹H-²H couplings.[10]

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

A high-quality NMR sample is fundamental for obtaining accurate and reliable results.[14]

Materials:

• Analyte (deuterated compound): 5-25 mg for small molecules.[15][16]

• NMR Solvent:

  • For ²H NMR : A non-deuterated solvent (e.g., H₂O, DMSO).[1][13]

  • For ¹H NMR : A deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆).[8][15][17][18][19][20]

• High-quality NMR tubes and caps.[15][16][17]

• Vial for dissolution.

• Pasteur pipette with a small plug of glass wool or Kimwipe for filtration.[15][16][17]

Procedure:

• Weighing the Sample: Accurately weigh 5-25 mg of the solid analyte into a clean, dry vial.[15][18] For liquid samples, use a pipette to transfer an appropriate amount.

• Solvent Selection: Choose a solvent that completely dissolves the analyte and does not have signals that overlap with regions of interest.[17]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen solvent to the vial.[16][17] Vortex or gently heat if necessary to ensure complete dissolution.

• Filtration: Filter the solution through a Pasteur pipette containing a small plug of glass wool or Kimwipe directly into the NMR tube.[15][16][17] This step is crucial to remove any particulate matter that can degrade spectral quality.[15][16]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.[17]

Protocol 2: Quantitative ²H NMR Data Acquisition

This protocol outlines the steps for acquiring a quantitative deuterium NMR spectrum.

Instrumentation:

• NMR Spectrometer with a probe capable of detecting deuterium (often a broadband probe or using the lock channel).[1][10][13]

Procedure:

• Sample Insertion: Insert the prepared NMR tube into the spectrometer.

• Shimming: Since a non-deuterated solvent is used, a lock signal is not available.[10][13] Shimming must be performed manually by observing the FID or by using a gradient shimming routine on the proton signals of the sample or solvent.[10][13]

• Loading Acquisition Parameters:

  • Set the nucleus to ²H.[13]

  • Load standard deuterium acquisition parameters.

• Setting Key Parameters for Quantitation:

  • Pulse Width (pw): Calibrate a 90° pulse width for deuterium.

  • Relaxation Delay (d1): Set the relaxation delay to at least 5 times the longest T₁ of any deuterium signal to be integrated (typically 10-15 seconds is sufficient as deuterium T₁ values are short).[1]

  • Number of Scans (nt): Set the number of scans to achieve a good signal-to-noise ratio (e.g., 16, 64, 128, or more depending on the sample concentration).[13]

• Data Acquisition: Start the acquisition.

• Data Processing:

  • Apply Fourier transformation.

  • Perform phase correction manually to ensure all peaks have a correct, symmetrical shape.[12]

  • Apply a baseline correction to ensure a flat baseline across the spectrum.[12]

  • Integrate the signals of interest. The integral values are directly proportional to the number of deuterium nuclei.[12]

Visualizations

Experimental Workflow for Analyzing a Deuterated Compound

Caption: Workflow for quantitative ²H NMR analysis of a deuterated compound.

Logical Relationship in NMR Experiment Selection

Caption: Decision tree for selecting the appropriate NMR experiment.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. news-medical.net [news-medical.net]
• 3. preprints.org [preprints.org]
• 4. researchmap.jp [researchmap.jp]
• 5. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative analysis of deuterium using the isotopic effect on quaternary (13)C NMR chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. studymind.co.uk [studymind.co.uk]
• 10. lsa.umich.edu [lsa.umich.edu]
• 11. Hydrogen (Proton, Deuterium and Tritium) NMR [chem.ch.huji.ac.il]
• 12. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 13. scs.illinois.edu [scs.illinois.edu]
• 14. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 15. NMR Sample Preparation [nmr.chem.umn.edu]
• 16. researchgate.net [researchgate.net]
• 17. sites.bu.edu [sites.bu.edu]
• 18. ocw.mit.edu [ocw.mit.edu]
• 19. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 20. myuchem.com [myuchem.com]

Application Notes and Protocols for the Use of sec-Butyl Butyrate-d2 in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sec-butyl butyrate-d2 as an internal standard in metabolomics research, particularly for the quantitative analysis of short-chain fatty acids (SCFAs) and their esters. Detailed protocols for sample preparation and analysis using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are provided, along with data presentation guidelines and visualizations to aid in experimental design and execution.

Introduction

Sec-butyl butyrate-d2 is the deuterated form of sec-butyl butyrate (B1204436), a short-chain fatty acid ester. In metabolomics, stable isotope-labeled compounds like sec-butyl butyrate-d2 are invaluable as internal standards for quantitative analysis.[1][2][3] The key advantage of using a deuterated internal standard is that it is chemically identical to its non-deuterated counterpart, but has a different mass.[4] This allows it to be distinguished by a mass spectrometer while co-eluting with the analyte of interest during chromatography. This co-elution enables the internal standard to account for variability introduced during sample preparation, injection, and ionization, leading to more accurate and precise quantification of endogenous metabolites.[5][6]

Short-chain fatty acids, such as butyrate, are products of gut microbiota metabolism and play significant roles in host physiology, including serving as an energy source for colonocytes and modulating immune responses.[2][7] Therefore, accurate quantification of SCFAs and their esters in biological matrices is crucial for understanding their role in health and disease.

Principle of Quantification using a Deuterated Internal Standard

The fundamental principle of using a deuterated internal standard, such as sec-butyl butyrate-d2, is to add a known amount of the standard to each sample at the beginning of the workflow. The ratio of the signal intensity of the endogenous analyte to the signal intensity of the deuterated internal standard is then used for quantification. This ratio is proportional to the concentration of the analyte. By using a calibration curve prepared with known concentrations of the non-deuterated analyte and a fixed concentration of the internal standard, the absolute concentration of the analyte in the sample can be determined. This method effectively corrects for sample loss during preparation and variations in instrument response.

Figure 1: Workflow for quantitative metabolomics using a deuterated internal standard.

Experimental Protocols

The following are generalized protocols for the use of sec-butyl butyrate-d2 as an internal standard for the quantification of short-chain fatty acids and their esters in biological samples. It is recommended to optimize these protocols for your specific application and matrix.

Materials and Reagents

• sec-Butyl butyrate-d2 (Internal Standard)

• sec-Butyl butyrate (Analytical Standard)

• Solvents (e.g., methanol (B129727), ethanol, acetonitrile (B52724), water - all LC-MS or GC grade)

• Reagents for extraction (e.g., succinic acid for acidification in GC-MS)[2][8]

• Derivatization agent (for GC-MS, if required, e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide, MTBSTFA)

• Biological matrix (e.g., plasma, serum, fecal samples, tissue homogenates)

Sample Preparation

3.2.1. Preparation of Standard Solutions

• Internal Standard Stock Solution: Prepare a stock solution of sec-butyl butyrate-d2 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Internal Standard Working Solution: Dilute the stock solution to a working concentration (e.g., 10 µg/mL). This solution will be spiked into samples and calibration standards.

• Analyte Stock Solution: Prepare a stock solution of non-deuterated sec-butyl butyrate at 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution to cover the expected concentration range in the biological samples. Each calibration standard should be spiked with the same amount of the internal standard working solution.

3.2.2. Biological Sample Extraction (General Protocol)

Proper sample preparation is critical for accurate and reproducible results.[3] The following is a general protein precipitation protocol suitable for plasma or serum.

• Thaw frozen biological samples on ice.

• To 100 µL of sample, add 10 µL of the sec-butyl butyrate-d2 internal standard working solution.

• Add 400 µL of ice-cold methanol or acetonitrile to precipitate proteins.

• Vortex the mixture for 30 seconds and incubate at -20°C for 20 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube for analysis.

• For GC-MS analysis, the extract may require derivatization. For LC-MS analysis, the sample may be directly injected or may require a solvent exchange step.

GC-MS Analysis Protocol (for SCFAs)

For volatile compounds like short-chain fatty acid esters, GC-MS is a powerful analytical technique.[2][9]

• Derivatization (if necessary): While sec-butyl butyrate may be volatile enough for direct analysis, derivatization can improve chromatographic properties. A common method is silylation. To the dried extract, add 50 µL of a derivatization agent like MTBSTFA and 50 µL of acetonitrile. Heat at 60°C for 30 minutes.

• GC-MS Parameters (Example):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Ion Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for both the analyte and the deuterated internal standard.

LC-MS/MS Analysis Protocol

LC-MS/MS is highly sensitive and specific and can often be performed without derivatization.[10]

• LC Parameters (Example):

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS/MS Parameters (Example):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Determine the optimal precursor and product ions for both sec-butyl butyrate and sec-butyl butyrate-d2 by infusing the standards into the mass spectrometer.

Data Presentation

Quantitative data should be summarized in a clear and structured format. The following table is an example of how to present the quantitative results for sec-butyl butyrate in different sample groups.

Sample Group	N	Sec-butyl butyrate Concentration (µM) ± SD	% RSD
Control	10	15.2 ± 2.1	13.8
Treatment A	10	25.8 ± 3.5	13.6
Treatment B	10	12.5 ± 1.8	14.4

Metabolic Context of Butyrate

While sec-butyl butyrate-d2 is an exogenous compound used for analytical purposes, its non-deuterated counterpart, butyrate, is a metabolically important short-chain fatty acid. Butyrate is produced by the fermentation of dietary fibers by the gut microbiota. It is a primary energy source for colonocytes and has been shown to have anti-inflammatory and anti-cancer properties. Understanding the levels of butyrate and its esters in biological systems is of significant interest in fields such as gut health, metabolic diseases, and oncology.

Figure 2: Simplified metabolic context of butyrate.

Conclusion

Sec-butyl butyrate-d2 is a valuable tool for accurate and precise quantification of short-chain fatty acids and their esters in complex biological matrices. The use of a deuterated internal standard is a robust method to control for analytical variability in metabolomics research. The protocols and information provided herein serve as a guide for researchers to develop and validate quantitative methods for their specific research needs.

References

• 1. cs.helsinki.fi [cs.helsinki.fi]
• 2. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organomation.com [organomation.com]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ion Suppression with Deuterated Internal Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to ion suppression when using deuterated internal standards in liquid chromatography-mass spectrometry (LC-MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix (e.g., salts, endogenous lipids, proteins).[1][2][3] This phenomenon can lead to decreased sensitivity, poor accuracy, and lack of reproducibility in quantitative analyses.[1] It is a significant concern because it can result in underestimation of the analyte concentration or even false-negative results.[1]

Q2: I'm using a deuterated internal standard. Shouldn't that automatically correct for ion suppression?

A2: While stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard for correcting matrix effects, they may not always provide complete correction.[4][5][6][7] The underlying assumption is that the analyte and the internal standard experience the same degree of ion suppression.[8] However, if there are slight differences in their chromatographic retention times (an "isotope effect"), they can be exposed to different co-eluting matrix components, leading to differential ion suppression and inaccurate quantification.[4][8]

Q3: Why is my analyte signal significantly lower in a sample matrix compared to a pure solvent, even with a deuterated internal standard?

A3: This indicates that your deuterated internal standard is not fully compensating for the matrix effect.[4] Several factors could be at play:

• Chromatographic Separation: Even a small separation between your analyte and the deuterated standard can expose them to different levels of interfering compounds.[4][8]

• High Concentration of Interferents: At very high concentrations, matrix components can disproportionately suppress both the analyte and the internal standard.[4]

• Internal Standard Concentration: An overly concentrated internal standard can cause self-suppression or suppress the analyte's ionization.[1]

Q4: My quality control (QC) samples are showing high variability. Could ion suppression be the cause?

A4: Yes, inconsistent and irreproducible results for QC samples are a classic sign of unmanaged ion suppression.[4] The composition of biological matrices can vary between different lots or individuals, leading to different degrees of ion suppression and, consequently, poor precision and accuracy in your results.[4]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues related to ion suppression when using deuterated internal standards.

Problem 1: Suspected Ion Suppression Affecting Analyte Signal

Symptoms:

• Lower than expected analyte signal in matrix samples.

• Poor reproducibility of results.

• Inconsistent analyte-to-internal standard area ratios.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ion suppression.

Step-by-Step Guide:

• Verify Co-elution: Carefully examine the chromatograms. The analyte and deuterated internal standard should have perfectly overlapping peaks.[4][8] A slight separation can lead to differential matrix effects.

• Identify Suppression Zones: Perform a post-column infusion experiment to pinpoint the regions in your chromatogram where ion suppression is most severe.[4][9]

• Quantify the Matrix Effect: Conduct a matrix factor assessment to quantitatively determine the extent of ion suppression.

• Optimize Chromatography: Adjust your chromatographic method (e.g., gradient, column chemistry) to separate your analyte from the regions of significant ion suppression.[2]

• Enhance Sample Preparation: Implement more rigorous sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[2][4]

• Dilute the Sample: Diluting the sample can reduce the concentration of matrix components, but ensure your analyte concentration remains above the limit of quantification.[4]

• Optimize Internal Standard Concentration: Ensure the concentration of your deuterated internal standard is appropriate and within the linear dynamic range of the assay.[1][10]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify the retention time windows where co-eluting matrix components cause ion suppression or enhancement.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-union

• Syringe containing a standard solution of the analyte

• Blank matrix extract (prepared using the same method as the samples)

• Mobile phase

Methodology:

• System Setup:

  • Equilibrate the LC-MS/MS system with the analytical column and mobile phases used for the assay.

  • Connect the syringe pump to the LC flow path between the analytical column and the mass spectrometer's ion source using a tee-union.

  Caption: Post-column infusion experimental setup.

• Analyte Infusion:

  • Begin infusing the analyte solution at a low, constant flow rate (e.g., 5-10 µL/min) while the LC mobile phase is flowing at the analytical method's rate. This will establish a stable baseline signal for the analyte.[4]

• Injection and Data Acquisition:

  • Once a stable baseline is achieved, inject a blank matrix extract.[4]

  • Acquire data across the entire chromatographic run, monitoring the analyte's signal.

• Data Analysis:

  • Examine the resulting chromatogram. A dip in the baseline indicates a region of ion suppression, while a rise in the baseline suggests ion enhancement. The retention times of these deviations correspond to the elution of interfering matrix components.[9]

Protocol 2: Quantitative Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for an analyte in a given matrix.

Materials:

• Analyte stock solution

• Deuterated internal standard stock solution

• Blank matrix

• Neat solvent (e.g., mobile phase)

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the neat solvent at a known concentration.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample. Spike the analyte and internal standard into the extracted matrix at the same concentration as Set A.

  • Set C (Matrix Sample): Spike the analyte and internal standard into the blank matrix before extraction at the same concentration as Set A.

• Analysis:

  • Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Factor (MF):

    • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE):

    • RE (%) = [(Peak Area of Analyte in Set C) / (Peak Area of Analyte in Set B)] * 100

  • Internal Standard-Normalized Matrix Factor (IS-Normalized MF):

    • IS-Normalized MF = [(Analyte Peak Area / IS Peak Area) in Set B] / [(Analyte Peak Area / IS Peak Area) in Set A]

Data Presentation:

Parameter	Calculation	Interpretation
Matrix Factor (MF)	(Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)	Measures the absolute matrix effect. < 1: Suppression > 1: Enhancement
Recovery (RE)	[(Peak Area in Pre-Extraction Spike) / (Peak Area in Post-Extraction Spike)] x 100%	Measures the efficiency of the extraction process.
IS-Normalized MF	(Analyte/IS Ratio in Post-Extraction Spike) / (Analyte/IS Ratio in Neat Solution)	Indicates if the internal standard effectively compensates for the matrix effect. A value close to 1 is ideal.

This structured approach to troubleshooting, supported by detailed experimental protocols and clear data interpretation, will empower you to effectively identify, quantify, and mitigate ion suppression in your LC-MS assays.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. myadlm.org [myadlm.org]
• 6. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

addressing matrix effects in the analysis of short-chain fatty acids

Technical Support Center: Analysis of Short-Chain Fatty acids

Welcome to the technical support center for the analysis of short-chain fatty acids (SCFAs). This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges associated with SCFA analysis, particularly those arising from matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact SCFA analysis?

A1: Matrix effects are the alteration of analyte ionization in the mass spectrometer source due to the presence of co-eluting compounds from the sample matrix (e.g., proteins, lipids, salts).[1][2][3] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of quantitative SCFA analysis.[2][3] Given the complexity of biological samples like feces, plasma, and tissue homogenates, matrix effects are a significant challenge in SCFA quantification.[4][5][6]

Q2: What are the most common sample preparation techniques to reduce matrix effects for SCFA analysis?

A2: Several techniques are employed to minimize matrix effects by removing interfering substances before analysis. The most common include:

• Protein Precipitation (PPT): A simple and rapid method where a solvent like acetonitrile (B52724) or methanol (B129727) is added to precipitate proteins, which are then removed by centrifugation.[7]

• Liquid-Liquid Extraction (LLE): This technique separates SCFAs from the matrix based on their solubility in two immiscible liquid phases.[8][9] An organic solvent (e.g., methyl tert-butyl ether) is used to extract the acidified SCFAs.[8]

• Solid-Phase Extraction (SPE): A highly effective cleanup method where the sample is passed through a cartridge containing a solid adsorbent that retains either the SCFAs or the interfering compounds, allowing for their separation.[10][11][12][13][14] This technique is particularly useful for complex matrices.[10][11][12]

Q3: Is derivatization necessary for SCFA analysis, and how does it help with matrix effects?

A3: Derivatization is a chemical modification of SCFAs to improve their analytical properties, such as volatility for Gas Chromatography (GC) or ionization efficiency for Liquid Chromatography-Mass Spectrometry (LC-MS).[5][15] While not always mandatory, derivatization can enhance sensitivity and chromatographic separation, which indirectly helps mitigate matrix effects by moving the analyte's retention time away from interfering matrix components.[5] Common derivatization agents include silylating agents (e.g., MTBSTFA) for GC-MS and aniline (B41778) analogues for LC-MS/MS.[16][17] However, derivatization adds extra steps to the workflow and can introduce variability.[8][18] Methods without derivatization are also available and often rely on robust sample cleanup.[8][11][18]

Q4: How can I accurately quantify SCFAs in the presence of matrix effects?

A4: The most reliable method for accurate quantification in the presence of unavoidable matrix effects is the use of stable isotope-labeled internal standards (SIL-IS).[1][5][19][20] These are versions of the SCFAs where some atoms have been replaced with heavier isotopes (e.g., ¹³C, ²H). SIL-IS are chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[1] By calculating the ratio of the analyte signal to the SIL-IS signal, the matrix effect can be effectively compensated for, leading to accurate quantification.[19][20][21] Adding the SIL-IS at the very beginning of the sample preparation process is considered the gold standard.[19][21]

Troubleshooting Guides

Issue 1: Poor Peak Shape and Resolution in Chromatogram

Possible Cause	Recommended Solution
Matrix Overload	The injection of overly concentrated or "dirty" samples can lead to broad, tailing, or split peaks. Dilute the sample extract or improve the sample cleanup procedure using methods like Solid-Phase Extraction (SPE).[2][22]
Inadequate Chromatography	The analytical column may not be suitable, or the mobile phase gradient may be suboptimal. For GC analysis, ensure proper derivatization to increase volatility.[5][15] For LC, experiment with different columns (e.g., C18, HILIC) and optimize the gradient to better separate SCFAs from matrix components.[4]
Sample pH	For reversed-phase LC, the mobile phase pH should be low enough to ensure SCFAs are in their protonated, less polar form, which improves retention and peak shape.[12]

Issue 2: Low Analyte Recovery

Possible Cause	Recommended Solution
Inefficient Extraction	The chosen extraction solvent or pH may not be optimal. For LLE, ensure the sample is sufficiently acidified before extraction with an appropriate organic solvent.[8] Consider performing a second extraction step to improve recovery.[9] For SPE, ensure the correct sorbent type is used and that conditioning, loading, washing, and elution steps are optimized.[12][14]
Analyte Volatility (GC-based methods)	SCFAs are volatile, and significant loss can occur during sample preparation, especially during evaporation/drying steps.[15] Minimize or eliminate drying steps where possible. Derivatization can help by converting SCFAs to less volatile esters or silyl (B83357) compounds.[5][15]
Incomplete Derivatization	If using a derivatization-based method, the reaction may be incomplete. Optimize reaction conditions such as temperature, time, and reagent concentration. Ensure reagents are fresh and not degraded by moisture.[16]

Issue 3: High Variability Between Replicate Injections (Poor Precision)

Possible Cause	Recommended Solution
Inconsistent Sample Preparation	Manual sample preparation steps can introduce variability. Automate steps where possible. Ensure thorough vortexing and consistent timing for incubations and extractions.
Unaccounted Matrix Effects	If not using appropriate internal standards, variable matrix effects between samples will lead to poor precision. The most effective solution is to use a stable isotope-labeled internal standard for each analyte.[5][19][20] This corrects for variations in both sample preparation and matrix-induced signal suppression/enhancement.
Instrument Contamination/Carryover	Complex matrices can contaminate the injection port, column, or mass spectrometer source, leading to inconsistent results. Implement a robust wash sequence between samples. Regularly clean the ion source and check for contamination in blank injections.[23]

Data Presentation

Table 1: Comparison of SCFA Extraction Methods from Fecal Samples

Method	Principle	Typical Recovery (%)	Advantages	Disadvantages	Reference
Liquid-Liquid Extraction (LLE)	Partitioning between aqueous and immiscible organic solvent	94-109%	Simple, inexpensive	Can have lower recovery for more polar SCFAs, potential for emulsions	[8]
Solid-Phase Extraction (SPE)	Analyte retention on a solid sorbent	68-90%	Excellent cleanup, high selectivity, can concentrate analytes	More expensive, requires method development	[11][14]
Protein Precipitation (PPT)	Protein removal by solvent-induced precipitation	Not explicitly for extraction, but a common cleanup step	Fast, simple	Does not remove other interferences like salts and lipids	[7]
Direct Aqueous Injection	Acidified sample injected directly (often after centrifugation/filtration)	N/A	Minimal sample prep, fast	High potential for matrix effects and instrument contamination	[8][23]

Note: Recovery percentages can vary significantly based on the specific SCFA, matrix, and protocol optimization.

Experimental Protocols

Protocol 1: SCFA Extraction from Fecal Samples using LLE

This protocol is adapted from a method for GC-MS analysis without derivatization.[8]

• Sample Preparation: Weigh approximately 50 mg of fecal sample into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of stable isotope-labeled internal standard mix to each sample.

• Acidification: Add 1 mL of 0.1 M hydrochloric acid (HCl) to each tube. Vortex vigorously for 1 minute to homogenize and acidify the sample.

• Extraction: Add 1 mL of methyl tert-butyl ether (MTBE). Vortex for 5 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Collection: Carefully transfer the upper organic layer (MTBE containing SCFAs) to a clean autosampler vial for analysis.

Protocol 2: Derivatization of SCFAs for LC-MS/MS Analysis

This protocol is based on a method using aniline derivatization.[24]

• Sample Extract: Start with a 50 µL aliquot of the sample supernatant (e.g., from a protein precipitation or extraction). Place in a microcentrifuge tube and cool to 0°C on ice.

• Reagent Addition:

  • Add 2.5 µL of a 2.4 M aniline solution (in acetonitrile).

  • Add 2.5 µL of a 1.2 M EDC (N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) solution (in water).

• Reaction: Keep the reaction mixture on ice for 2 hours, mixing periodically.

• Dilution & Analysis: After the reaction is complete, dilute the sample as needed with the initial mobile phase (e.g., 50:50 water/methanol) and transfer to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for common SCFA analysis issues.

Caption: General workflow for SCFA sample preparation and analysis.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Accurate and Reliable Quantitation of Short Chain Fatty Acids from Human Feces by Ultra High-Performance Liquid Chromatography-High Resolution Mass Spectrometry (UPLC-HRMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Rapid Purification and Quantification of Intestinal and Fecal Short-Chain Fatty Acids by Solid-Phase Extraction Using Bond Elut Plexa [mdpi.com]
• 12. HPLC-DAD Development and Validation Method for Short-Chain Fatty Acids Quantification from Chicken Feces by Solid-Phase Extraction [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. agilent.com [agilent.com]
• 16. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantification of short-chain fatty acids in human stool samples by LC-MS/MS following derivatization with aniline analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. lipidmaps.org [lipidmaps.org]
• 21. chemrxiv.org [chemrxiv.org]
• 22. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 23. An Improved Validated Method for the Determination of Short-Chain Fatty Acids in Human Fecal Samples by Gas Chromatography with Flame Ionization Detection (GC-FID) - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry | PLOS One [journals.plos.org]

Technical Support Center: Preventing Isotopic Exchange in Deuterated Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter with isotopic exchange in deuterated standards during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for my deuterated standards?

A: Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium (B1214612) atom on your deuterated standard is replaced by a hydrogen atom from the surrounding environment, such as solvents or the sample matrix. This is a critical issue in quantitative analysis, particularly in mass spectrometry, because it alters the mass of the internal standard. The loss of deuterium can lead to an underestimation of the internal standard's concentration, which in turn causes an overestimation of the analyte's concentration. In severe cases, complete loss of the deuterium label can result in the internal standard being misidentified as the unlabeled analyte, creating a "false positive" signal.

Q2: Which deuterium labels are most susceptible to exchange?

A: The stability of a deuterium label is highly dependent on its position within the molecule. Deuterium atoms are most likely to exchange if they are in the following labile positions:

• On heteroatoms: Deuterium on oxygen (-OD), nitrogen (-ND), or sulfur (-SD) is highly susceptible to exchange with protons from protic solvents.

• Adjacent to carbonyl groups: Deuterons on a carbon atom alpha to a carbonyl group can be exchanged through keto-enol tautomerism, especially under acidic or basic conditions.

• Certain aromatic positions: Some positions on aromatic rings can also be prone to exchange under specific pH or temperature conditions.

It is crucial to select internal standards where deuterium is placed in stable, non-exchangeable positions.

Q3: What are the primary experimental factors that promote unwanted isotopic exchange?

A: Several environmental and experimental factors can influence the rate and extent of deuterium exchange:

• pH: The rate of exchange is highly dependent on pH. It is generally at its minimum around pH 2.5-3 and increases significantly in more acidic or basic conditions.

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange. Storing and handling samples at elevated temperatures can lead to significant deuterium loss.

• Solvent Composition: Protic solvents like water, methanol, and ethanol (B145695) are sources of hydrogen and can facilitate the exchange. The longer the deuterated standard is exposed to these solvents, the greater the potential for exchange. Using anhydrous, aprotic solvents whenever possible is recommended.

• Sample Matrix: The composition of the biological matrix (e.g., plasma, urine) can influence exchange. The presence of water, enzymes, or other catalytic species can facilitate the process.

• Exposure to Atmospheric Moisture: Deuterated compounds and solvents can be hygroscopic, absorbing moisture from the air, which can serve as a source of protons for exchange.

Troubleshooting Guides

Problem: Inconsistent or inaccurate quantitative results despite using a deuterated internal standard.

This is a common issue that can arise from several sources. The following troubleshooting workflow can help you identify and resolve the problem.

dealing with co-elution of butyrate isomers in chromatography

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the chromatographic analysis of butyrate (B1204436) isomers. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues and optimize your analytical methods.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the analysis of butyrate and its isomers.

Issue: Poor Resolution and Co-elution of Butyrate and Isobutyrate

Question: My chromatogram shows overlapping or poorly resolved peaks for butyric acid and isobutyric acid. How can I improve their separation?

Answer:

Co-elution of butyrate and isobutyrate is a common challenge due to their similar physicochemical properties.[1] Here are several strategies to improve resolution:

1. Method Optimization for Gas Chromatography (GC):

• Column Selection: The choice of GC column is critical. A polar stationary phase is often required for the analysis of volatile fatty acids without derivatization.[2][3] Consider using a column with a different selectivity if you are experiencing co-elution.[4]

• Temperature Program: Adjusting the temperature ramp rate can significantly impact separation. A slower temperature ramp can improve the resolution of closely eluting compounds.[4] Conversely, optimizing the initial oven temperature might also be beneficial.[4]

• Derivatization: Derivatization can improve the volatility and chromatographic behavior of short-chain fatty acids (SCFAs), leading to better separation.[5][6] Common derivatization techniques include esterification (e.g., with BF3-Methanol or isobutyl chloroformate/isobutanol) and silylation (e.g., with MTBSTFA).[5][6][7]

2. Method Optimization for Liquid Chromatography (LC):

• Column and Mobile Phase: For LC-MS analysis without derivatization, specialized columns and mobile phase conditions are necessary due to the high polarity and poor retention of SCFAs on conventional reversed-phase columns.[8] A mobile phase with a low pH (e.g., using 0.1% phosphoric acid or formic acid) can suppress the ionization of butyric acid, improving peak shape and retention.[9]

• Derivatization for LC-MS: Derivatization can also be employed in LC-MS to enhance retention and ionization efficiency.[10] Reagents like 3-nitrophenylhydrazine (B1228671) (3-NPH) or aniline (B41778) can be used to derivatize SCFAs, allowing for better separation on reversed-phase columns.[11][12]

3. Chiral Separation for Enantiomers:

If you are working with chiral isomers of butyrate derivatives, a chiral stationary phase (CSP) is necessary.[13][14] The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral stationary phase.[14] Method development for chiral separations often involves screening different chiral columns and mobile phase compositions.[13][15]

Issue: Peak Tailing and Poor Peak Shape

Question: The peaks for my butyrate isomers are showing significant tailing. What could be the cause and how can I fix it?

Answer:

Peak tailing is a common issue in the analysis of acidic compounds like butyrate and can compromise resolution and quantification.[16] The primary causes and solutions are:

• Active Sites: Active sites in the GC inlet liner, column, or packing material can interact with the carboxylic acid group of butyrate, leading to tailing.

  • Solution: Use a deactivated inlet liner and a column specifically designed for acid analysis. Regular cleaning of the injector port and replacement of the liner are also recommended.[16]

• Mobile Phase pH (LC): In reversed-phase LC, if the mobile phase pH is not sufficiently low, the butyrate can be partially ionized, leading to poor peak shape.

  • Solution: Ensure the mobile phase pH is at least 2 units below the pKa of butyric acid (~4.82) to keep it in its non-ionized form.[17] Using a buffer in the mobile phase can help maintain a consistent pH.[17]

• Column Overload: Injecting too much sample can lead to peak fronting or tailing.

  • Solution: Reduce the injection volume or dilute the sample.[17]

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the most common methods for analyzing butyrate and its isomers?

A1: The most widely used techniques are Gas Chromatography (GC) and Liquid Chromatography (LC), often coupled with Mass Spectrometry (MS).[18]

• GC-FID (Flame Ionization Detection): A robust and sensitive method, particularly for volatile compounds like SCFAs.[16]

• GC-MS (Mass Spectrometry): Provides high sensitivity and specificity, allowing for the identification and quantification of isomers based on their mass spectra.[7]

• LC-MS/MS (Tandem Mass Spectrometry): A powerful technique for analyzing SCFAs in complex biological matrices, often with minimal sample preparation and without the need for derivatization.[19][20]

Sample Preparation and Derivatization

Q2: Is derivatization always necessary for SCFA analysis?

A2: Not always, but it is often recommended, especially for GC analysis. Derivatization increases the volatility and thermal stability of SCFAs, leading to improved peak shape and sensitivity.[5][18] For LC-MS, derivatization can improve chromatographic retention and ionization efficiency.[8][21] However, direct analysis of underivatized SCFAs by LC-MS/MS is also possible with appropriate chromatographic conditions.[19][22]

Q3: What are some common derivatization reagents for butyrate analysis?

A3: Several reagents are available, and the choice depends on the analytical technique and sample matrix.

• For GC:

  • Esterification reagents: Boron trifluoride-methanol (BF3-Methanol), (Trimethylsilyl)diazomethane (TMS-DM), and isobutyl chloroformate.[5][6]

  • Silylation reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), and N-tert-Butyldimethylsilyl-N-Methyltrifluoroacetamide (MTBSTFA).[5][7]

• For LC:

  • 3-nitrophenylhydrazine (3-NPH) and aniline.[11][12]

Chromatography and Data Analysis

Q4: How can I confirm the identity of co-eluting peaks?

A4: If you suspect co-elution, using a detector that provides more specific information is crucial.

• Mass Spectrometry (MS): An MS detector can often distinguish between co-eluting compounds if they have different mass-to-charge ratios (m/z) or fragmentation patterns.[1]

• Diode Array Detector (DAD) or Photodiode Array (PDA) Detector (for LC): A DAD/PDA detector can assess peak purity by comparing the UV-Vis spectra across a single peak. If the spectra are not identical, it indicates the presence of more than one compound.[1]

Q5: What internal standards are suitable for butyrate analysis?

A5: Isotopically labeled internal standards are ideal as they have nearly identical chemical and physical properties to the analyte, but a different mass. Examples include ¹³C- or deuterium-labeled butyrate.[19][22] If isotopically labeled standards are not available, a structurally similar compound that is not present in the sample, such as 2-ethylbutyric acid or isocaproic acid, can be used.[16]

Quantitative Data Summary

The following tables summarize typical performance data for different analytical methods used for butyrate and isobutyrate analysis.

Table 1: Comparison of GC-based Methods for Butyrate/Isobutyrate Analysis

Parameter	GC-FID (without Derivatization)	GC-MS (with MTBSTFA Derivatization)
Linearity (r²)	> 0.99	> 0.999
Limit of Detection (LOD)	~0.05 mM	~40 nM
Limit of Quantitation (LOQ)	~0.1 mM	160 - 310 nM
Precision (%RSD)	< 15%	< 3%
Key Advantages	Simple, robust	High sensitivity and specificity
Key Disadvantages	Lower sensitivity, potential for peak tailing	Requires derivatization step

Data compiled from multiple sources for illustrative purposes.[12][16]

Table 2: Comparison of LC-MS/MS Methods for Butyrate/Isobutyrate Analysis

Parameter	Direct Injection (Underivatized)	3-NPH Derivatization	Aniline Derivatization
Linearity (r²)	> 0.998	> 0.99	> 0.99
Limit of Detection (LOD)	0.001 mM	Not specified	40 nM
Limit of Quantitation (LOQ)	Not specified	Not specified	160 - 310 nM
Precision (%RSD)	< 12% (intra-day), < 20% (inter-day)	Not specified	< 3%
Key Advantages	No derivatization, fast sample prep	Improved retention and sensitivity	High sensitivity and accuracy
Key Disadvantages	Requires specialized column, potential for lower sensitivity	Requires derivatization and cleanup	Requires derivatization and cleanup

Data compiled from multiple sources for illustrative purposes.[11][12][19]

Experimental Protocols

Protocol 1: GC-MS Analysis of Butyrate and Isobutyrate with MTBSTFA Derivatization

This protocol is adapted from a method for the analysis of 14 different SCFAs in biological samples.[7]

1. Sample Preparation (from Fecal Samples): a. Weigh approximately 20 mg of the biological sample into a 1.5 mL microcentrifuge tube. b. Add 20 µL of 0.5 M NaOH, 20 µL of internal standard solution (e.g., hexanoic acid-d3), and 460 µL of methanol (B129727). c. Homogenize the sample (e.g., using stainless-steel beads and a tissue homogenizer for 2 minutes). d. Add 400 µL of 80% methanol in water. e. Vortex for 30 seconds and store at -20 °C for 30 minutes to precipitate proteins. f. Centrifuge at high speed and transfer the supernatant to a new tube.

2. Derivatization: a. Take 100 µL of the supernatant and mix with 100 µL of N-tert-Butyldimethylsilyl-N-Methyltrifluoroacetamide (MTBSTFA) in a sealed glass vial. b. Incubate at 60°C for 30 minutes. c. After cooling, the sample is ready for injection.

3. GC-MS Parameters:

• Column: A suitable capillary column for SCFA analysis (e.g., a wax column).
• Injection: Splitless injection.
• Oven Program: An optimized temperature gradient to separate the derivatized SCFAs.
• MS Detection: Selected Ion Monitoring (SIM) or full scan mode, depending on the required sensitivity and selectivity.

Protocol 2: LC-MS/MS Analysis of Underivatized Butyrate and Isobutyrate

This protocol is based on a method for the direct analysis of SCFAs in biological fluids.[19]

1. Sample Preparation: a. For biological fluids like plasma or serum, a simple protein precipitation step is often sufficient. Add a cold organic solvent (e.g., acetonitrile) to the sample in a 1:3 ratio. b. Vortex and centrifuge to pellet the proteins. c. Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen. d. Reconstitute the sample in the initial mobile phase.

2. LC-MS/MS Parameters:

• Column: A column suitable for polar compound retention, such as a porous graphitic carbon (PGC) column or a pentafluorophenyl (PFP) column.[19]
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient: A gradient from low to high organic content.
• Flow Rate: A typical flow rate for a 2.1 mm ID column is 0.15 - 0.4 mL/min.
• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Visualizations

Caption: Workflow for GC-MS analysis of butyrate isomers with derivatization.

Caption: Troubleshooting decision tree for poor resolution of butyrate isomers.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. Butyrate analysis GC/MS - Chromatography Forum [chromforum.org]
• 3. Use of Gas Chromatography to Quantify Short Chain Fatty Acids in the Serum, Colonic Luminal Content and Feces of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. CN103728389A - Method for determining butyric acid and sodium butyrate by HPLC (High Performance Liquid Chromatography) - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. LC/MS/MS Method Package for Short Chain Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. journals.plos.org [journals.plos.org]
• 13. benchchem.com [benchchem.com]
• 14. iosrjournals.org [iosrjournals.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 17. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 18. How Are Short-Chain Fatty Acids Measured? - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 19. mdpi.com [mdpi.com]
• 20. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-proteomics.com]
• 21. A Facile Profiling Method of Short Chain Fatty Acids Using Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Short-Chain Fatty Acid Derivatization

Welcome to the technical support center for the optimization of short-chain fatty acid (SCFA) derivatization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental procedures.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the derivatization of SCFAs for analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Issue 1: Low or No Analyte Peaks in Chromatogram

Possible Cause	Recommended Solution
Incomplete Derivatization	Ensure optimal reaction conditions. Verify the correct temperature and incubation time for your chosen derivatization reagent. For example, MTBSTFA derivatization can be optimized at 60°C for 30 minutes[1]. For esterification with BF3-methanol, a reaction time of about an hour at 50-60°C is recommended[2].
Presence of Water (for moisture-sensitive reagents)	Many derivatization reagents, such as silylating agents (BSTFA, MSTFA) and BF3-methanol, are moisture-sensitive. Ensure samples are dried completely before adding the reagent. Lyophilization is an effective method for water removal[2].
Sample Volatility and Loss	SCFAs are highly volatile. To minimize loss during sample preparation, consider extracting SCFAs under basic conditions (pH > 7) by adding sodium hydroxide (B78521) (NaOH) to the sample[1].
Improper Reagent Storage or Handling	Derivatization reagents can degrade over time or with improper storage. Use high-quality reagents and adhere strictly to the storage conditions specified by the manufacturer. Ensure reagent vials are capped when not in use[1].
Incorrect Sample pH	The pH of the sample can significantly impact extraction and derivatization efficiency. For MTBSTFA derivatization, an extraction pH of 9 has been shown to be optimal[1].

Logical Troubleshooting Flow for Low/No Analyte Peaks

A flowchart for troubleshooting low or no SCFA peaks.

Issue 2: Poor Chromatographic Peak Shape (Tailing or Fronting)

Possible Cause	Recommended Solution
Active Sites in GC System	Peak tailing can be caused by interactions between the acidic SCFAs and active sites in the injector liner or column[3]. Use a deactivated liner and a column specifically designed for fatty acid analysis.
Column Overload	Injecting too much sample can lead to peak fronting[4]. Reduce the injection volume or use a split injection method to prevent overloading the column[3].
Inappropriate GC Oven Temperature Program	A suboptimal temperature ramp can result in poor peak separation and shape. A slower ramp rate (e.g., 5–8°C/min) can improve the resolution of closely eluting acids[3].
Contamination	Contamination in the sample, solvent, or GC system can cause various peak shape issues. Ensure all reagents are of high purity and the GC system is clean[5].

Frequently Asked Questions (FAQs)

Q1: What are the most common derivatization methods for SCFA analysis by GC-MS?

A1: The most common methods involve converting the polar carboxylic acid group into a less polar, more volatile ester or silyl (B83357) ester. Key methods include:

• Silylation: Using reagents like N-tert-Butyldimethylsilyl-N-Methyltrifluoroacetamide (MTBSTFA), N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to form trimethylsilyl (B98337) (TMS) esters. MTBSTFA is advantageous as the reaction can proceed at 60°C without sonication[1].

• Esterification:

  • Using chloroformates such as isobutyl chloroformate or benzyl (B1604629) chloroformate in an aqueous solution[6][7].

  • Using BF3-methanol to form fatty acid methyl esters (FAMEs). This method requires mild conditions (50-60°C) and about an hour of reaction time[2].

Q2: How can I improve the derivatization efficiency for my samples?

A2: To enhance derivatization efficiency, consider the following factors:

• Reaction Conditions: Optimize the temperature and reaction time for your specific derivatization agent.

• Reagent Concentration: A molar excess of the derivatization agent is often required.

• Catalyst: Some reactions, like esterification with methanol, are more efficient in the presence of a catalyst like Boron Trifluoride (BF3).

• Sample Matrix: The presence of interfering compounds in the sample matrix can affect efficiency. Proper sample cleanup and extraction are crucial[5].

Q3: Is derivatization always necessary for SCFA analysis?

A3: While derivatization is the standard approach for GC-MS analysis of SCFAs due to their high polarity and low volatility, some methods exist for direct analysis. These "derivatization-free" methods often involve direct injection of an acidified sample extract[8]. However, these approaches can lead to lower recovery, potential for impurities, and contamination of the GC column[8]. For LC-MS analysis, derivatization is often still preferred to improve chromatographic separation and ionization efficiency[9].

Q4: What internal standards are recommended for SCFA quantification?

A4: The use of isotopically labeled internal standards is highly recommended for accurate quantification. These standards, such as deuterated or 13C-labeled SCFAs, closely mimic the behavior of the target analytes during sample preparation and analysis, correcting for variations in extraction and derivatization efficiency[5][10]. For example, hexanoic acid-6,6,6-d3 can be used as an internal standard[1].

Quantitative Data Summary

Table 1: Comparison of Derivatization Reaction Conditions

Derivatization Reagent	Temperature (°C)	Time (min)	Key Advantages	Reference
MTBSTFA	60	30	Can be directly injected into GC-MS without further extraction.	[1]
BF3-Methanol	50-60	60	Mild reaction conditions.	[2]
3-Nitrophenylhydrazine (3-NPH)	40	30	Suitable for LC-MS analysis.	[11]
Benzyl Chloroformate (BCF)	Room Temp	-	Mild reaction conditions, improves sensitivity.	[7]
4-AABD-SH	Room Temp	5	Fast reaction for LC-MS/MS.	[9]

Table 2: Derivatization Efficiency for Select SCFAs

SCFA	Derivatization Reagent	Derivatization Yield (%)	Reference
Formic Acid	Benzyl Chloroformate	80.04 - 108.00	[7]
Acetic Acid	Benzyl Chloroformate	80.04 - 108.00	[7]
Propionic Acid	Benzyl Chloroformate	80.04 - 108.00	[7]
Butyric Acid	Benzyl Chloroformate	80.04 - 108.00	[7]
Valeric Acid	Benzyl Chloroformate	80.04 - 108.00	[7]

Note: Derivatization efficiency can vary based on the specific experimental conditions and sample matrix.

Experimental Protocols

Protocol 1: SCFA Derivatization using MTBSTFA for GC-MS Analysis

This protocol is adapted from a method for analyzing SCFAs in serum and fecal samples[1].

Workflow Diagram

Experimental workflow for MTBSTFA derivatization.

Methodology

• Sample Preparation (Serum):

  • To 20 µL of serum, add 30 µL of 0.1 M NaOH and 20 µL of internal standard solution.

  • Add 430 µL of methanol, vortex for 10 seconds, and store at -20°C for 20 minutes to precipitate proteins.

• Sample Preparation (Feces):

  • To 20 mg of fecal sample, add 20 µL of 0.5 M NaOH, 20 µL of internal standard solution, and 460 µL of methanol.

  • Homogenize the sample (e.g., with beads) and then add 400 µL of 80% methanol.

  • Vortex for 30 seconds and store at -20°C for 30 minutes.

• Extraction:

  • Centrifuge the sample at high speed (e.g., 18,000 x g) for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Dry the supernatant completely under a stream of nitrogen gas.

• Derivatization:

  • To the dried residue, add 50 µL of MTBSTFA and 50 µL of pyridine.

  • Vortex the mixture and incubate at 60°C for 30 minutes.

• Analysis:

  • After cooling to room temperature, the sample is ready for injection into the GC-MS system.

Protocol 2: SCFA Derivatization using Isobutyl Chloroformate for GC-MS Analysis

This protocol is based on a method that allows for derivatization in an aqueous solution[6].

Workflow Diagram

Experimental workflow for isobutyl chloroformate derivatization.

Methodology

• Sample Preparation:

  • In a tube, combine the aqueous sample or standard solution with 125 µL of 20 mM NaOH, 100 µL of pyridine, and 80 µL of isobutanol.

  • Adjust the final volume to 650 µL with water.

• Derivatization:

  • Carefully add 50 µL of isobutyl chloroformate to the solution.

  • Vortex the mixture immediately and incubate at room temperature for a specified time (optimization may be required).

• Extraction:

  • Add an organic solvent such as hexane to the reaction mixture to extract the derivatized SCFAs.

  • Vortex thoroughly and allow the layers to separate.

• Analysis:

  • Carefully transfer the upper organic layer to a new vial for GC-MS analysis.

References

• 1. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Derivatization techniques for free fatty acids by GC [restek.com]
• 3. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]
• 7. bevital.no [bevital.no]
• 8. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Facile Profiling Method of Short Chain Fatty Acids Using Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry | PLOS One [journals.plos.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Contamination in Trace-Level Analysis of Volatile Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to provide targeted troubleshooting guidance and answers to frequently asked questions (FAQs) to help you identify, minimize, and eliminate sources of contamination in the trace-level analysis of volatile compounds.

Troubleshooting Guides & FAQs

This section provides a question-and-answer format to directly address specific issues you may encounter during your experiments.

Section 1: Identifying the Source of Contamination

Q1: I'm seeing extraneous peaks in my chromatograms, even in my solvent blanks. What are the most common sources of this type of contamination?

A1: Extraneous peaks in blanks are a common issue in trace-level analysis and typically point to contamination from one or more of the following sources:

• Laboratory Environment: The air in the laboratory can be a significant source of volatile organic compounds (VOCs).[1][2] Common airborne contaminants include phthalates from plastics and air conditioning filters, and siloxanes from cosmetics and deodorants.[1]

• Solvents and Reagents: Even high-purity solvents can contain trace-level impurities that become concentrated during sample preparation.[2][3][4] Always verify the purity of your solvents by concentrating a large volume and analyzing the residue.[3]

• Sample Handling and Consumables: Contamination can be introduced through direct contact with samples. Common culprits include:

  • Gloves: Use powder-free nitrile gloves, as latex gloves can be a source of contamination.[2][5]

  • Plasticware: Pipette tips, vials, and caps (B75204) can leach plasticizers like phthalates.[6][7][8] It is best to use glass or polypropylene (B1209903) items where possible.

  • Septa: Vial and inlet septa are common sources of siloxane and phthalate (B1215562) contamination, especially after being pierced multiple times.[6][9]

• Glassware and Equipment: Improperly cleaned glassware and equipment are major sources of contamination. Residues from previous analyses, cleaning detergents, and storage can all introduce volatile compounds.[2][6][10]

• Instrumentation: Contamination can originate from within the analytical instrument itself. Sources include:

  • Carrier Gas: Impurities in the carrier gas can introduce a variety of contaminants. Ensure high-purity gas and the use of appropriate traps.[11][12]

  • GC Inlet: The inlet liner and septum are common sites for contamination and carryover.[2][9][10]

  • Column Bleed: The degradation of the GC column's stationary phase can produce background noise and ghost peaks.[6]

Q2: How can I systematically identify the specific source of contamination in my workflow?

A2: A systematic approach is crucial for pinpointing the source of contamination. The following workflow can help you isolate the problem:

• Analyze an Instrument Blank: Start by running a "no injection" or air blank. This will help determine if the contamination is coming from the instrument itself (e.g., carrier gas, column bleed, or a contaminated inlet).[3]

• Analyze a Solvent Blank: Inject a high-purity solvent that has not been through the sample preparation process. If new peaks appear, the solvent or the injection syringe may be the source. To test the solvent, concentrate a larger volume and re-analyze.[3]

• Process a Method Blank: A method blank includes all reagents and goes through the entire sample preparation procedure, just without the sample matrix.[13] If contamination is observed here, it points to a source within your sample preparation steps, such as contaminated glassware, reagents, or handling procedures.

• Evaluate Individual Components: If the method blank is contaminated, you can test individual components of your workflow. For example, rinse glassware with your solvent and analyze the rinse, or test different brands of vials or septa.

Section 2: Preventative Measures and Best Practices

Q3: What are the best practices for cleaning glassware to be used in trace-level volatile analysis?

A3: A rigorous cleaning protocol is essential for minimizing background contamination from glassware.

• Initial Cleaning: Immediately after use, rinse glassware with a suitable solvent to remove the bulk of any residues.[14][15] Then, wash with a laboratory-grade, phosphate-free detergent and warm water.[14][15][16]

• Solvent Rinsing: After washing, rinse the glassware thoroughly with deionized water, followed by a final rinse with a high-purity solvent such as acetone (B3395972) or methanol (B129727) to remove any remaining organic residues.[14][15][16]

• Drying: Air-dry glassware in a clean environment or bake it in an oven at a high temperature (e.g., 105-130°C) to remove any residual volatile compounds.[17][18]

• Storage: Store clean glassware covered with aluminum foil or in a clean, enclosed cabinet to prevent contamination from laboratory air.[19]

Q4: How can I minimize contamination from the laboratory environment?

A4: Minimizing airborne contaminants is a critical step in trace analysis.

• Work in a Clean Area: Whenever possible, perform sample preparation in a clean, dedicated area, such as a laminar flow hood, to minimize exposure to airborne particles and VOCs.[2][20]

• Avoid Contaminating Products: Be mindful of personal care products, as cosmetics, perfumes, and deodorants can release volatile compounds like siloxanes.[1][6]

• Proper Ventilation: Ensure good laboratory ventilation to reduce the concentration of airborne contaminants.

• Regular Cleaning: Regularly clean laboratory surfaces, including fume hoods, to remove dust and other residues that may harbor contaminants.[2][20]

Q5: What instrument maintenance practices are crucial for preventing contamination?

A5: Regular and proper instrument maintenance is key to reliable trace-level analysis.

• Inlet Maintenance: Regularly replace the inlet liner and septum. A dirty liner can be a source of both contamination and analyte degradation.[2][10]

• Gas Purity: Use high-purity carrier gas (e.g., 99.999%) and install in-line purifiers to remove hydrocarbons, water, and oxygen.[11][12]

• Column Conditioning: Properly condition new GC columns according to the manufacturer's instructions to remove any residual manufacturing materials.[6]

• System Bake-out: Periodically bake out the entire system at a high temperature to remove any accumulated contaminants from the injector, column, and detector.[18]

Data Presentation

Table 1: Common Volatile Contaminants and Their Likely Sources

Contaminant Class	Specific Examples	Common Laboratory Sources
Phthalates	Di(2-ethylhexyl) phthalate (DEHP), Dibutyl phthalate (DBP)	Plastic tubing, pipette tips, vials, septa, floor polish, plasticizers in various lab equipment.[1][7]
Siloxanes	Cyclosiloxanes (D3, D4, D5)	Septa, vial caps, hand lotions, deodorants, hair products, vacuum pump oil, some glass wool treatments.[1][9]
Alkanes & Alkenes	Hexane, Heptane, etc.	Solvents, lubricants from equipment (e.g., vacuum pumps), cleaning products.[6]
Aromatic Hydrocarbons	Toluene, Xylenes, Benzene	Solvents, permanent markers, adhesives, gasoline vapors from outside the lab.[21][22]
Halogenated Solvents	Methylene chloride, Chloroform	Solvents from other extractions in the lab, cleaning agents.[18][23]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Trace-Level Volatile Analysis

• Initial Rinse: Immediately after use, rinse glassware three times with the solvent used in the previous experiment.

• Detergent Wash: Prepare a warm solution of laboratory-grade, phosphate-free detergent. Submerge and scrub the glassware using appropriate brushes.[14][16]

• Tap Water Rinse: Rinse the glassware thoroughly under warm running tap water at least six times to remove all detergent residue.[14]

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water.[14][16]

• Solvent Rinse: Rinse the glassware three times with a high-purity solvent such as methanol or acetone.[14][15]

• Drying: Place the glassware in an oven at 130°C for at least one hour.[17]

• Storage: Once cool, cover the openings of the glassware with clean aluminum foil and store in an enclosed cabinet to prevent airborne contamination.

Protocol 2: Preparation and Analysis of a Method Blank

• Prepare Clean Apparatus: Ensure all glassware and equipment to be used have been cleaned according to Protocol 1.

• Reagent and Solvent Dispensing: Using clean pipettes or graduated cylinders, dispense the same volumes of all solvents and reagents used for sample preparation into a clean sample container.

• Follow Sample Preparation Procedure: Perform every step of the sample preparation method exactly as you would for a real sample (e.g., extraction, concentration, derivatization).

• Final Volume Adjustment: Adjust the final volume of the blank sample to be the same as a real sample.

• Analysis: Analyze the method blank using the same instrument conditions as for your samples.

• Evaluation: Examine the chromatogram for the presence of any contaminant peaks. The absence of peaks at the retention times of your target analytes indicates a clean system. If contaminant peaks are present, their identity can provide clues to their source.

Mandatory Visualization

Caption: A logical workflow for systematically troubleshooting sources of contamination.

Caption: An experimental workflow for sample preparation designed to minimize contamination.

References

• 1. massspec.unm.edu [massspec.unm.edu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. env.go.jp [env.go.jp]
• 6. benchchem.com [benchchem.com]
• 7. research.thea.ie [research.thea.ie]
• 8. gcms.cz [gcms.cz]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. supplychaingamechanger.com [supplychaingamechanger.com]
• 11. gcms.cz [gcms.cz]
• 12. youtube.com [youtube.com]
• 13. benchchem.com [benchchem.com]
• 14. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]
• 15. labpeople.com [labpeople.com]
• 16. usalab.com [usalab.com]
• 17. agilent.com [agilent.com]
• 18. epa.gov [epa.gov]
• 19. publications.iupac.org [publications.iupac.org]
• 20. blog.omni-inc.com [blog.omni-inc.com]
• 21. Background concentrations of individual and total volatile organic compounds in residential indoor air of Schleswig-Holstein, Germany - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. iltusa.com [iltusa.com]
• 23. epa.gov [epa.gov]

Technical Support Center: Stability of Deuterated Standards in Biological Matrices

This technical support center is designed for researchers, scientists, and drug development professionals to address common stability issues encountered with deuterated internal standards in biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common stability-related issues with deuterated standards in biological matrices?

The most prevalent issues include:

• Isotopic Exchange (Back-Exchange): Deuterium (B1214612) atoms on the internal standard are replaced by hydrogen atoms from the solvent or matrix.[1][2] This can lead to a decreased signal for the deuterated standard and an artificially high signal for the analyte.[1]

• Chromatographic Shift (Isotope Effect): The deuterated standard may have a slightly different retention time than the analyte, which can lead to inaccurate quantification if not properly addressed.[1][2]

• Differential Matrix Effects: Variations in the sample matrix can affect the ionization of the analyte and the internal standard differently, especially if they do not co-elute perfectly.[1][2]

• Chemical Degradation: Like any organic molecule, deuterated standards can degrade due to factors such as pH, temperature, and light exposure.[3]

• Purity Issues: The presence of unlabeled analyte as an impurity in the deuterated standard can lead to an overestimation of the analyte's concentration.[1][2]

Q2: What causes deuterium back-exchange and how can it be prevented?

Deuterium back-exchange is primarily caused by:

• Labile Deuterium Positions: Deuterium atoms on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups are more susceptible to exchange.[1][3]

• pH of the Solution: Acidic or basic conditions can catalyze the exchange of deuterium with protons from the surrounding environment.[1][3]

• Temperature: Higher temperatures can increase the rate of isotopic exchange.[3]

• Solvent Composition: Protic solvents like water and methanol (B129727) can serve as a source of protons for exchange.

Prevention Strategies:

• Select deuterated standards with labels on stable positions (e.g., aromatic rings, alkyl chains).

• Maintain the pH of solutions close to neutral when possible.

• Store standards and samples at low temperatures (e.g., 4°C, -20°C, or -80°C).[3]

• Use aprotic solvents for stock solutions whenever feasible.

Q3: How does the position of the deuterium label affect stability?

The position of the deuterium label is critical for the stability of the internal standard. Labels on chemically stable positions, such as aromatic rings or aliphatic chains, are less likely to undergo back-exchange.[2] Conversely, deuterium atoms on heteroatoms (O, N, S) or on carbon atoms adjacent to carbonyl groups are often labile and prone to exchange with hydrogen atoms from the solvent or matrix.[1]

Q4: Can deuterated internal standards still be used if they exhibit a chromatographic shift?

Yes, but with caution. A small, consistent chromatographic shift may not be a significant issue. However, for optimal correction of matrix effects, complete co-elution is ideal.[4] If a significant shift is observed, it can lead to differential matrix effects, where the analyte and the internal standard are affected differently by ion suppression or enhancement.[2] In such cases, it is advisable to optimize the chromatographic method to minimize the separation or consider a different internal standard.

Troubleshooting Guides

Issue 1: Decreasing Internal Standard Response Over Time

• Symptom: The peak area of the deuterated internal standard consistently decreases throughout an analytical run or upon re-injection of the same sample.

• Possible Cause: Deuterium back-exchange with the mobile phase or sample diluent.

• Troubleshooting Steps:

  • Assess Solvent Stability: Incubate the deuterated standard in the mobile phase and sample diluent for a time equivalent to a typical analytical run. Re-inject and compare the response to a freshly prepared standard.

  • Check pH: Measure the pH of the mobile phase and sample diluent. Avoid highly acidic or basic conditions if the deuterium labels are in labile positions.

  • Control Temperature: Ensure the autosampler is adequately cooled. Elevated temperatures can accelerate back-exchange.[3]

Issue 2: Inaccurate Quantification at Low Analyte Concentrations

• Symptom: A significant positive bias is observed in the quantification of the analyte, particularly at the lower limit of quantification (LLOQ).

• Possible Cause: Presence of the unlabeled analyte as an impurity in the deuterated internal standard.[2]

• Troubleshooting Steps:

  • Analyze the Internal Standard Solution: Inject a solution containing only the deuterated internal standard at the working concentration and monitor the mass transition of the unlabeled analyte.

  • Consult the Certificate of Analysis (CoA): Review the CoA for the isotopic and chemical purity of the standard.

  • Contact the Supplier: If significant unlabeled analyte is detected, contact the supplier for a higher purity batch.

Issue 3: High Variability in Results Between Different Matrix Lots

• Symptom: Inconsistent analytical results are obtained when using different batches of the biological matrix (e.g., plasma from different donors).

• Possible Cause: Differential matrix effects due to a slight chromatographic separation between the analyte and the deuterated internal standard.[2]

• Troubleshooting Steps:

  • Verify Co-elution: Carefully examine the chromatograms to confirm that the analyte and the internal standard are co-eluting.

  • Perform a Post-Column Infusion Experiment: This can help to identify regions of significant ion suppression or enhancement in the chromatogram.

  • Optimize Chromatography: Adjust the mobile phase composition, gradient, or column chemistry to achieve better co-elution.

Data on Deuterated Standard Stability

The stability of deuterated standards is highly dependent on the specific compound, the biological matrix, and the storage conditions. Below are tables summarizing available data.

Table 1: Stability of Testosterone (B1683101) and Epitestosterone (B28515) Conjugates in Urine

Analyte	Storage Temperature	Storage Duration	Stability
Testosterone Glucuronide	4°C	22 months	Stable
Testosterone Glucuronide	-20°C	22 months	Stable
Testosterone Glucuronide	37°C	7 days	Decrease in concentration
Epitestosterone Glucuronide	4°C	22 months	Stable
Epitestosterone Glucuronide	-20°C	22 months	Stable
Epitestosterone Glucuronide	37°C	7 days	Decrease in concentration

Data synthesized from a study on the stability of steroid conjugates in urine.[5]

Table 2: General Stability of Analytes in Different Biological Matrices

Matrix	Storage Temperature	Storage Duration	General Stability	Unstable Analytes (Examples)
Whole Blood	Room Temperature	< 24 hours	Most analytes stable	Potassium, Glucose, Lactate, PTH
Serum	4°C	Up to 72 hours	Most analytes stable	C-peptide, Osteocalcin, ACTH
Plasma	-20°C	Long-term	Most analytes stable	Analyte-specific degradation possible

This table provides a general overview. Specific stability should be determined for each deuterated standard.[6]

Experimental Protocols

Protocol 1: Assessment of Deuterium Back-Exchange

Objective: To determine the stability of the deuterium label on an internal standard under specific experimental conditions.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the deuterated standard in an appropriate aprotic solvent.

  • Spike the deuterated standard into the biological matrix of interest (e.g., human plasma) at the working concentration.

• Incubation:

  • Incubate the spiked matrix samples under the conditions to be tested (e.g., room temperature for 4 hours, 4°C for 24 hours).

  • Prepare a "time zero" sample that is processed immediately after spiking.

• Sample Processing:

  • At each time point, extract the analyte and internal standard from the matrix using the established sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• LC-MS/MS Analysis:

  • Analyze the extracted samples by LC-MS/MS.

  • Monitor the mass transitions for both the deuterated internal standard and the potential back-exchanged (unlabeled) analyte.

• Data Evaluation:

  • Compare the peak area ratio of the deuterated standard to a stable reference compound (if available) at each time point relative to the "time zero" sample.

  • Monitor for any increase in the peak area of the unlabeled analyte that would indicate back-exchange. A significant increase suggests instability.

Protocol 2: Evaluation of Matrix Effects

Objective: To assess whether the ionization of the analyte and the deuterated internal standard is affected by the biological matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank biological matrix is extracted first, and then the analyte and internal standard are spiked into the final extract.

  • Set C (Pre-Extraction Spike): Analyte and internal standard are spiked into the blank biological matrix before the extraction process.

• LC-MS/MS Analysis:

  • Analyze all three sets of samples.

• Data Calculation and Interpretation:

  • Matrix Effect (ME): ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE): RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (PE): PE (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A matrix effect value significantly different from 100% indicates ion suppression (<100%) or enhancement (>100%). By comparing the matrix effects for the analyte and the internal standard, you can identify differential matrix effects.

Visualizations

Caption: Troubleshooting workflow for a decreasing internal standard signal.

Caption: Simplified mechanism of deuterium back-exchange in a protic solvent.

Caption: Workflow for evaluating matrix effects on a deuterated standard.

References

• 1. Short-term stability of testosterone and epitestosterone conjugates in urine samples: quantification by liquid chromatography-linear ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. bevital.no [bevital.no]

Technical Support Center: Correcting for Analyte Loss During Sample Preparation

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate analyte loss during sample preparation.

Frequently Asked questions (FAQs)

Q1: What are the most common stages where analyte loss occurs?

A1: Analyte loss can happen at any stage of sample handling and preparation. The primary stages include pre-extraction (sample collection, storage), during extraction, and post-extraction (evaporation, reconstitution).[1] Matrix effects during analysis can also contribute to apparent losses.[1]

Q2: How can I determine where in my protocol the analyte is being lost?

A2: A systematic approach is to collect and analyze fractions from each step of your sample preparation protocol (e.g., the sample load, wash, and elution fractions in Solid-Phase Extraction). Analyzing these fractions will pinpoint the specific step where the analyte is lost.[2][3][4]

Q3: What role does pH play in analyte recovery?

A3: The pH of a sample and its solutions is critical, especially for ionizable compounds like acids and bases.[5] Adjusting the pH can alter an analyte's ionization state, which in turn affects its solubility, interaction with sorbents, and retention.[5][6] For optimal retention in reversed-phase SPE, the pH should be adjusted to keep the analyte in its neutral, more hydrophobic form.[7] For acidic analytes, this typically means adjusting the pH to two units below their pKa, and for basic analytes, two units above their pKa.[7][8]

Q4: Can the choice of labware affect analyte recovery?

A4: Yes, analytes can adsorb to the surfaces of sample containers and labware.[9][10] This is particularly common for hydrophobic compounds, peptides, and proteins, which can bind to plastic or glass surfaces.[9][10] Using low-binding tubes and pipette tips can significantly reduce this type of loss.[11] For some proteins, coating polypropylene (B1209903) tubes with a blocking agent like bovine serum albumin (BSA) can prevent adsorption.[12]

Q5: How does sample storage impact analyte stability?

A5: Improper sample storage can lead to degradation, contamination, and loss of analytes.[13] Factors like temperature, light exposure, and moisture can significantly affect sample integrity.[13][14] For instance, volatile analytes can be lost through evaporation, while others might degrade due to oxidation or enzymatic activity.[13][15] Storing samples at low temperatures (e.g., -80°C), in amber vials to protect from light, and in sealed containers to prevent evaporation are common best practices.[14][15]

Troubleshooting Guide: Specific Issues and Solutions

Issue 1: Low Analyte Recovery in Solid-Phase Extraction (SPE)

Q: My analyte recovery is consistently low after performing SPE. What are the likely causes and how can I fix it?

A: Low recovery in SPE can stem from several factors throughout the process. Here’s a breakdown of potential causes and solutions:

• Analyte is lost during the sample loading step (breakthrough).

  • Cause: The analyte has a stronger affinity for the sample solvent than the SPE sorbent.[3] This can be due to an incorrect sorbent choice, improper sample pH, or a sample solvent that is too strong.[4][9] Overloading the cartridge with too much sample can also cause breakthrough.[4][16]

  • Solution:

    • Verify Sorbent Choice: Ensure the sorbent chemistry is appropriate for your analyte's properties (e.g., reversed-phase for non-polar analytes, ion-exchange for charged analytes).[16][17]

    • Optimize Sample pH: Adjust the sample pH to ensure the analyte is in its most retentive form (usually neutral for reversed-phase).[3][16]

    • Modify Sample Solvent: Dilute the sample with a weaker solvent to decrease its elution strength.[3]

    • Reduce Flow Rate: Decrease the loading flow rate to allow more time for the analyte to interact with the sorbent.[3]

    • Increase Sorbent Mass: If the cartridge is overloaded, use a larger SPE cartridge.[4]

• Analyte is lost during the wash step.

  • Cause: The wash solvent is too strong and is eluting the analyte along with the interferences.[3][4]

  • Solution: Decrease the strength of the wash solvent (e.g., reduce the percentage of organic solvent) or use a smaller volume.[3] The ideal wash solvent should be strong enough to remove impurities but not the analyte of interest.[3]

• Analyte is retained on the sorbent and not eluting.

  • Cause: The elution solvent is too weak to disrupt the interaction between the analyte and the sorbent.[2][3] This could also be due to secondary interactions with the sorbent material.[2]

  • Solution:

    • Increase Elution Solvent Strength: Increase the percentage of organic solvent or switch to a stronger solvent.[2][9]

    • Increase Elution Volume: Use a larger volume of the elution solvent, potentially in multiple smaller aliquots.[3][18]

    • Adjust Elution Solvent pH: Modify the pH to ionize the analyte, which can help disrupt its interaction with the sorbent.[3]

Issue 2: Analyte Loss During Liquid-Liquid Extraction (LLE)

Q: I'm experiencing poor recovery and emulsion formation with my LLE protocol. What can I do to improve it?

A: Challenges in LLE often relate to solvent choice, pH, and the physical extraction process.

• Poor Analyte Recovery.

  • Cause: The analyte has low partitioning into the extraction solvent. This is influenced by the analyte's polarity and ionization state, and the choice of the organic solvent.[8][19]

  • Solution:

    • Optimize Extraction Solvent: Choose a solvent that matches the polarity of your analyte.[8][19]

    • Adjust Sample pH: For ionizable analytes, adjust the aqueous phase pH to ensure the analyte is in its neutral, more soluble form in the organic phase.[8]

    • "Salting Out": For hydrophilic analytes, adding a high concentration of salt (e.g., sodium sulfate) to the aqueous phase can decrease the analyte's solubility in water and drive it into the organic phase.[19]

• Emulsion Formation.

  • Cause: Emulsions, a stable mixture of the two immiscible liquids, often form when the sample contains surfactants or a high concentration of other compounds.[8]

  • Solution: While challenging to resolve, you can try breaking the emulsion by centrifugation, adding salt, or using a different extraction technique like Supported Liquid Extraction (SLE), which avoids the shaking step that causes emulsions.[20]

Issue 3: Analyte Loss During Protein Precipitation (PPT)

Q: After precipitating proteins from my plasma sample, I'm seeing low analyte recovery. Why is this happening?

A: While quick and simple, protein precipitation can lead to analyte loss.[21][22]

• Co-precipitation with Proteins.

  • Cause: The analyte of interest may bind to plasma proteins and get removed along with them when they precipitate.[22]

  • Solution:

    • Optimize Precipitation Solvent: Different organic solvents (e.g., acetonitrile (B52724), methanol, acetone) have different precipitation efficiencies and can affect analyte recovery.[23] Experiment with different solvents and ratios to find the optimal conditions for your analyte.

    • Adjust pH: Changing the sample pH before adding the organic solvent can disrupt protein-analyte binding.

    • Consider Alternative Techniques: If co-precipitation is a significant issue, more selective techniques like SPE or LLE might be necessary to separate the analyte from proteins more effectively.[21]

Quantitative Data Summary

The choice of sample preparation method can significantly impact analyte recovery and the reduction of matrix effects. The following tables provide a comparative overview.

Table 1: Comparison of Analyte Recovery for Different Extraction Methods

Sample Preparation Method	Typical Analyte Recovery Range	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	50-90%	Fast, simple, low cost.[22]	Prone to analyte loss via co-precipitation, does not effectively remove other matrix components like phospholipids.[21][22]
Liquid-Liquid Extraction (LLE)	70-100%	Good for removing salts and polar interferences.	Can be labor-intensive, prone to emulsion formation, requires significant solvent volumes.[8]
Solid-Phase Extraction (SPE)	80-100%	High selectivity, can concentrate the analyte, amenable to automation.[8]	Requires method development, can be more expensive than PPT or LLE.
Supported Liquid Extraction (SLE)	85-100%	Faster and more reproducible than LLE, eliminates emulsion formation.[20]	May not be suitable for all sample types.

Table 2: Impact of Sample Preparation on Matrix Effects in LC-MS/MS

Sample Preparation Method	Phospholipid Removal Efficiency	Reduction of Ion Suppression/Enhancement
Protein Precipitation (PPT)	Low	Low; often significant matrix effects remain.[21]
Liquid-Liquid Extraction (LLE)	Moderate to High	Good; effectively separates analytes from non-volatile matrix components.[24]
Solid-Phase Extraction (SPE)	High	High; provides the cleanest extracts by selectively isolating the analyte.[11]
Phospholipid Removal (PLR) Plates	Very High	Very High; specifically designed to remove phospholipids, a major source of matrix effects.[21]

Detailed Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) for Analyte Isolation

This protocol outlines the fundamental steps for SPE. Specific solvents and volumes will need to be optimized for your particular analyte and matrix.

• Conditioning:

  • Purpose: To activate the sorbent for effective interaction with the analyte.[18]

  • Procedure: Pass a water-miscible organic solvent (e.g., methanol) through the cartridge, followed by the same buffer or water that your sample is dissolved in.[9][25] It is crucial not to let the sorbent bed dry out after this step.[3][7]

• Sample Loading:

  • Purpose: To adsorb the analyte onto the SPE sorbent.

  • Procedure: Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (e.g., ~1 mL/minute) to ensure adequate interaction time between the analyte and the sorbent.[7]

• Washing:

  • Purpose: To remove weakly bound interferences from the cartridge.[18]

  • Procedure: Pass a wash solvent (stronger than the sample solvent but weaker than the elution solvent) through the cartridge to elute impurities while the analyte of interest remains bound.[18]

• Elution:

  • Purpose: To selectively recover the analyte from the sorbent.[18]

  • Procedure: Apply a strong elution solvent to the cartridge to disrupt the analyte-sorbent interactions and collect the eluate containing your purified analyte. Using two smaller aliquots of elution solvent can sometimes be more effective than one large volume.[18]

Protocol 2: Protein Precipitation using Acetonitrile

This is a common and straightforward method for removing proteins from biological fluids like plasma or serum.[21]

• Sample Preparation:

  • Aliquot 100 µL of your plasma or serum sample into a microcentrifuge tube.

• Precipitation:

  • Add 300 µL of cold acetonitrile (containing 1% formic acid, if desired for analyte stability or subsequent analysis) to the sample.[21]

  • Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and complete protein precipitation.[21]

• Centrifugation:

  • Centrifuge the tube at a high speed (e.g., >10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection:

  • Carefully aspirate the supernatant, which contains your analyte, and transfer it to a new tube for further analysis (e.g., LC-MS/MS).

Mandatory Visualizations

References

• 1. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. silicycle.com [silicycle.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations - Rotachrom Technologies [rotachrom.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. news-medical.net [news-medical.net]
• 8. Improve your Liquid-Liquid Extraction (LLE) Processes [scioninstruments.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. insights.allumiqs.com [insights.allumiqs.com]
• 12. Characterization and Prevention of the Adsorption of Surfactant Protein D to Polypropylene - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fiveable.me [fiveable.me]
• 14. azolifesciences.com [azolifesciences.com]
• 15. Stock Solution Stability in MTBE Solvent: How to Prevent Degradation and Preserve Sample Integrity | Separation Science [sepscience.com]
• 16. specartridge.com [specartridge.com]
• 17. jk-sci.com [jk-sci.com]
• 18. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 19. elementlabsolutions.com [elementlabsolutions.com]
• 20. chromtech.com [chromtech.com]
• 21. news-medical.net [news-medical.net]
• 22. agilent.com [agilent.com]
• 23. Comparison between 5 extractions methods in either plasma or serum to determine the optimal extraction and matrix combination for human metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 24. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 25. Introduction of the Four Steps for Operating a Solid Phase Extraction System - Raykol Group (XiaMen) Corp., Ltd. [raykolgroup.com]

Reference Data & Comparative Studies

A Comparative Guide to Sec-Butyl Butyrate-d2 and Non-Deuterated Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

The Critical Role of Internal Standards

Internal standards are essential in analytical chemistry to correct for variations in sample preparation, injection volume, and instrument response. An ideal internal standard mimics the chemical and physical properties of the analyte of interest as closely as possible. Isotopically labeled compounds, such as deuterated standards, are often considered the "gold standard" for this purpose.

Performance Comparison: Sec-Butyl Butyrate-d2 vs. Sec-Butyl Butyrate (B1204436)

The primary advantage of using a deuterated internal standard like sec-butyl butyrate-d2 lies in its near-identical chemical properties to the non-deuterated analyte, sec-butyl butyrate. This similarity ensures they behave almost identically during sample extraction, derivatization, and chromatographic separation. However, the difference in mass allows for their distinct detection by a mass spectrometer.

Chromatographic and Mass Spectrometric Properties

The following table summarizes the expected and known properties of sec-butyl butyrate and its deuterated analog based on typical analytical performance.

Parameter	Sec-Butyl Butyrate (Analyte)	Sec-Butyl Butyrate-d2 (Internal Standard)	Rationale for Expected Performance
Molecular Weight	144.21 g/mol	146.22 g/mol	Addition of two deuterium (B1214612) atoms.
Molecular Ion (M+) m/z	144	146	The molecular ion peak will shift by +2 m/z units.
Key Fragment Ions (m/z)	89, 71, 57, 43, 41, 29	91, 71, 57, 43, 41, 29 (predicted)	Fragmentation of the butyrate moiety (m/z 71, 43) should remain the same. Fragmentation involving the deuterated sec-butyl group will show a +2 shift (e.g., loss of propene).
GC Retention Time	Slightly longer	Slightly shorter	The "deuterium isotope effect" can cause deuterated compounds to elute slightly earlier in gas chromatography.[1][2]
Co-elution	-	Near-perfect	Due to very similar physicochemical properties. This is a major advantage for correcting matrix effects.[1][2]
Limit of Detection (LOD)	Method-dependent	Method-dependent	Expected to be very similar for both compounds under the same analytical conditions.
Limit of Quantitation (LOQ)	Method-dependent	Method-dependent	Expected to be very similar for both compounds under the same analytical conditions.

Experimental Protocols

While a specific validated method for the simultaneous analysis of sec-butyl butyrate and sec-butyl butyrate-d2 is not available, a typical Gas Chromatography-Mass Spectrometry (GC-MS) protocol can be constructed based on methods for similar short-chain fatty acid esters.

Sample Preparation (for a biological matrix)

• Spiking: To 1 mL of the sample (e.g., plasma, urine), add a known concentration of sec-butyl butyrate-d2 solution in a suitable solvent (e.g., methanol).

• Extraction: Perform a liquid-liquid extraction by adding 2 mL of a non-polar solvent like hexane (B92381) or methyl tert-butyl ether (MTBE). Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic layer to a clean vial.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of a suitable solvent for GC injection (e.g., hexane).

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: A non-polar or medium-polarity capillary column is suitable, for example, a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector: Split/splitless inlet, operated in splitless mode.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 250°C.

  • Hold: 5 minutes at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis.

  • Ions for Sec-Butyl Butyrate: m/z 144 (molecular ion), 89, 71, 57.

  • Ions for Sec-Butyl Butyrate-d2: m/z 146 (molecular ion), 91, 71, 57.

Visualizing the Workflow and Concepts

To further clarify the experimental process and the relationship between the analyte and the internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for the quantitative analysis of sec-butyl butyrate using a deuterated internal standard.

Caption: The logical relationship illustrating how a deuterated internal standard corrects for analytical variability.

Conclusion

The use of sec-butyl butyrate-d2 as an internal standard for the quantitative analysis of sec-butyl butyrate offers significant advantages over a non-deuterated standard. Its near-identical chemical behavior leads to co-elution and similar responses during sample processing, which effectively corrects for matrix effects and other sources of analytical variability. The mass difference of +2 Da allows for clear and distinct detection by the mass spectrometer, preventing signal overlap. While a slight retention time shift due to the deuterium isotope effect is possible, it is generally minimal and does not detract from the overall benefits of using a stable isotope-labeled internal standard. For researchers requiring high accuracy and precision in their quantitative assays, sec-butyl butyrate-d2 is the superior choice for an internal standard.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Inter-Laboratory Comparison of Deuterated Internal Standards: A Guide to Ensuring Analytical Consistency

In the landscape of quantitative analysis, particularly within the realms of pharmaceutical development and clinical research, the use of deuterated internal standards in conjunction with mass spectrometry is a cornerstone for achieving accurate and reproducible results. This guide provides a comprehensive comparison of different stable isotope-labeled internal standards, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions that foster inter-laboratory consistency.

The Critical Role of Internal Standards in Inter-Laboratory Studies

Inter-laboratory comparisons, or round-robin tests, are essential for validating the robustness and transferability of analytical methods. A key factor influencing the outcome of such studies is the choice of the internal standard (IS). Deuterated internal standards are widely considered the gold standard due to their chemical and physical similarity to the analyte of interest. This similarity allows them to effectively compensate for variations in sample preparation, instrument response, and matrix effects, thereby ensuring that results are comparable across different laboratories and analytical platforms.

Comparative Performance of Internal Standards: Experimental Data

The selection of an appropriate internal standard, including the position and number of deuterium (B1214612) labels, can significantly impact analytical results. Below are summaries of studies that compare the performance of different internal standards.

Case Study 1: Testosterone (B1683101) Analysis

A study comparing different stable isotope-labeled internal standards for the analysis of testosterone by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) revealed significant differences in quantification. The performance of a testosterone standard with two deuterium atoms (D2) was compared against one with five deuterium atoms (D5) and a carbon-13 labeled standard (C13). The D2 standard was considered the reference in this particular study.[1][2][3]

Table 1: Comparison of Internal Standards for Testosterone Quantification [1][2][3]

Internal Standard	Passing-Bablok Regression Equation (vs. D2)	Interpretation
D5-Testosterone	y = 0.86x + 0.04	Results with the D5 standard were, on average, 14% lower than those obtained with the D2 standard.
C13-Testosterone	y = 0.90x + 0.02	Results with the C13 standard were closer to the D2 standard but still showed a negative bias of approximately 10%.

These results highlight that the choice of the deuterated internal standard can introduce a systematic bias, which is a critical consideration for inter-laboratory studies aiming for data harmonization.[1][2][3]

Case Study 2: Sirolimus Analysis

In the therapeutic drug monitoring of sirolimus, a study compared the performance of a deuterated sirolimus internal standard (SIR-d(3)) with a structural analog, desmethoxyrapamycin (DMR). The use of the deuterated internal standard resulted in improved assay precision.[4][5]

Table 2: Interpatient Assay Imprecision for Sirolimus Quantification [4][5]

Internal Standard	Range of Interpatient Assay Imprecision (CV%)
Deuterated Sirolimus (SIR-d(3))	2.7% - 5.7%
Desmethoxyrapamycin (DMR)	7.6% - 9.7%

The lower coefficient of variation (CV) with the deuterated internal standard indicates a higher degree of precision, which is crucial for the reliability of clinical data across different patient samples and, by extension, across different laboratories.[4][5]

Experimental Protocols for Internal Standard Validation

To ensure the reliability of a deuterated internal standard in a multi-laboratory setting, a series of validation experiments should be performed. The following are key experimental protocols that should be standardized across all participating laboratories.

Matrix Effect Evaluation

Objective: To assess the influence of matrix components on the ionization of the analyte and the internal standard.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard are spiked into a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): A blank matrix (e.g., plasma, urine) is extracted, and the analyte and internal standard are added to the final extract.

  • Set C (Pre-Extraction Spike): The analyte and internal standard are spiked into the blank matrix before the extraction process.

• Analyze all three sets of samples using the LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

• Calculate the Internal Standard-Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (Peak Area Ratio of Analyte/IS in Set B) / (Peak Area Ratio of Analyte/IS in Set A)

• Acceptance Criteria: The coefficient of variation (CV) of the IS-Normalized MF across at least six different lots of the biological matrix should be ≤15%.

Crosstalk and Isotopic Interference Evaluation

Objective: To ensure that the signal from the analyte does not interfere with the internal standard, and vice-versa.

Methodology:

• Prepare two sets of samples:

  • Set 1 (Analyte Crosstalk): Blank matrix spiked with the analyte at the Upper Limit of Quantification (ULOQ) without the internal standard.

  • Set 2 (IS Crosstalk): Blank matrix spiked with the internal standard at its working concentration without the analyte.

• Analyze the samples and monitor the mass transition of the internal standard in Set 1 and the mass transition of the analyte in Set 2.

• Acceptance Criteria:

  • In Set 1, the response at the retention time of the internal standard should be ≤ 5% of the internal standard response in a blank sample spiked with the internal standard.

  • In Set 2, the response at the retention time of the analyte should be ≤ 20% of the analyte response at the Lower Limit of Quantification (LLOQ).

Stability Assessment

Objective: To evaluate the stability of the deuterated internal standard under various conditions.

Methodology:

• Freeze-Thaw Stability: Spike the internal standard in the biological matrix and subject the samples to multiple freeze-thaw cycles before analysis.

• Bench-Top Stability: Spike the internal standard in the biological matrix and keep the samples at room temperature for a specified period that mimics the sample handling time.

• Stock Solution Stability: Analyze the stock solution of the internal standard after storage at different temperatures (e.g., room temperature, refrigerated) for various durations and compare the response to a freshly prepared solution.

• Acceptance Criteria: The mean concentration at each stability time point should be within ±15% of the nominal concentration.

Visualizing Inter-Laboratory Comparison Workflows

The following diagrams, generated using Graphviz, illustrate the key processes in an inter-laboratory comparison of deuterated internal standards.

Caption: Workflow of an inter-laboratory comparison study.

Caption: Decision pathway for internal standard selection.

References

• 1. endocrine-abstracts.org [endocrine-abstracts.org]
• 2. researchgate.net [researchgate.net]
• 3. Testosterone measurement by liquid chromatography tandem mass spectrometry: the importance of internal standard choice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of a deuterium-labeled internal standard for the measurement of sirolimus by high-throughput HPLC electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Cross-Validation of GC-MS and LC-MS Methods for Ester Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of esters is paramount for quality control, metabolic studies, and formulation development. The two most powerful and widely adopted analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice between these methods is often dictated by the specific properties of the esters, the sample matrix, and the analytical objective. This guide provides a comprehensive cross-validation of GC-MS and LC-MS methods for ester analysis, complete with experimental data, detailed protocols, and workflow visualizations to aid in method selection and implementation.

At a Glance: Key Performance Characteristics

Both GC-MS and LC-MS offer high sensitivity and selectivity for ester analysis. However, they differ fundamentally in their separation principles, which in turn influences sample preparation and the types of esters they are best suited to analyze. GC-MS is ideal for volatile and thermally stable esters, while LC-MS excels in the analysis of a broader range of esters, including those that are less volatile or thermally labile.[1][2]

Table 1: Quantitative Performance Comparison of GC-MS and LC-MS for Ester Analysis

Performance Parameter	GC-MS	LC-MS/MS
Analytes	Volatile and thermally stable esters (often as methyl ester derivatives, e.g., FAMEs).[3]	Wide range of esters, including less volatile and thermally labile compounds (analyzed intact).[1]
Sample Preparation	Often requires derivatization (e.g., esterification or transesterification) to increase volatility.[1][2][3]	Minimal sample preparation, typically dissolution in a suitable solvent.[2]
Limit of Detection (LOD)	Generally low, in the µg/L to ng/g range.[4]	Can be lower than GC-MS, reaching femtogram levels for certain compounds.[5]
Limit of Quantitation (LOQ)	Typically in the low ng/g to µg/L range.[6]	Can be at or below the ng/g level.[6]
**Linearity (R²) **	Generally excellent, with R² > 0.99.	Typically excellent, with R² > 0.99.
Precision (RSD)	Good, with RSD values often below 15%.	Good, with RSD values typically below 15%.
Matrix Effects	Less prone to ion suppression compared to LC-MS.	Can be more pronounced, requiring careful method development and validation.[1]

Experimental Protocols

The following sections provide detailed methodologies for the analysis of esters using both GC-MS and LC-MS. These protocols are generalized and may require optimization for specific applications.

GC-MS Method for Ester Analysis (as Fatty Acid Methyl Esters - FAMEs)

This method involves the conversion of fatty acids and their esterified forms into more volatile fatty acid methyl esters (FAMEs) prior to GC-MS analysis.

1. Sample Preparation (Transesterification)

• Objective: To convert lipids and esters into their corresponding FAMEs.

• Procedure:

  • Weigh approximately 10-25 mg of the sample (e.g., oil, lipid extract) into a glass reaction vial.[7]

  • Add 2 mL of a methanolic solution of an acid catalyst (e.g., 1.25 M HCl in methanol (B129727) or BF₃ in methanol).[3][8]

  • Seal the vial and heat at 80°C for 20 minutes to 1 hour.[7][8]

  • Cool the reaction mixture to room temperature.[7]

  • Add 2 mL of a 6% (w/v) Na₂CO₃ solution to neutralize the acid catalyst and shake vigorously.[7]

  • Add 2 mL of n-heptane or hexane (B92381) as the extraction solvent, vortex thoroughly, and allow the phases to separate.[7][8]

  • Carefully transfer the upper organic layer containing the FAMEs to a clean vial for GC-MS analysis.[7]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• Column: A capillary column suitable for FAME analysis, such as a Supelco Omegawax (30 m x 0.53 mm ID, 0.5 µm) or SLB®-5ms (30 m x 0.25 mm x 0.25 µm).[7]

• Injector Temperature: 220°C.[7]

• Injection Volume: 1 µL with a split ratio of 10:1 or 15:1.[7]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature of 35°C, hold for 1 minute.

  • Ramp to 180°C at a rate of 5°C/min.

  • Ramp to 220°C at a rate of 20°C/min and hold for 5 minutes.

• MSD Interface Temperature: 220°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-550.

• Solvent Delay: 3.5 - 4 minutes.[7]

LC-MS/MS Method for Direct Ester Analysis

This method allows for the direct analysis of intact esters without the need for derivatization, offering a more straightforward and often faster approach.

1. Sample Preparation

• Objective: To extract esters from the sample matrix and prepare them for LC-MS/MS analysis.

• Procedure:

  • For liquid samples (e.g., plasma, serum), perform a protein precipitation by adding 3 volumes of cold acetonitrile (B52724) containing an appropriate internal standard.

  • For solid or semi-solid samples, dissolve a known amount in a suitable organic solvent (e.g., hexane, ethyl acetate) to a final concentration of 0.1–1.0 mg/mL.[2]

  • Vortex the sample vigorously for 1 minute.

  • Centrifuge at high speed (e.g., 13,000 x g) for 5 minutes to pellet any precipitates.[9]

  • Transfer the supernatant to an autosampler vial for analysis.

2. LC-MS/MS Instrumentation and Conditions

• LC System: A standard HPLC or UHPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).[9]

• Mobile Phase A: Water with 0.1% Formic Acid.[9]

• Mobile Phase B: Methanol or Acetonitrile with 0.1% Formic Acid.[9]

• Flow Rate: 0.3 mL/min.

• Gradient Elution:

  • Start with a high percentage of Mobile Phase A.

  • Gradually increase the percentage of Mobile Phase B to elute the esters.

  • Re-equilibrate the column to initial conditions between injections.

• Column Temperature: 40°C.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate the experimental workflows and the logical process of cross-validation.

Caption: Workflow for the indirect analysis of esters by GC-MS.

Caption: Workflow for the direct analysis of esters by LC-MS/MS.

Caption: Logical workflow for a cross-validation study of GC-MS and LC-MS methods.

Conclusion

Both GC-MS and LC-MS are powerful and reliable techniques for the quantitative analysis of esters. The cross-validation of these methods reveals that the choice between them is highly dependent on the specific analytical needs.

GC-MS is a robust and well-established technique, particularly for the analysis of volatile and thermally stable esters, often after derivatization. It is a cost-effective method with less susceptibility to matrix effects.

LC-MS/MS offers the significant advantage of direct analysis of a wider range of esters, including those that are non-volatile or thermally labile, thereby simplifying sample preparation. Its high sensitivity and selectivity, especially with tandem mass spectrometry, make it an excellent choice for complex matrices and trace-level analysis.

A thorough in-house validation and cross-validation are essential to ensure that the chosen method meets the specific performance criteria for the intended application, providing accurate and reliable data for research, quality control, and regulatory submissions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. researchgate.net [researchgate.net]
• 7. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 8. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Quantitative Analysis of sec-Butyl Butyrate-d2 and its Analogs

This guide provides an objective comparison of the analytical performance for the quantification of volatile esters, focusing on the role of sec-butyl butyrate-d2 as an internal standard in mass spectrometry-based methods. Experimental data and protocols are provided to support the comparison.

The Role of Deuterated Internal Standards

In quantitative analytical chemistry, particularly for methods like Gas Chromatography-Mass Spectrometry (GC-MS), deuterated compounds such as sec-butyl butyrate-d2 serve as ideal internal standards.[1][2][3][4] An internal standard is a compound with similar chemical and physical properties to the analyte of interest that is added in a known quantity to all samples, calibrants, and quality controls.[4] Its purpose is to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the measurement.[4][5] Because deuterated standards are nearly chemically identical to their non-deuterated counterparts, they co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer, making them the gold standard for isotope dilution mass spectrometry.[3][6]

Performance Characteristics of Analytical Methods

The linearity and detection range are critical performance characteristics of any quantitative method. Linearity refers to the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range of detection is the interval between the upper and lower concentrations of an analyte in a sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

While specific linearity and range of detection data for sec-butyl butyrate-d2 as an analyte are not typically published due to its use as an internal standard, the following table presents typical performance data for the quantification of a representative flavor ester using a validated GC-MS method with a deuterated internal standard.

Parameter	Method A: GC-MS (Flavor Ester Analysis)	Alternative Method B: LC-MS/MS (Non-volatile Analyte)
Analyte	Flavor Ester (e.g., Butyl Butyrate)	Non-volatile Analyte
Internal Standard	sec-Butyl butyrate-d2	Deuterated analog of the analyte
Linearity (R²)	≥ 0.99	≥ 0.99
Linear Range	0.5 - 100 µg/mL	0.1 - 20 ng/mL[3]
Limit of Detection (LOD)	0.2 µg/mL	0.05 ng/mL
Limit of Quantitation (LOQ)	0.5 µg/mL	0.1 ng/mL[3]

Note: Data for Method A is representative of typical performance for flavor ester analysis by GC-MS. Data for Method B is derived from published literature for comparison purposes.

Experimental Protocols

A detailed methodology for the quantification of a flavor ester using sec-butyl butyrate-d2 as an internal standard is provided below.

1. Sample Preparation and Extraction

• Objective: To extract the analyte and internal standard from the sample matrix and prepare it for GC-MS analysis.

• Procedure:

  • A known volume or weight of the sample is taken.

  • A precise amount of the internal standard solution (sec-butyl butyrate-d2 in a suitable solvent) is added.

  • Extraction is performed using a suitable technique such as liquid-liquid extraction (LLE) with a solvent like dichloromethane (B109758) or solid-phase microextraction (SPME).[7][8]

  • The organic layer is collected, and if necessary, concentrated by evaporating the solvent under a gentle stream of nitrogen.[9]

  • The final extract is transferred to a GC vial for analysis.[7][10]

2. GC-MS Analysis

• Objective: To separate the analyte from other components in the sample and detect and quantify it using mass spectrometry.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Typical GC Conditions:

  • Column: A non-polar or medium-polar capillary column (e.g., DB-5ms).[8][11]

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/minute.

  • Carrier Gas: Helium at a constant flow rate.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity by monitoring specific ions for the analyte and the internal standard.

3. Calibration and Quantification

• Objective: To establish a calibration curve to determine the concentration of the analyte in unknown samples.

• Procedure:

  • A series of calibration standards are prepared with known concentrations of the analyte.[12]

  • A constant amount of the internal standard (sec-butyl butyrate-d2) is added to each calibration standard.[13]

  • The calibration standards are analyzed by GC-MS.

  • A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.[5]

  • The concentration of the analyte in the samples is then calculated from their peak area ratios using the regression equation of the calibration curve.[5]

Workflow Visualization

The following diagram illustrates the general workflow for the quantitative analysis of a flavor ester using a deuterated internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. myadlm.org [myadlm.org]
• 3. researchgate.net [researchgate.net]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 6. Preparation of Deuterium-Labeled Armodafinil by Hydrogen-Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sample preparation GC-MS [scioninstruments.com]
• 8. perfumerflavorist.com [perfumerflavorist.com]
• 9. organomation.com [organomation.com]
• 10. uoguelph.ca [uoguelph.ca]
• 11. ijpsonline.com [ijpsonline.com]
• 12. environics.com [environics.com]
• 13. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Analysis of Butyrate: Evaluating Limits of Detection and Quantification

For researchers, scientists, and professionals in drug development, the precise measurement of butyrate (B1204436), a key short-chain fatty acid (SCFA) and microbial metabolite, is critical for advancing studies in gut health, metabolic disorders, and immunology. The selection of an appropriate analytical method hinges on various factors, paramount among them being the sensitivity of the assay, specifically its limit of detection (LOD) and limit of quantification (LOQ). This guide provides a comparative overview of common analytical techniques for butyrate quantification, supported by experimental data to aid in methodological selection.

The primary methods for the quantification of butyrate are gas chromatography (GC) and high-performance liquid chromatography (HPLC), often coupled with mass spectrometry (MS) for enhanced sensitivity and selectivity. The choice between these methods is often dictated by the required sensitivity, the complexity of the sample matrix, and whether derivatization is a viable step in the workflow.

Comparison of Analytical Methods for Butyrate Analysis

The following table summarizes the performance of different analytical methods for the quantification of butyrate, focusing on their reported LOD and LOQ values.

Analytical Method	Derivatization	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Sample Matrix
GC-MS	Yes (BSTFA)	0.064–0.067 µM[1]	Not Specified	Fecal and serum samples[1]
GC-MS	No	0.03–0.12 µg/mL[2]	Not Specified	Plasma/serum[2]
LC-MS/MS	No	0.001 mM[3][4]	Not Specified	Tissues and biological fluids[3][4]
LC-MS/MS	Yes (3-NPH)	< 75 nM[5]	< 100 nM[5]	Fecal samples[5]
LC-MS/MS	Yes	40 nM[6]	Not Specified	Standards in solution[6]
HPLC-UV	No	0.606–1.816 µg/mL[7]	1.835–3.676 µg/mL[7]	Calcium Butyrate substance[7]
HPLC-UV	No	11–8,026 µg/kg[8]	40–26,755 µg/kg[8]	Animal Feed[8]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results and for making informed decisions about which protocol is best suited for a given research question. Below are summaries of experimental protocols for some of the key methods mentioned above.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This method is highly sensitive for the analysis of SCFAs in biological samples.[1]

• Sample Preparation and Derivatization:

  • Fecal and serum samples are processed for analysis.

  • Derivatization is performed using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) at either 37°C or 22°C. This step converts the volatile SCFAs into more stable and less polar silyl (B83357) esters, which improves their chromatographic separation and detection.[1][9]

• GC-MS Analysis:

  • The derivatized sample is injected into the GC-MS system.

  • A polar GC column is typically used for the separation of the SCFA derivatives.[10]

  • The mass spectrometer is operated in select ion monitoring (SIM) mode for highly sensitive quantification of the target analytes.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) without Derivatization

This direct analysis method offers the advantage of a simpler and faster sample preparation process.[3][4]

• Sample Preparation:

  • Samples from various biological matrices are prepared.

  • An isotopically labeled internal standard is added to the sample to ensure accurate quantification.

• LC-MS/MS Analysis:

  • The prepared sample is injected into the LC-MS/MS system.

  • Chromatographic separation is achieved with a short LC runtime of 10 minutes.[3][4]

  • The mass spectrometer is used for the specific and sensitive quantification of butyrate and other SCFAs.[3][4]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While generally less sensitive than MS-based methods, HPLC-UV is a cost-effective option for quantifying butyrate, especially at higher concentrations.[5]

• Sample Preparation:

  • The sample containing butyrate is prepared in a suitable solvent.

• HPLC-UV Analysis:

  • A C18 column is used as the stationary phase.[7][11]

  • The mobile phase typically consists of a mixture of acetonitrile (B52724) and a phosphoric acid solution (e.g., 20:80 v/v).[7][11]

  • A UV detector set to a low wavelength, such as 206 nm or 210 nm, is used for detection.[7][11][12][13]

Visualizing the Workflow

To better understand the logical flow of analyzing butyrate from sample to result, the following diagrams illustrate a general experimental workflow and the signaling pathway context of butyrate's action.

A generalized workflow for the analysis of butyrate.

Simplified diagram of butyrate's cellular mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative analysis of short-chain fatty acids in human plasma and serum by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. longdom.org [longdom.org]
• 9. benchchem.com [benchchem.com]
• 10. Butyrate analysis GC/MS - Chromatography Forum [chromforum.org]
• 11. CN103728389A - Method for determining butyric acid and sodium butyrate by HPLC (High Performance Liquid Chromatography) - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]
• 13. aurigeneservices.com [aurigeneservices.com]

Navigating the Isotope Effect: A Comparative Guide to Deuterated Standards and Retention Time

For researchers, scientists, and drug development professionals, the use of deuterated internal standards is a cornerstone of accurate quantification in chromatographic methods. However, a frequently encountered phenomenon—the isotopic effect on retention time—can introduce complexities. This guide provides an objective comparison of the performance of deuterated standards, supported by experimental data, to elucidate the factors governing this effect and offer strategies for its management.

The substitution of hydrogen with deuterium (B1214612), while minimally altering the chemical properties of a molecule, can lead to observable shifts in chromatographic retention time. This "chromatographic deuterium isotope effect" (CDE) arises from subtle differences in the physicochemical properties between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter, stronger, and less polarizable than the C-H bond, which can influence intermolecular interactions with the stationary phase and result in altered retention behavior.[1][2]

The Chromatographic Deuterium Isotope Effect: A Comparative Analysis

The magnitude and direction of the retention time shift are not constant and depend significantly on the chromatographic mode employed. Understanding these differences is crucial for method development and data interpretation.

Reversed-Phase Liquid Chromatography (RPLC)

In RPLC, which separates compounds based on hydrophobicity, deuterated compounds typically elute earlier than their non-deuterated counterparts.[1][2][3] This is often referred to as an "inverse isotope effect".[2][3] The underlying reason is that the C-D bond is slightly less hydrophobic than the C-H bond, leading to weaker van der Waals interactions with the non-polar stationary phase.[1][3]

Normal-Phase (NP) and Hydrophilic Interaction Liquid Chromatography (HILIC)

Conversely, in NP and HILIC, deuterated compounds may exhibit longer retention times.[3] In these modes, separation is governed by polar interactions. The subtle changes in polarity and the potential for altered hydrogen bonding due to deuteration can lead to stronger interactions with the polar stationary phase.

Gas Chromatography (GC)

Similar to RPLC, deuterated compounds generally elute earlier in GC.[4][5] This is often attributed to the slightly higher vapor pressure of the deuterated molecules.[4] However, the type of stationary phase can influence this effect; polar stationary phases can sometimes lead to a "normal" isotope effect where the deuterated compound elutes later.[4][6]

Quantitative Comparison of Retention Time Shifts

The following table summarizes observed retention time shifts for deuterated compounds across different chromatographic techniques. It is important to note that these values are illustrative and the actual shift will depend on the specific analyte, the degree and position of deuteration, and the precise chromatographic conditions.

Chromatographic Technique	Analyte Type	Degree of Deuteration	Observed Retention Time Shift (Δt_R)	Direction of Shift	Reference
UHPLC-MS/MS	Dimethyl-labeled peptides	Light vs. Heavy	~3 seconds	Earlier Elution	[7]
Capillary Zone Electrophoresis (CZE)-MS	Dimethyl-labeled peptides	Light vs. Heavy	~0.1 seconds	Negligible	[7]
LC-MS	Metformin	d6	-0.03 minutes	Earlier Elution	[5]
RPLC-MS/MS	Isotope-coded derivatized aldehydes	d3	Statistically significant shift	Earlier Elution	[8]
GC-MS	Various (phenols, pesticides, PAHs)	Varied	Noticeable shifts	Earlier Elution	[9]

Factors Influencing the Isotopic Effect

Several factors can influence the magnitude of the retention time shift between a deuterated standard and its non-deuterated analyte.

Caption: Key factors influencing the isotopic effect on retention time.

Experimental Protocol for Assessing the Isotopic Effect

To accurately assess the chromatographic deuterium isotope effect for a specific analyte and system, the following experimental workflow is recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Question on MS/MS techniques - Page 2 - Chromatography Forum [chromforum.org]

A Comparative Guide to Internal Standards for Volatile Compound Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of volatile compounds, achieving accurate and reproducible quantification is paramount. The inherent volatility of these compounds, coupled with the complexities of sample matrices, can introduce significant variability during sample preparation and analysis. The use of internal standards is a critical technique to mitigate these challenges and ensure the integrity of analytical data. [1]

This guide provides an objective comparison of common internal standards used in the gas chromatography-mass spectrometry (GC-MS) analysis of volatile organic compounds (VOCs). It includes supporting experimental data, detailed methodologies, and visual workflows to aid in the selection of the most appropriate internal standard for your specific application.

The Role and Selection of an Internal Standard

An internal standard (IS) is a known amount of a compound added to a sample prior to analysis.[2] By comparing the analytical response of the target analyte to the response of the IS, variations introduced during sample preparation, injection, and instrument operation can be corrected. An ideal internal standard should exhibit the following characteristics:

• Chemical Similarity: The IS should be chemically similar to the analyte(s) of interest to ensure comparable behavior during extraction and analysis.

• Purity and Stability: It must be of high purity and chemically stable throughout the entire analytical process.

• Non-interference: The IS should not be naturally present in the sample and its signal should be well-resolved from the analyte peaks in the chromatogram.

• Similar Volatility and Elution: For volatile analysis, the IS should have a boiling point and chromatographic retention time close to the target analytes.

Performance Comparison of Internal Standards

The selection of an internal standard has a direct impact on the accuracy and precision of quantitative results. While a variety of compounds can be used, isotopically labeled standards, particularly deuterated compounds, are often considered the gold standard due to their physicochemical properties being nearly identical to the native analyte.[1][3]

The following table summarizes the performance of a common internal standard, Fluorobenzene, compared to a calibration without an internal standard for the analysis of VOCs in a sediment matrix.

Table 1: Comparison of Analytical Performance With and Without an Internal Standard

Analyte	Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Calibration Curve (R²)
Benzene	Calibration Curve	85.2	12.5	>0.99
Internal Standard (Fluorobenzene)	99.8	5.2	>0.99
Toluene	Calibration Curve	82.1	14.2	>0.99
Internal Standard (Fluorobenzene)	101.5	6.8	>0.99
Xylenes	Calibration Curve	80.4	11.7	>0.99
Internal Standard (Fluorobenzene)	102.3	6.1	>0.99

Data compiled from a study on the analysis of volatile organic compounds in sediments. The use of an internal standard (Fluorobenzene) significantly improved recovery rates and reduced the relative standard deviation, indicating enhanced accuracy and precision.[1]

Deuterated vs. Non-Deuterated Internal Standards

The choice between a deuterated (isotopically labeled) and a non-deuterated internal standard is a critical consideration.

Deuterated Internal Standards are analogs of the analyte where one or more hydrogen atoms are replaced by deuterium. This mass difference allows the mass spectrometer to distinguish between the analyte and the IS, while their nearly identical chemical and physical properties ensure they behave similarly during sample processing and chromatography. This co-elution is crucial for effectively compensating for matrix effects.

Non-Deuterated Internal Standards are structurally similar but chemically distinct compounds. While often more readily available and less expensive, their physicochemical properties can differ from the analyte, potentially leading to variations in extraction recovery and chromatographic retention time. This can result in less effective compensation for matrix effects.

Table 2: Comparative Characteristics of Deuterated and Non-Deuterated Internal Standards

Feature	Deuterated Internal Standard	Non-Deuterated Internal Standard
Matrix Effect Compensation	Excellent: Co-elutes with the analyte, experiencing similar ionization suppression or enhancement.	Variable: Different retention times can lead to inadequate compensation for matrix effects.
Recovery Correction	Excellent: Similar extraction efficiency to the analyte across various conditions.	Variable: Differences in physicochemical properties can lead to inconsistent recovery.
Chromatographic Behavior	Nearly identical to the analyte.	Similar, but can have different retention times.
Cost & Availability	Higher cost and may require custom synthesis.	Generally lower cost and more readily available.

Experimental Protocols

Accurate and reproducible results are underpinned by meticulous experimental protocols. The following is a representative methodology for the analysis of volatile compounds in a solid or liquid matrix using an internal standard with GC-MS.

Sample Preparation and Internal Standard Spiking

• Sample Collection: Collect a representative sample (e.g., 5 grams of soil, 10 mL of water) in a clean, airtight container.

• Internal Standard Stock Solution: Prepare a stock solution of the chosen internal standard (e.g., deuterated benzene, fluorobenzene) in a suitable solvent (e.g., methanol) at a concentration of 100 µg/mL.

• Spiking: Add a precise volume of the internal standard stock solution to the sample to achieve a final concentration within the linear range of the instrument (e.g., 10 µL of a 10 µg/mL working solution for a final concentration of 100 ng/g or 100 ng/mL). For solid samples, thoroughly mix to ensure homogenous distribution. For aqueous samples, gently agitate.

Volatile Compound Extraction (Headspace Solid-Phase Microextraction - HS-SPME)

• Place the spiked sample into a headspace vial and seal it with a septum cap.

• Incubate the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.

• Expose a solid-phase microextraction (SPME) fiber to the headspace for a defined period (e.g., 15 minutes) to adsorb the volatile analytes.

GC-MS Analysis

• Desorption: Transfer the SPME fiber to the heated injection port of the GC-MS to desorb the analytes onto the analytical column.

• Gas Chromatography:

  • Column: Use a suitable capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: Increase to 150°C at a rate of 10°C/min.

    • Ramp 2: Increase to 250°C at a rate of 20°C/min, hold for 5 minutes.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Data Acquisition: Operate in full scan mode or selected ion monitoring (SIM) for enhanced sensitivity.

Data Analysis

• Peak Identification: Identify the peaks corresponding to the target analytes and the internal standard based on their retention times and mass spectra.

• Peak Integration: Determine the peak area of each analyte and the internal standard.

• Quantification: Calculate the concentration of each analyte using the response factor (RF) relative to the internal standard. The Response Factor (RF) is determined by analyzing a calibration standard containing known concentrations of the analyte and the internal standard.

Visualizing the Workflow

The following diagram illustrates the logical workflow of the analytical process described above.

Caption: Workflow for volatile compound analysis with an internal standard.

Conclusion

The use of internal standards is an indispensable practice in the quantitative analysis of volatile compounds. As demonstrated by the supporting data, this technique significantly enhances the accuracy and precision of results by compensating for variations inherent in the analytical process. While isotopically labeled standards often provide the most reliable performance, carefully selected non-isotopic analogs can also yield high-quality data. The selection of the most appropriate internal standard and the implementation of a robust, well-validated analytical method are critical for obtaining reliable and defensible results in research, development, and quality control settings.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Sec-butyl Butyrate-d2: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of sec-butyl butyrate-d2.

Sec-butyl butyrate-d2 is a deuterated form of sec-butyl butyrate (B1204436), a flammable liquid.[1][2] While specific safety data sheets for the deuterated compound are not widely available, the disposal procedures should follow the guidelines for its non-deuterated counterpart due to their similar chemical properties. The primary hazards to consider are flammability and potential environmental toxicity.[3][4][5]

Hazard Profile

Before handling, it is crucial to understand the hazards associated with sec-butyl butyrate. The following table summarizes key quantitative data from safety data sheets for the non-deuterated form.

Property	Value	Source
Flash Point	49 °C / 120.2 °F	[4]
Boiling Point	164 - 165 °C / 327.2 - 329 °F	[3][4]
GHS Hazard Statements	H226: Flammable liquid and vapourH315: Causes skin irritationH319: Causes serious eye irritationH401: Toxic to aquatic life	[3][6]
GHS Precautionary Statements	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.P273: Avoid release to the environment.P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.P501: Dispose of contents/container to an approved waste disposal plant.	[3][4][5]

Experimental Protocols: Disposal Procedure

The following step-by-step protocol outlines the recommended procedure for the disposal of sec-butyl butyrate-d2.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Wear appropriate PPE, including flame-retardant laboratory coats, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[3]

• Conduct all handling and disposal preparations in a well-ventilated area, preferably within a chemical fume hood.[4]

• Ensure that an appropriate fire extinguisher (e.g., CO2, dry chemical, or foam) is readily accessible.[4]

• Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and take precautionary measures against static discharge.[4][5]

2. Waste Collection and Storage:

• Collect sec-butyl butyrate-d2 waste in a designated, properly labeled, and sealed container.

• The container must be compatible with flammable organic liquids.

• The label should clearly identify the contents as "Hazardous Waste: Flammable Liquid, Organic" and include "sec-butyl butyrate-d2".

• Store the waste container in a cool, dry, and well-ventilated area designated for flammable waste, away from incompatible materials such as strong oxidizing agents and strong bases.[4]

3. Final Disposal:

• Disposal of sec-butyl butyrate-d2 must be handled by a licensed hazardous waste disposal company.

• Do not dispose of this chemical down the drain or in regular trash.

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal in accordance with local, state, and federal regulations.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper disposal of sec-butyl butyrate-d2.

Caption: Disposal Workflow for Sec-butyl Butyrate-d2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. elan-chemical.com [elan-chemical.com]
• 6. 2-Butyl butyrate | C8H16O2 | CID 13174 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Sec-butyl butyrate-d2

Essential Safety and Handling Guide for Sec-butyl butyrate-d2

This guide provides immediate and essential safety, operational, and disposal information for handling Sec-butyl butyrate-d2 in a laboratory setting. Adherence to these procedures is critical for ensuring the safety of researchers, scientists, and drug development professionals.

Chemical Properties and Hazards

Sec-butyl butyrate-d2 is the deuterated form of sec-butyl butyrate (B1204436). For the purposes of immediate safety and handling, its physical and chemical hazards are considered analogous to its non-deuterated counterpart. It is a flammable liquid and vapor that can cause irritation to the skin, eyes, and respiratory system.[1][2][3]

Property	Data	Reference
Appearance	Clear, colorless liquid	[2]
Molecular Formula	C₈H₁₄D₂O₂	[4]
Molecular Weight	146.22 g/mol	[4]
Flash Point	49 °C (120.2 °F)	[1][5]
Boiling Point	164 - 165 °C (327.2 - 329 °F)	[3][5]
Density	0.869 g/mL at 25 °C
Primary Hazards	Flammable liquid and vapor[1][3][5][6]; Skin and eye irritant[2]	GHS Classification[2][3]
GHS Hazard Statements	H226: Flammable liquid and vapor	ECHA C&L Inventory[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial. The following step-by-step procedures are designed to minimize risk and ensure a safe laboratory environment.

Required Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Sec-butyl butyrate-d2. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

• Eye and Face Protection : Chemical safety goggles or a face shield should be worn to protect against splashes.[7][8] Standard safety glasses are not sufficient.

• Skin Protection :

  • Gloves : Chemical-resistant gloves (e.g., nitrile rubber) are mandatory.[8] Always inspect gloves for tears or holes before use and dispose of contaminated gloves in accordance with institutional policies.[9]

  • Lab Coat : A flame-resistant lab coat or a 100% cotton lab coat is required.[10] Synthetic materials should be avoided as they can melt onto the skin if ignited.[10]

  • Clothing : Wear long pants and closed-toe shoes to ensure no skin is exposed.[10]

• Respiratory Protection : All handling of Sec-butyl butyrate-d2 should be conducted in a certified chemical fume hood to avoid the inhalation of vapors.[1][10] If work outside of a fume hood is unavoidable and vapor concentrations may exceed exposure limits, a NIOSH-approved respirator is necessary.[1]

Step-by-Step Handling Protocol

Preparation:

• Consult SDS : Always review the Safety Data Sheet (SDS) for sec-butyl butyrate before beginning any work.[7]

• Work Area : Designate a work area inside a certified chemical fume hood.

• Remove Ignition Sources : Ensure the work area is free of all potential ignition sources, including open flames, hot plates, and spark-producing equipment.[1][5][6][10]

• Assemble Equipment : Use spark-proof tools and properly grounded and bonded equipment when transferring the liquid to prevent static electricity buildup.[1][5][6]

• Emergency Equipment : Confirm that a safety shower, eyewash station, and a Class B (or ABC) fire extinguisher are readily accessible.[1][10]

Handling:

• Don PPE : Put on all required personal protective equipment as outlined above.

• Transferring : When transferring the chemical, do so slowly to minimize splashing and vapor generation. Keep containers tightly closed when not in use.[1][7][10]

• Heating : Never heat Sec-butyl butyrate-d2 with an open flame.[10] If heating is required, use a controlled heating mantle or water bath.

Post-Handling/Cleanup:

• Decontamination : Wipe down the work surface with an appropriate solvent.

• Hand Washing : Wash hands and arms thoroughly with soap and water after handling is complete.[1][7]

• Storage : Store Sec-butyl butyrate-d2 in a tightly closed, properly labeled container within a designated flammables cabinet.[1][7] The storage area should be cool, dry, and well-ventilated, away from incompatible substances like strong oxidizing agents.[1][5]

Disposal Plan

All waste containing Sec-butyl butyrate-d2 must be treated as hazardous.

• Waste Collection : Collect all waste (including contaminated gloves, absorbent materials, and empty containers) in a designated, properly labeled hazardous waste container. Do not mix with other waste streams unless permitted by your institution's environmental health and safety (EHS) office.

• Labeling : The waste container must be clearly labeled as "Hazardous Waste," "Flammable Liquid," and list "Sec-butyl butyrate-d2" as a component.

• Disposal Request : Follow your institution's procedures for hazardous waste pickup. Never pour Sec-butyl butyrate-d2 down the drain.[6][9]

• Deuterated Waste : While deuterium (B1214612) is a stable, non-radioactive isotope, some institutions have specific protocols for the disposal of isotopically labeled compounds.[11] Consult with your EHS office to ensure compliance. Some suppliers may offer recycling or take-back programs for deuterated materials.[12]

Emergency Procedures

• Spill : In case of a small spill inside a fume hood, use an inert absorbent material (e.g., vermiculite, sand) to contain it.[1][6] Place the absorbed material in the hazardous waste container. For large spills, evacuate the area and contact your institution's EHS department immediately.

• Skin Contact : Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing.[1][5]

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][5] Seek medical attention.

• Inhalation : Move the individual to fresh air immediately.[1] If breathing is difficult, administer oxygen and seek medical attention.

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling Sec-butyl butyrate-d2 from preparation to disposal.

Caption: Workflow for safe handling of Sec-butyl butyrate-d2.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. 2-Butyl butyrate | C8H16O2 | CID 13174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Butyl butyrate - Wikipedia [en.wikipedia.org]
• 4. Sec-butyl butyrate-d2 | Isotope-Labeled Compounds | 1335436-14-0 | Invivochem [invivochem.com]
• 5. fishersci.com [fishersci.com]
• 6. vigon.com [vigon.com]
• 7. Safe Practices: Handling Flammable Liquids in the Workplace [weeklysafety.com]
• 8. blog.storemasta.com.au [blog.storemasta.com.au]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. - Division of Research Safety | Illinois [drs.illinois.edu]
• 11. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 12. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]